Technical Documentation Center

2-(Dimethylamino)quinoline-3-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(Dimethylamino)quinoline-3-carbaldehyde
  • CAS: 728035-61-8

Core Science & Biosynthesis

Foundational

2-(Dimethylamino)quinoline-3-carbaldehyde synthesis pathway

An In-Depth Technical Guide to the Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde Authored by a Senior Application Scientist This guide provides a comprehensive, technically detailed pathway for the synthesis of...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde

Authored by a Senior Application Scientist

This guide provides a comprehensive, technically detailed pathway for the synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde, a valuable heterocyclic building block for drug discovery and materials science. The narrative is structured to provide not only a step-by-step protocol but also the underlying mechanistic rationale, empowering researchers to understand and adapt the synthesis for their specific needs.

Introduction: The Significance of Functionalized Quinolines

Quinolines represent a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide spectrum of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1] Specifically, quinoline-3-carbaldehydes are versatile intermediates, as the formyl group at the 3-position allows for a multitude of chemical transformations to build molecular complexity.[2][3] The target molecule, 2-(Dimethylamino)quinoline-3-carbaldehyde, combines this reactivity with the electron-donating dimethylamino group at the 2-position, making it a precursor for novel ligands, fluorescent probes, and pharmacologically active agents.[4]

This document outlines a robust and efficient two-step synthesis strategy, beginning with the well-established Vilsmeier-Haack reaction to construct the core quinoline ring system, followed by a nucleophilic aromatic substitution to install the desired dimethylamino moiety.

Overall Synthesis Pathway

The synthesis is logically divided into two primary stages:

  • Stage 1: Vilsmeier-Haack Cyclization. Synthesis of the key intermediate, 2-chloro-3-formylquinoline, from a readily available N-arylacetamide.

  • Stage 2: Nucleophilic Aromatic Substitution (SNAr). Conversion of the chloro-intermediate into the final target compound, 2-(Dimethylamino)quinoline-3-carbaldehyde.

G cluster_0 Stage 1: Vilsmeier-Haack Reaction cluster_1 Stage 2: Nucleophilic Substitution (SNAr) Acetanilide N-Arylacetamide (Acetanilide) Intermediate 2-Chloro-3-formylquinoline Acetanilide->Intermediate Cyclization Vilsmeier Vilsmeier Reagent (POCl₃/DMF) Vilsmeier->Intermediate Intermediate2 2-Chloro-3-formylquinoline Dimethylamine Dimethylamine (HN(CH₃)₂) FinalProduct 2-(Dimethylamino)quinoline- 3-carbaldehyde Dimethylamine->FinalProduct Intermediate2->FinalProduct Substitution

Caption: High-level overview of the two-stage synthesis pathway.

Part 1: Synthesis of 2-Chloro-3-formylquinoline via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful and versatile method for the formylation of electron-rich aromatic compounds and the synthesis of various heterocyclic systems.[5][6] Its application here provides a direct, one-pot route to the functionalized quinoline core from inexpensive starting materials.

Causality and Mechanistic Insights

The reaction proceeds through two key phases: the formation of the Vilsmeier reagent and its subsequent reaction with the N-arylacetamide.[5][7]

  • Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF), a substituted amide, acts as a nucleophile, attacking the electrophilic phosphorus atom of phosphorus oxychloride (POCl₃). This leads to the formation of a highly electrophilic chloroiminium salt, commonly known as the Vilsmeier reagent.[8][9] This species is the active electrophile in the reaction.

  • Electrophilic Attack and Cyclization: The N-arylacetamide substrate reacts with the Vilsmeier reagent. The reaction involves a double electrophilic attack (formylation) on the activated aromatic ring and the enolizable acetamide nitrogen, followed by an intramolecular cyclization. Subsequent elimination and hydrolysis upon workup yield the 2-chloro-3-formylquinoline.[5] The presence of electron-donating groups on the starting acetanilide generally facilitates the reaction and improves yields, while electron-withdrawing groups can hinder it.[10]

G cluster_workflow Vilsmeier-Haack Experimental Workflow A 1. Reagent Preparation Cool DMF to 0-5 °C B 2. Vilsmeier Formation Slowly add POCl₃ to DMF (Exothermic) A->B C 3. Substrate Addition Add Acetanilide to the Vilsmeier reagent B->C D 4. Reaction Heat mixture to 80-90 °C (4-8 hours) C->D E 5. Quenching Pour reaction mixture onto crushed ice D->E F 6. Isolation Filter the precipitated solid E->F G 7. Purification Recrystallize from a suitable solvent (e.g., ethanol) F->G

Caption: Step-by-step workflow for the Vilsmeier-Haack synthesis.

Detailed Experimental Protocol

This protocol is a synthesized methodology based on established literature procedures.[11][12][13]

  • Vilsmeier Reagent Preparation: In a three-necked round-bottom flask equipped with a dropping funnel, magnetic stirrer, and a calcium chloride guard tube, place N,N-Dimethylformamide (DMF, 4 equiv.). Cool the flask in an ice-salt bath to 0-5 °C.

  • Addition of POCl₃: Add phosphorus oxychloride (POCl₃, 4 equiv.) dropwise to the cooled DMF via the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C throughout the addition, as the reaction is exothermic. Stir the resulting mixture for 30-45 minutes at this temperature to ensure complete formation of the Vilsmeier reagent.

  • Substrate Addition: Add the N-arylacetamide (e.g., acetanilide, 1 equiv.) portion-wise to the freshly prepared Vilsmeier reagent.

  • Reaction Cyclization: After the addition is complete, slowly heat the reaction mixture to 80-90 °C and maintain this temperature for 4-8 hours. The reaction progress can be monitored using Thin Layer Chromatography (TLC).[11][14]

  • Work-up and Isolation: After completion, cool the reaction mixture to room temperature and carefully pour it onto a generous amount of crushed ice with stirring. A solid precipitate will form.

  • Neutralization and Filtration: Slowly neutralize the mixture with a saturated sodium bicarbonate or sodium hydroxide solution until it is slightly alkaline (pH 8-9). Filter the resulting solid precipitate, wash thoroughly with cold water, and dry it under vacuum.

  • Purification: The crude 2-chloro-3-formylquinoline can be purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.[10][13]

Data Presentation: Reagents and Conditions
Reagent/ParameterMolar Ratio (to Substrate)RoleKey ConsiderationsExpected Yield
N-Arylacetamide1.0Starting MaterialElectron-donating groups improve yield.-
POCl₃~4.0ReagentHighly reactive and corrosive; handle in a fume hood.-
DMF~4.0Reagent/SolventAnhydrous grade is preferred.-
Temperature80-90 °CReaction ConditionHigher temperatures drive the cyclization.[11]-
Reaction Time4-8 hoursReaction ConditionMonitor by TLC for completion.[12]60-80%[11][12]

Part 2: Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde

The second stage of the synthesis involves a nucleophilic aromatic substitution (SNAr) reaction. The chlorine atom at the C2 position of the quinoline ring is susceptible to displacement by nucleophiles.

Causality and Mechanistic Insights

The reactivity of the 2-chloro group is significantly enhanced by two factors:

  • Ring Activation: The nitrogen atom in the quinoline ring is electron-withdrawing, reducing electron density particularly at the C2 and C4 positions, making them electrophilic.

  • Substituent Effect: The powerful electron-withdrawing formyl (-CHO) group at the adjacent C3 position further activates the C2 position for nucleophilic attack.

The mechanism involves the attack of the nucleophile (dimethylamine) on the electron-deficient C2 carbon, forming a negatively charged intermediate known as a Meisenheimer complex. The aromaticity is then restored by the expulsion of the chloride leaving group, resulting in the final product. A similar reaction has been reported using morpholine as the nucleophile.[1]

Detailed Experimental Protocol
  • Reaction Setup: In a round-bottom flask, dissolve 2-chloro-3-formylquinoline (1 equiv.) in a suitable solvent such as ethanol, isopropanol, or DMF.

  • Nucleophile Addition: Add a solution of dimethylamine (2-3 equiv., typically a 40% aqueous solution or a solution in THF/ethanol) to the flask. An excess of the amine is used to drive the reaction to completion and neutralize the HCl generated.

  • Reaction Conditions: Heat the reaction mixture to reflux for 4-6 hours. Monitor the disappearance of the starting material by TLC.

  • Isolation: After the reaction is complete, cool the mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, the solvent can be removed under reduced pressure.

  • Work-up: The residue can be partitioned between an organic solvent (e.g., ethyl acetate or dichloromethane) and water. Wash the organic layer with brine, dry it over anhydrous sodium sulfate (Na₂SO₄), and concentrate it in vacuo.

  • Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 2-(Dimethylamino)quinoline-3-carbaldehyde.

Data Presentation: Reagents and Conditions
Reagent/ParameterMolar Ratio (to Substrate)RoleKey Considerations
2-Chloro-3-formylquinoline1.0SubstratePurity from the first step is crucial.
Dimethylamine2.0 - 3.0NucleophileExcess is used to ensure completion.
Solvent-Reaction MediumEthanol, Isopropanol, or DMF are common choices.
TemperatureRefluxReaction ConditionProvides energy to overcome the activation barrier.
Reaction Time4-6 hoursReaction ConditionMonitor by TLC.

Conclusion and Outlook

The described two-step synthesis provides a reliable and efficient pathway to 2-(Dimethylamino)quinoline-3-carbaldehyde from simple precursors. The Vilsmeier-Haack reaction offers a proven method for constructing the core 2-chloro-3-formylquinoline intermediate, which is then readily converted to the target compound via a nucleophilic aromatic substitution. This guide provides the necessary detail and mechanistic understanding for researchers to successfully implement this synthesis and utilize its product as a versatile platform for the development of novel chemical entities in pharmaceutical and materials research.

References

  • El-Sayed, M. A. A., Abdel-Aziz, A. A.-M., & El-Azab, A. S. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(16), 8547-8586. [Link]

  • Indian Journal of Chemistry. (2005). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B, 44B, 1457-1462. [Link]

  • International Journal of Chemical Studies. (2021). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. International Journal of Chemical Studies, 9(1), 25-29. [Link]

  • Oriental Journal of Chemistry. (2014). Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives. Oriental Journal of Chemistry, 30(4). [Link]

  • Slideshare. (2018). Vilsmeier haack rxn. [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2011). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. IJPSR, 2(6), 1359-1376. [Link]

  • International Journal of Chemical Studies. (2016). Synthesis and characterisation of substituted quinoline by Vilsmeier-Haack reagent. International Journal of Chemical Studies, 4(6), 01-05. [Link]

  • Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

  • Ali, M.M., et al. (2001). An Efficient and Facile Synthesis of 2-Chloro-3-formyl Quinolines from Acetanilides in Micellar Media by Vilsmeier-Haack Cyclisation. Synlett. Discussed in ResearchGate. [Link]

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

  • ResearchGate. (2023). Synthesis of substituted 2‐quinolines‐3‐carbaldehyde. [Link]

  • Goral, M., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2070. [Link]

  • Goral, M., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2070. Published in PMC. [Link]

  • ResearchGate. (2010). Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b][6] naphthyridines and study of their fluorescence behavior. [Link]

  • El-Sayed, M. A. A., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. [Link]

  • International Journal of Chemical Studies. (2016). Evaluation of Novel 2-Chloro Quinoline-3- Carbaldehyde derivatives. International Journal of Chemical Studies, 4(5), 183-187. [Link]

  • Sharma, S., et al. (2026). Synthetic exploration of quinoline-3-carbaldehyde in N,N-dimethylformamide. Journal of the Iranian Chemical Society. [Link]

  • Kumar, A., et al. (2020). Synthesis and Characterization of Quinoline-Carbaldehyde Derivatives as Novel Inhibitors for Leishmanial Methionine Aminopeptidase 1. European Journal of Medicinal Chemistry, 186, 111860. [Link]

  • Scilit. (2026). Synthetic exploration of quinoline-3-carbaldehyde in N,N-dimethylformamide. [Link]

  • Podshibyakin, V.A., et al. (2022). SYNTHESIS, SPECTRAL LUMINECENT AND IONOCHROMIC PROPERTIES OF THIOSEMICARBAZONES OF SUBSTITUTED QUINOLINE-3-CARBALDEHYDES. Nauka Yuga Rossii, 18(4), 53-58. [Link]

Sources

Exploratory

2-(Dimethylamino)quinoline-3-carbaldehyde chemical properties

An In-Depth Technical Guide to 2-(Dimethylamino)quinoline-3-carbaldehyde: Properties, Synthesis, and Applications Introduction 2-(Dimethylamino)quinoline-3-carbaldehyde is a highly functionalized heterocyclic compound bu...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 2-(Dimethylamino)quinoline-3-carbaldehyde: Properties, Synthesis, and Applications

Introduction

2-(Dimethylamino)quinoline-3-carbaldehyde is a highly functionalized heterocyclic compound built upon the quinoline scaffold. Quinoline, a fused bicyclic system composed of a benzene and a pyridine ring, is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide spectrum of biological activities.[1][2] This guide provides a comprehensive overview of 2-(Dimethylamino)quinoline-3-carbaldehyde, detailing its chemical and physical properties, synthetic routes, reactivity, and its significant potential as a versatile building block for drug discovery and materials science.

The molecule's structure is characterized by three key features:

  • The Quinoline Core: A robust, aromatic platform known for its diverse pharmacological profiles, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1]

  • The C3-Carbaldehyde Group: A reactive aldehyde function that serves as a synthetic handle for a multitude of chemical transformations, enabling the construction of more complex molecular architectures such as Schiff bases, hydrazones, and various fused heterocyclic systems.[1][2]

  • The C2-Dimethylamino Group: A potent electron-donating group that modulates the electronic properties of the quinoline ring, influencing its reactivity, spectroscopic characteristics, and potential as a fluorescent probe.[3][4]

This document is intended for researchers, medicinal chemists, and drug development professionals, offering expert insights into the causality behind experimental choices and providing a foundation for leveraging this compound in advanced scientific applications.

Part 1: Physicochemical and Spectroscopic Profile

A thorough understanding of a molecule's properties is fundamental to its application. This section outlines the key physical and spectroscopic data for 2-(Dimethylamino)quinoline-3-carbaldehyde.

Chemical and Physical Properties

The primary identifiers and physical characteristics of this compound are summarized below.

PropertyValueReference(s)
IUPAC Name 2-(dimethylamino)quinoline-3-carbaldehyde[5][6]
CAS Number 728035-61-8[3][5][7]
Molecular Formula C₁₂H₁₂N₂O[3][5]
Molecular Weight 200.24 g/mol [3][5]
Appearance Yellow crystalline solid[3]
Purity Typically ≥95%[3][5][8]
SMILES CN(C)c1c(cc2ccccc2n1)C=O[3]
InChI Key RCRLBHNGTPRGJQ-UHFFFAOYSA-N[5][6]
Spectroscopic Characterization

While specific spectral data for this exact compound is not widely published, a reliable profile can be inferred from the analysis of its functional groups and data from closely related analogs.[9][10][11]

SpectroscopyFeatureExpected Chemical Shift / WavenumberRationale
¹H NMR Aldehyde Proton (CHO)δ 10.0 - 10.5 ppm (singlet)The aldehyde proton is highly deshielded by the anisotropic effect of the carbonyl group and its position on the aromatic ring.
Aromatic Protonsδ 7.0 - 8.5 ppm (multiplets)Protons on the quinoline ring system.
Dimethylamino Protons (N(CH₃)₂)δ 3.1 - 3.4 ppm (singlet, 6H)Protons of the two methyl groups attached to the nitrogen atom.
¹³C NMR Carbonyl Carbon (C=O)δ 189 - 192 ppmCharacteristic downfield shift for an aldehyde carbonyl carbon.
Aromatic Carbonsδ 110 - 160 ppmCarbons within the quinoline ring system.
Dimethylamino Carbons (N(CH₃)₂)δ 44 - 46 ppmCarbons of the methyl groups attached to nitrogen.
IR Aldehyde C=O Stretch1690 - 1710 cm⁻¹Strong absorption characteristic of an aromatic aldehyde carbonyl group.
Aromatic C=C/C=N Stretch1500 - 1630 cm⁻¹Multiple bands corresponding to the quinoline ring system.
C-N Stretch1320 - 1350 cm⁻¹Stretching vibration of the aryl-N bond of the dimethylamino group.
Mass Spec (EI) Molecular Ion (M⁺)m/z 200Corresponds to the molecular weight of the compound.
Key Fragmentsm/z 199 ([M-H]⁺), 171 ([M-CHO]⁺)Expected fragmentation includes loss of a hydrogen radical or the entire formyl group.

Part 2: Synthesis and Reactivity

The synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde is most logically achieved via a two-step sequence involving the formation of a key intermediate, 2-chloroquinoline-3-carbaldehyde, followed by nucleophilic substitution.

Overall Synthetic Workflow

The diagram below illustrates the efficient transformation from a readily available acetanilide to the target molecule.

G cluster_0 Step 1: Vilsmeier-Haack Cyclization cluster_1 Step 2: Nucleophilic Aromatic Substitution (SNAr) Acetanilide Acetanilide Chloroquinoline 2-Chloroquinoline-3-carbaldehyde Acetanilide->Chloroquinoline Heat (80-90°C) Vilsmeier Vilsmeier Reagent (POCl₃/DMF) Vilsmeier->Chloroquinoline Chloroquinoline_ref 2-Chloroquinoline-3-carbaldehyde Dimethylamine Dimethylamine (HNMe₂) Target 2-(Dimethylamino)quinoline-3-carbaldehyde Dimethylamine->Target Chloroquinoline_ref->Target Solvent, Heat G cluster_aldehyde Reactions at the Aldehyde cluster_ring Reactions at the Ring center 2-(Dimethylamino)quinoline-3-carbaldehyde Aldehyde Group Quinoline Ring Schiff Schiff Base Formation (R-NH₂) center:f1->Schiff Reduction Reduction (NaBH₄) center:f1->Reduction Oxidation Oxidation (KMnO₄) center:f1->Oxidation EAS Electrophilic Aromatic Substitution (EAS) center:f2->EAS G cluster_apps Potential Therapeutic & Research Applications Core 2-(Dimethylamino)quinoline-3-carbaldehyde (Core Scaffold) Antiparasitic Antiparasitic Agents (e.g., Anti-Leishmanial) Core->Antiparasitic Inhibition of parasitic enzymes Anticancer Anticancer Agents (e.g., Kinase Inhibitors) Core->Anticancer Bioisosteric replacement Antibacterial Antibacterial Drugs Core->Antibacterial Scaffold for new antibiotics Fluorescent Fluorescent Probes Core->Fluorescent Material for cellular imaging

Sources

Foundational

An In-depth Technical Guide to 2-(Dimethylamino)quinoline-3-carbaldehyde (CAS 728035-61-8)

Abstract This technical guide provides a comprehensive overview of 2-(Dimethylamino)quinoline-3-carbaldehyde, a versatile heterocyclic building block. The quinoline scaffold is a privileged structure in medicinal chemist...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of 2-(Dimethylamino)quinoline-3-carbaldehyde, a versatile heterocyclic building block. The quinoline scaffold is a privileged structure in medicinal chemistry, and the strategic placement of a dimethylamino group at the 2-position and a carbaldehyde at the 3-position offers a unique combination of electronic properties and reactive handles for further chemical elaboration.[1][2] This document delves into the logical synthesis strategy, predicted physicochemical and spectroscopic properties, key chemical transformations, and potential applications of this compound, with a focus on its utility in drug discovery and as a fluorescent probe. The methodologies described herein are grounded in established chemical principles and supported by data from closely related analogues, providing a robust framework for its practical application in the laboratory.

Core Molecular Attributes and Physicochemical Properties

2-(Dimethylamino)quinoline-3-carbaldehyde is an organic compound featuring a quinoline core, which is a bicyclic system composed of a fused benzene and pyridine ring.[1] The presence of an electron-donating dimethylamino group at the C2 position and an electron-withdrawing aldehyde function at the C3 position creates a push-pull electronic system. This electronic arrangement is expected to influence the molecule's reactivity, spectroscopic properties, and potential for fluorescence.

Table 1: Physicochemical Properties and Identifiers

PropertyValueSource(s)
CAS Number 728035-61-8Sinfoo Biotech
Molecular Formula C₁₂H₁₂N₂OCymitQuimica
Molecular Weight 200.24 g/mol CymitQuimica
Appearance Yellow crystalline solidApollo Scientific
SMILES CN(C)c1c(cc2ccccc2n1)C=OCymitQuimica
InChI InChI=1S/C12H12N2O/c1-14(2)12-10(8-15)7-9-5-3-4-6-11(9)13-12/h3-8H,1-2H3CymitQuimica

Strategic Synthesis Pathway

The synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde is most logically achieved through a two-step sequence. This approach leverages the well-established Vilsmeier-Haack reaction to construct the core 2-chloroquinoline-3-carbaldehyde scaffold, followed by a nucleophilic aromatic substitution (SNAr) to introduce the dimethylamino group.

Underlying Rationale for the Synthetic Strategy

The Vilsmeier-Haack reaction is a powerful and regioselective method for the synthesis of 2-chloro-3-formylquinolines from readily available N-arylacetamides. The reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), which acts as the formylating and cyclizing agent. The resulting 2-chloro substituent is an excellent leaving group, readily displaced by nucleophiles. This makes the 2-chloro-3-formylquinoline an ideal precursor. The subsequent SNAr reaction with dimethylamine provides a direct and efficient route to the target molecule. This two-step approach is modular, allowing for the synthesis of various 2-aminoquinoline derivatives by simply changing the nucleophile in the second step.

Visualizing the Synthesis Workflow

G cluster_0 Step 1: Vilsmeier-Haack Cyclization cluster_1 Step 2: Nucleophilic Aromatic Substitution (SNAr) Acetanilide Acetanilide 2_Chloro_Precursor 2-Chloro-3-formylquinoline Acetanilide->2_Chloro_Precursor Heat (80-90°C) Vilsmeier_Reagent POCl3 / DMF Vilsmeier_Reagent->2_Chloro_Precursor 2_Chloro_Precursor_2 2-Chloro-3-formylquinoline Dimethylamine Dimethylamine Target_Molecule 2-(Dimethylamino)quinoline-3-carbaldehyde Dimethylamine->Target_Molecule Base (e.g., K2CO3), Solvent (e.g., DMF) 2_Chloro_Precursor_2->Target_Molecule

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocols

The following protocols are based on established procedures for the Vilsmeier-Haack reaction and subsequent nucleophilic substitution on 2-chloroquinolines.[1][3][4][5]

Protocol 1: Synthesis of 2-Chloro-3-formylquinoline (Precursor)

Materials:

  • Acetanilide

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃)

  • Crushed ice

  • Sodium hydroxide (NaOH) solution (5M)

  • Ethyl acetate for recrystallization

Procedure:

  • Vilsmeier Reagent Formation: In a round-bottom flask fitted with a dropping funnel and a calcium chloride guard tube, cool anhydrous DMF (3 molar equivalents) to 0-5 °C in an ice bath.

  • Slowly add POCl₃ (12 molar equivalents) dropwise to the cooled DMF with vigorous stirring. Maintain the temperature below 10 °C.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C to ensure the complete formation of the Vilsmeier reagent.

  • Reaction with Acetanilide: To this mixture, add acetanilide (1 molar equivalent) portion-wise, ensuring the temperature does not rise significantly.

  • Cyclization: After the addition of acetanilide, heat the reaction mixture to 80-90 °C and maintain this temperature for 4-10 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).[4]

  • Work-up: After completion, cool the reaction mixture to room temperature and carefully pour it onto a large volume of crushed ice with vigorous stirring.

  • Neutralization and Precipitation: Basify the acidic solution with a 5M NaOH solution to a pH of ~8-9. A solid precipitate of 2-chloro-3-formylquinoline will form.

  • Isolation and Purification: Filter the crude product, wash it thoroughly with cold water, and dry it. The product can be further purified by recrystallization from ethyl acetate.

Protocol 2: Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde

Materials:

  • 2-Chloro-3-formylquinoline

  • Dimethylamine solution (e.g., 40% in water or 2M in THF)

  • Potassium carbonate (K₂CO₃) or another suitable base

  • N,N-Dimethylformamide (DMF) or a similar polar aprotic solvent

  • Ethyl acetate and hexane for purification

Procedure:

  • Reaction Setup: Dissolve 2-chloro-3-formylquinoline (1 molar equivalent) in DMF in a round-bottom flask.

  • Add a base such as potassium carbonate (2-3 molar equivalents).

  • Nucleophilic Substitution: Add dimethylamine solution (2-3 molar equivalents) to the mixture.

  • Reaction Conditions: Heat the mixture to 80-100 °C and stir for 4-8 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Work-up: Cool the reaction mixture to room temperature and pour it into water.

  • Extraction: Extract the aqueous mixture with ethyl acetate (3 x volumes).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 2-(Dimethylamino)quinoline-3-carbaldehyde.

Reactivity and Chemical Transformations

The dual functionality of 2-(Dimethylamino)quinoline-3-carbaldehyde makes it a valuable intermediate for synthesizing more complex molecules.

  • Reactions at the Aldehyde Group: The carbaldehyde at the C3 position is susceptible to a wide range of classical aldehyde reactions. It can readily undergo condensation reactions with primary amines to form Schiff bases (imines), with hydrazines to form hydrazones, and with hydroxylamine to form oximes.[1] These transformations are fundamental in the construction of diverse heterocyclic systems and for linking the quinoline core to other molecular scaffolds.[6]

  • Reactions involving the Dimethylamino Group: The dimethylamino group at the C2 position is a strong electron-donating group, which activates the quinoline ring towards electrophilic substitution, although the pyridine part of the ring is generally deactivated.

  • Transformations of the Quinoline Ring: The quinoline core itself can participate in various reactions, including the synthesis of fused heterocyclic systems.[1]

G cluster_aldehyde Aldehyde Reactions Target 2-(Dimethylamino)quinoline-3-carbaldehyde Schiff_Base Schiff Base (Imine) Target->Schiff_Base R-NH2 Hydrazone Hydrazone Target->Hydrazone R-NHNH2 Oxime Oxime Target->Oxime NH2OH

Caption: Key reactions of the aldehyde group.

Predicted Spectroscopic Characterization

Table 2: Predicted Spectroscopic Data

TechniquePredicted Key SignalsRationale / Comparison to Analogues
¹H NMR δ ~10.2 ppm (s, 1H, -CHO)δ ~3.2 ppm (s, 6H, -N(CH₃)₂)δ 7.5-9.0 ppm (m, 5H, Ar-H)The aldehyde proton is expected to be significantly downfield. The dimethylamino protons will appear as a sharp singlet. Aromatic protons will be in the typical range for a quinoline system.[7]
¹³C NMR δ ~190 ppm (C=O)δ ~160 ppm (C2-N)δ ~45 ppm (-N(CH₃)₂)The aldehyde carbon will be highly deshielded. The carbon attached to the dimethylamino group will also be downfield. The methyl carbons will be in the aliphatic region.[7]
IR (cm⁻¹) ~1690-1710 (C=O stretch, aldehyde)~2720, ~2820 (C-H stretch, aldehyde)~1600 (C=C stretch, aromatic)These are characteristic vibrational frequencies for aromatic aldehydes.
Mass Spec. [M+H]⁺ = 201.1028Calculated for C₁₂H₁₃N₂O⁺.

Potential Applications in Research and Development

The unique structural features of 2-(Dimethylamino)quinoline-3-carbaldehyde position it as a valuable tool for researchers in several fields.

Medicinal Chemistry Scaffold

Quinoline derivatives are known to possess a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][8] The aldehyde group of this compound serves as a crucial handle for synthesizing a library of derivatives, such as Schiff bases and hydrazones, which can be screened for various biological activities.[6] The dimethylamino group can modulate the compound's solubility, polarity, and ability to form hydrogen bonds, which are critical parameters for pharmacokinetic and pharmacodynamic profiles.

Fluorescent Probe Development

The intramolecular charge transfer characteristics arising from the electron-donating dimethylamino group and the electron-withdrawing aldehyde group suggest that this molecule, or its derivatives, could exhibit fluorescent properties.[9] Many quinoline derivatives are used as fluorescent sensors for metal ions or as fluorescent labels in biological imaging.[10][11] The aldehyde can be used to conjugate the quinoline core to other molecules or biomolecules, making it a potential platform for developing targeted fluorescent probes.

Safety and Handling

Based on the safety data for the precursor 2-chloro-3-formylquinoline and general handling procedures for aromatic aldehydes and amines, the following precautions should be observed:

  • Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

2-(Dimethylamino)quinoline-3-carbaldehyde is a high-potential synthetic intermediate with significant utility for the drug discovery and materials science communities. Its synthesis is achievable through a robust and well-documented two-step process. The presence of two distinct and reactive functional groups allows for a wide array of chemical modifications, enabling the creation of diverse molecular architectures. This guide provides the foundational knowledge and practical protocols necessary for researchers to effectively synthesize, characterize, and utilize this versatile chemical building block in their research endeavors.

References

  • Samaan, G.; et al. (n.d.). Fluorescent Probes Based on 7-(Diethylamino)quinolin-2(1H)-one Cucurbit[8]uril Complexes for Indicator Displacement Assays: In Silico and Experimental Approaches. PMC - NIH. Available at: [Link]

  • Reddy, C. M.; et al. (2012). Cannizzaro reaction of 2-chloro-3-formylquinolines and its synthetic utility for 2-acetylfuro[2,3-b]quinolines. Journal of Chemical Sciences, 124(5), 1071–1076. Available at: [Link]

  • Ali, M. M.; et al. (n.d.). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry. Available at: [Link]

  • Abdel-Wahab, B. F.; et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(7), 3629-3668. Available at: [Link]

  • Shaikh, S. A. L.; et al. (2017). Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives. Oriental Journal of Chemistry, 33(2), 957-962. Available at: [Link]

  • Gajewska, M.; et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2046. Available at: [Link]

  • Singh, P.; et al. (2020). Synthesis and Characterization of Quinoline-Carbaldehyde Derivatives as Novel Inhibitors for Leishmanial Methionine Aminopeptidase 1. European Journal of Medicinal Chemistry, 186, 111860. Available at: [Link]

  • Al-Omar, M. A. (2019). Vilsemier-Haack reaction for preparation of 2-chloro-3-formyl quinoline? ResearchGate. Available at: [Link]

  • Tekale, A. S.; et al. (2016). Evaluation of Novel 2-Chloro Quinoline-3-Carbaldehyde derivatives. International Journal of Chemical Studies, 4(6), 95-98. Available at: [Link]

  • Kumar, A.; et al. (2024). Synthetic exploration of quinoline-3-carbaldehyde in N,N-dimethylformamide. ResearchGate. Available at: [Link]

  • Abdel-Wahab, B. F.; et al. (2012). 2-Chloroquinoline-3-carbaldehydes: synthesis, reactions and applications. ResearchGate. Available at: [Link]

  • Podshibyakin, V. A.; et al. (2022). SYNTHESIS, SPECTRAL LUMINECENT AND IONOCHROMIC PROPERTIES OF THIOSEMICARBAZONES OF SUBSTITUTED QUINOLINE-3-CARBALDEHYDES. Nauka Yuga Rossii, 18(4), 53-58. Available at: [Link]

  • Khan, F. N.; et al. (2009). 2-Chloro-quinoline-3-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2710. Available at: [Link]

  • Tekale, A. S.; et al. (2016). Evaluation of Novel 2-Chloro Quinoline-3-Carbaldehyde derivatives. International Journal of Chemical Studies, 4(6), 95-98. Available at: [Link]

  • Liu, J.; et al. (1990). Application of 3-(2-furoyl)quinoline-2-carbaldehyde as a fluorogenic reagent for the analysis of primary amines by liquid chromatography with laser-induced fluorescence detection. Journal of Chromatography A, 499, 579-587. Available at: [Link]

  • Singh, R.; et al. (2018). Quinoline-based highly selective and sensitive fluorescent probe specific for Cd 2+ detection in mixed aqueous media. ResearchGate. Available at: [Link]

  • Wang, Y.; et al. (2023). A Novel Fluorescent Sensor for Fe 3+ Based on a Quinoline Derivative. Molecules, 28(13), 5122. Available at: [Link]

  • ResearchGate. (n.d.). Fluorescent and absorption properties of quinoline dye solutions in.... Available at: [Link]

Sources

Exploratory

A Technical Guide to the Spectroscopic Characterization of 2-(Dimethylamino)quinoline-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the expected spectroscopic data for 2-(Dimethylamino)quinoline-3-carbaldehyde, a heterocyclic compound of intere...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the expected spectroscopic data for 2-(Dimethylamino)quinoline-3-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and materials science. As a Senior Application Scientist, this document is structured to not only present the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data but also to elucidate the rationale behind the spectral interpretations. This approach is grounded in established spectroscopic principles and comparative analysis with structurally related molecules, ensuring a robust and self-validating framework for researchers.

Introduction

2-(Dimethylamino)quinoline-3-carbaldehyde belongs to the quinoline family, a class of heterocyclic aromatic compounds renowned for their diverse pharmacological activities. The introduction of a dimethylamino group at the C2 position and a carbaldehyde group at the C3 position creates a unique electronic and structural environment, making detailed spectroscopic characterization essential for unequivocal structure confirmation and for understanding its chemical reactivity. This guide will delve into the predicted ¹H NMR, ¹³C NMR, IR, and MS spectra of this molecule, providing a comprehensive reference for its identification and analysis.

Molecular Structure and Numbering

For clarity in the subsequent spectroscopic analysis, the standard IUPAC numbering for the quinoline ring is used.

Caption: Molecular structure of 2-(Dimethylamino)quinoline-3-carbaldehyde with atom numbering.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. The analysis of ¹H and ¹³C NMR spectra provides detailed information about the chemical environment of individual protons and carbons, respectively.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 2-(Dimethylamino)quinoline-3-carbaldehyde in a deuterated solvent like CDCl₃ would exhibit distinct signals for the aromatic protons of the quinoline ring, the aldehyde proton, and the protons of the dimethylamino group. The electron-donating dimethylamino group at C2 and the electron-withdrawing carbaldehyde group at C3 significantly influence the chemical shifts of the quinoline protons.

ProtonPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constants (J, Hz)Rationale
H-48.2 - 8.4s-Deshielded due to the anisotropic effect of the C3-aldehyde and the adjacent nitrogen.
H-57.9 - 8.1d8.0 - 9.0Typical ortho-coupling to H-6.
H-67.4 - 7.6t7.0 - 8.0Typical ortho-coupling to H-5 and H-7.
H-77.6 - 7.8t7.0 - 8.0Typical ortho-coupling to H-6 and H-8.
H-87.8 - 8.0d8.0 - 9.0Deshielded by the proximity to the nitrogen lone pair and potential steric interactions.
-CHO10.0 - 10.2s-Characteristic chemical shift for an aldehyde proton.
-N(CH₃)₂3.1 - 3.3s-Singlet for the six equivalent protons of the two methyl groups.

Expertise & Experience: The prediction of chemical shifts is based on the analysis of similar structures. For instance, in 6-(dimethylamino)quinoline-5-carbaldehyde, the aldehyde proton appears at 10.19 ppm, and the dimethylamino protons are observed at 3.16 ppm.[1][2] The deshielding of H-4 is a known effect in 3-substituted quinolines.[3]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide valuable information about the carbon skeleton of the molecule. The chemical shifts are influenced by the electronegativity of neighboring atoms and the overall electronic distribution within the molecule.

CarbonPredicted Chemical Shift (δ, ppm)Rationale
C-2158 - 162Significantly deshielded due to the attached electron-donating nitrogen of the dimethylamino group.
C-3120 - 124Shielded relative to other aromatic carbons due to the electron-donating effect of the C2-substituent, but influenced by the C3-aldehyde.
C-4148 - 152Deshielded due to its position adjacent to the nitrogen and the C3-aldehyde.
C-4a128 - 132Typical chemical shift for a bridgehead carbon in a quinoline system.
C-5125 - 129Aromatic carbon in a typical range.
C-6129 - 133Aromatic carbon in a typical range.
C-7126 - 130Aromatic carbon in a typical range.
C-8123 - 127Aromatic carbon in a typical range.
C-8a145 - 149Deshielded due to the adjacent nitrogen atom.
-CHO190 - 195Characteristic chemical shift for an aldehyde carbonyl carbon.
-N(CH₃)₂44 - 48Typical chemical shift for methyl carbons attached to a nitrogen atom.

Trustworthiness: These predictions are corroborated by data from related compounds. For example, the aldehyde carbon in quinoline-3-carbaldehyde is found at 190.8 ppm.[3] The carbons of the dimethylamino group in 8-(dimethylamino)quinoline-5-carbaldehyde appear at 44.1 ppm.[1]

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of 2-(Dimethylamino)quinoline-3-carbaldehyde is expected to show characteristic absorption bands for the C=O stretching of the aldehyde, C-N stretching of the dimethylamino group, and various vibrations of the quinoline ring.

Wavenumber (cm⁻¹)Vibration TypeIntensityRationale
3050 - 3100C-H stretch (aromatic)MediumCharacteristic of C-H bonds on the quinoline ring.
2900 - 3000C-H stretch (aliphatic)MediumCorresponding to the C-H bonds of the dimethylamino group.
2720 - 2820C-H stretch (aldehyde)WeakA characteristic pair of bands for the aldehyde C-H bond (Fermi resonance).
1690 - 1710C=O stretch (aldehyde)StrongStrong absorption due to the polarity of the carbonyl bond.
1580 - 1620C=C and C=N stretch (aromatic)Strong to MediumCharacteristic vibrations of the quinoline ring system.
1350 - 1380C-N stretch (aromatic amine)MediumStretching vibration of the bond between the quinoline ring and the dimethylamino group.

Authoritative Grounding: The gas-phase IR spectrum of the parent compound, quinoline-3-carbaldehyde, shows a strong carbonyl absorption.[4] The presence of the electron-donating dimethylamino group at the C2 position may slightly lower the C=O stretching frequency due to resonance effects.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.

Expected Fragmentation Pattern:

Under electron ionization (EI), 2-(Dimethylamino)quinoline-3-carbaldehyde is expected to show a prominent molecular ion peak (M⁺). The fragmentation pattern will likely involve the loss of small, stable molecules or radicals.

  • Molecular Ion (M⁺): The most intense peak in the high mass region, corresponding to the molecular weight of the compound.

  • [M-1]⁺: Loss of a hydrogen radical from the aldehyde group.

  • [M-29]⁺: Loss of the formyl radical (•CHO).

  • [M-44]⁺: Loss of the dimethylamino radical (•N(CH₃)₂).

High-Resolution Mass Spectrometry (HRMS): For an unambiguous elemental composition, HRMS is recommended. The exact mass can be calculated and compared with the measured mass to confirm the molecular formula.

G M Molecular Ion (M⁺) M_minus_H [M-H]⁺ M->M_minus_H - H• M_minus_CHO [M-CHO]⁺ M->M_minus_CHO - •CHO M_minus_NMe2 [M-N(CH₃)₂]⁺ M->M_minus_NMe2 - •N(CH₃)₂

Caption: Plausible mass spectrometry fragmentation pathways.

Experimental Protocols

To obtain the spectroscopic data discussed, the following general procedures are recommended.

NMR Spectroscopy
  • Sample Preparation: Dissolve approximately 5-10 mg of 2-(Dimethylamino)quinoline-3-carbaldehyde in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

  • Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

  • Data Acquisition: Acquire ¹H and ¹³C{¹H} NMR spectra at room temperature. For unambiguous assignments, 2D NMR experiments such as COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), and HMBC (¹H-¹³C long-range correlation) are highly recommended.

  • Data Processing: Process the acquired data using appropriate software. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

IR Spectroscopy
  • Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is recommended for its simplicity and minimal sample preparation. Alternatively, prepare a KBr pellet or a mull.

  • Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

  • Data Acquisition: Record the spectrum in the mid-IR range (typically 4000-400 cm⁻¹).

  • Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups and vibrations.

Mass Spectrometry
  • Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile).

  • Instrumentation: Use a mass spectrometer with an appropriate ionization source (e.g., ESI for LC-MS, EI for GC-MS).

  • Data Acquisition: Acquire the mass spectrum over a suitable mass range. For HRMS, use a high-resolution instrument like a TOF or Orbitrap analyzer.

  • Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

G cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_elucidation Structural Elucidation Synthesis Synthesis Purification Purification Synthesis->Purification NMR NMR (¹H, ¹³C, 2D) Purification->NMR IR IR (FTIR-ATR) Purification->IR MS MS (HRMS) Purification->MS Structure_Confirmation Structure Confirmation NMR->Structure_Confirmation IR->Structure_Confirmation MS->Structure_Confirmation

Caption: General workflow for spectroscopic characterization.

References

  • Vibrational spectroscopic study of some quinoline derivatives. Available at: [Link]

  • Spectroscopic Analysis And Molecular Orbital Studies Of A Quinoline Derivative: Insights From Ir, Raman, Nmr, Uv. Available at: [Link]

  • Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Available at: [Link]

  • Quinoline-Based Materials: Spectroscopic Investigations as well as DFT and TD-DFT Calculations. Available at: [Link]

  • New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. Available at: [Link]

  • Palladium-Catalyzed Synthesis of Aldehydes from Aryl Halides and tert-Butyl Isocyanide using Formate salts as a Hydride Donor - Supporting Information. Available at: [Link]

  • Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. Available at: [Link]

  • Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Available at: [Link]

  • Synthesis of substituted 2‐quinolines‐3‐carbaldehyde. Available at: [Link]

  • Evaluation of Novel 2-Chloro Quinoline-3- Carbaldehyde derivatives. Available at: [Link]

  • (PDF) Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Available at: [Link]

  • quinoline-3-carbaldehyde. Available at: [Link]

  • Synthesis and Characterization of Quinoline-Carbaldehyde Derivatives as Novel Inhibitors for Leishmanial Methionine Aminopeptidase 1. Available at: [Link]

  • Spectroscopic data of norbornene and oxanorbornene dicarboximides functionalized with carbazole and coumarin groups. Available at: [Link]

  • Screening metal-free photocatalysts from isomorphic covalent organic frameworks for C-3 functionalization of indoles. Available at: [Link]

  • Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b][2][5] naphthyridines and study of their fluorescence behavior. Available at: [Link]

  • (PDF) 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde. Available at: [Link]

  • Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. Available at: [Link]

  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Available at: [Link]

  • 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Available at: [Link]

  • Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Available at: [Link]

  • Fluorescent Probes Based on 7-(Diethylamino)quinolin-2(1H)-one Cucurbit[6]uril Complexes for Indicator Displacement Assays: In Silico and Experimental Approaches. Available at: [Link]

  • Quinoline-2-carboxaldehyde. Available at: [Link]

Sources

Foundational

An In-depth Technical Guide to the Crystal Structure of 2-(Dimethylamino)quinoline-3-carbaldehyde and Its Analogs

For Researchers, Scientists, and Drug Development Professionals Abstract Quinoline derivatives form the backbone of numerous therapeutic agents and functional materials, making a deep understanding of their structural ch...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quinoline derivatives form the backbone of numerous therapeutic agents and functional materials, making a deep understanding of their structural chemistry paramount for rational drug design and materials engineering.[1] This technical guide provides a comprehensive analysis of the anticipated crystal structure of 2-(Dimethylamino)quinoline-3-carbaldehyde, a key heterocyclic building block. While a definitive crystal structure for this specific compound is not publicly available, this guide leverages crystallographic data from closely related analogs to offer expert insights into its expected molecular geometry, intermolecular interactions, and crystal packing. Furthermore, it details the synthetic methodologies and the standard experimental protocols for single-crystal X-ray diffraction, providing a self-validating framework for researchers in the field.

Introduction: The Significance of Quinoline Scaffolds

The quinoline moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of pharmacologically active compounds with applications ranging from anticancer to antimalarial agents.[1] The substitution pattern on the quinoline ring system dramatically influences the molecule's electronic properties, steric profile, and, consequently, its biological activity and material properties. The title compound, 2-(Dimethylamino)quinoline-3-carbaldehyde, combines a potent electron-donating group (dimethylamino) at the 2-position and a versatile formyl group at the 3-position, making it a valuable precursor for the synthesis of more complex molecular architectures. An understanding of its solid-state structure is crucial for predicting its reactivity, solubility, and potential for polymorphism, all of which are critical parameters in drug development.

Synthesis and Crystallization

The synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde typically proceeds via a nucleophilic aromatic substitution reaction starting from 2-chloroquinoline-3-carbaldehyde. The Vilsmeier-Haack reaction is a well-established and versatile method for the synthesis of the 2-chloroquinoline-3-carbaldehyde precursor from the corresponding acetanilide.[2][3][4]

Synthesis of 2-Chloroquinoline-3-carbaldehyde (Precursor)

The Vilsmeier-Haack reaction involves the formylation of an activated aromatic ring using a Vilsmeier reagent, which is typically formed from phosphorus oxychloride and a substituted amide like N,N-dimethylformamide (DMF).[4][5][6]

Experimental Protocol: Vilsmeier-Haack Reaction

  • Reagent Preparation: In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, coo N,N-dimethylformamide (DMF) to 0°C in an ice bath.

  • Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with constant stirring. Maintain the temperature below 5°C.

  • Addition of Acetanilide: Once the Vilsmeier reagent has formed, add the appropriate N-phenylacetamide to the reaction mixture.

  • Reaction: Heat the mixture at a controlled temperature (typically around 70-80°C) for several hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

  • Work-up: After completion, carefully pour the reaction mixture onto crushed ice. The product will precipitate out of the solution.

  • Purification: Collect the crude product by filtration, wash with water, and dry. Recrystallization from a suitable solvent system, such as a mixture of petroleum ether and ethyl acetate, is then performed to obtain pure crystals of 2-chloroquinoline-3-carbaldehyde.[5][6]

Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde

The chloro-substituent at the 2-position of the quinoline ring is susceptible to nucleophilic displacement by amines.

Experimental Protocol: Nucleophilic Aromatic Substitution

  • Reaction Setup: Dissolve 2-chloroquinoline-3-carbaldehyde in a suitable solvent such as DMF.

  • Addition of Amine: Add an excess of dimethylamine (or a solution of it) to the reaction mixture. The presence of a non-nucleophilic base like potassium carbonate can be used to scavenge the HCl formed during the reaction.

  • Heating: Reflux the reaction mixture for several hours, monitoring the reaction progress by TLC.

  • Work-up and Purification: After the reaction is complete, pour the mixture into water and extract the product with an organic solvent like ethyl acetate. The organic layer is then washed, dried, and concentrated. The crude product can be purified by column chromatography or recrystallization.

Crystallization for X-ray Diffraction

Obtaining single crystals suitable for X-ray diffraction is a critical step. Slow evaporation of a saturated solution of the purified compound is a common and effective method.

Experimental Protocol: Crystallization by Slow Evaporation

  • Solvent Selection: Choose a solvent or a mixture of solvents in which the compound has moderate solubility. Ethyl acetate is often a good starting point for quinoline derivatives.[7]

  • Preparation of Saturated Solution: Prepare a nearly saturated solution of the purified 2-(Dimethylamino)quinoline-3-carbaldehyde in the chosen solvent at room temperature.

  • Slow Evaporation: Loosely cover the container to allow for slow evaporation of the solvent over several days to weeks.

  • Crystal Harvesting: Once well-formed crystals appear, carefully harvest them from the mother liquor.

Crystal Structure Analysis: Insights from Analogs

While the specific crystallographic data for 2-(Dimethylamino)quinoline-3-carbaldehyde is not available in the public domain, a detailed analysis of closely related structures provides a robust framework for predicting its key structural features.

Expected Molecular Geometry

The quinoline ring system is inherently planar. It is anticipated that the fused ring system of 2-(Dimethylamino)quinoline-3-carbaldehyde will also be largely planar. However, steric hindrance between the bulky dimethylamino group at the 2-position and the carbaldehyde group at the 3-position may lead to some torsion. For instance, in 2-(4-methylpiperazin-1-yl)quinoline-3-carbaldehyde, the aldehyde group is twisted relative to the quinoline ring by 17.6(2)°.[7] A similar, though perhaps less pronounced, twist would be expected for the dimethylamino analog. The nitrogen atom of the dimethylamino group is expected to be sp² hybridized, with its lone pair participating in resonance with the quinoline π-system, which enhances the electron density of the ring.

Crystallographic Parameters of Analogous Compounds

The following table summarizes the crystallographic data for several related quinoline-3-carbaldehyde derivatives. This data provides a valuable reference for what might be expected for the title compound.

CompoundMolecular FormulaCrystal SystemSpace Groupa (Å)b (Å)c (Å)β (°)V (ų)Z
2-Chloroquinoline-3-carbaldehyde[4]C₁₀H₆ClNOMonoclinicP2₁/c11.87843.923518.1375101.365828.724
2-Chloro-7,8-dimethylquinoline-3-carbaldehyde[5]C₁₂H₁₀ClNOOrthorhombicPnma20.45426.73937.5675901043.164
2-Chlorobenzo[h]quinoline-3-carbaldehyde[6]C₁₄H₈ClNOMonoclinicP2₁/c3.983312.472221.456190.6871065.874
2-(4-methylpiperazin-1-yl)quinoline-3-carbaldehyde[7]C₁₅H₁₇N₃OMonoclinicP2₁/c12.32825.893518.9202103.5911336.184
Intermolecular Interactions and Crystal Packing

The crystal packing of quinoline derivatives is often governed by a combination of weak intermolecular interactions. In the absence of strong hydrogen bond donors, C-H···O and C-H···N interactions are expected to play a significant role in the crystal packing of 2-(Dimethylamino)quinoline-3-carbaldehyde. Furthermore, π-π stacking interactions between the planar quinoline ring systems are a common feature in the crystal structures of aromatic compounds and are anticipated to be a key stabilizing force in the crystal lattice. In some quinoline-carbaldehyde structures, C-H···O interactions can lead to the formation of dimeric or chain-like motifs.[8][9]

Single-Crystal X-ray Diffraction: A Validating Protocol

The definitive determination of the crystal structure of 2-(Dimethylamino)quinoline-3-carbaldehyde would be achieved through single-crystal X-ray diffraction.

Experimental Workflow

G cluster_0 Crystal Selection and Mounting cluster_1 Data Collection cluster_2 Data Reduction and Structure Solution cluster_3 Structure Refinement and Validation CrystalSelection Select a suitable single crystal Mounting Mount on a goniometer head CrystalSelection->Mounting DataCollection Collect diffraction data on a diffractometer Mounting->DataCollection CellRefinement Determine unit cell parameters DataCollection->CellRefinement DataReduction Integrate reflection intensities and apply corrections CellRefinement->DataReduction StructureSolution Solve the phase problem (e.g., direct methods) DataReduction->StructureSolution Refinement Refine atomic positions and displacement parameters StructureSolution->Refinement Validation Validate the final structure Refinement->Validation FinalStructure FinalStructure Validation->FinalStructure Final Crystallographic Information File (CIF)

Sources

Exploratory

An In-Depth Technical Guide to the Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde

Introduction 2-(Dimethylamino)quinoline-3-carbaldehyde is a highly functionalized heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. The quinoline core is a privile...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

2-(Dimethylamino)quinoline-3-carbaldehyde is a highly functionalized heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. The quinoline core is a privileged scaffold found in numerous pharmaceuticals, while the dimethylamino group acts as a potent electron-donating moiety and the carbaldehyde function serves as a versatile handle for further synthetic transformations. This guide provides a comprehensive, technically-grounded overview of the primary synthetic pathway to this target molecule, designed for professionals in drug development and chemical research.

The most reliable and widely practiced approach to synthesizing 2-(Dimethylamino)quinoline-3-carbaldehyde is not a single reaction but a strategic two-step sequence. This methodology leverages the robust and efficient Vilsmeier-Haack reaction to construct a key precursor, 2-chloroquinoline-3-carbaldehyde, which is then subjected to a nucleophilic aromatic substitution to install the desired dimethylamino group. This guide will dissect each stage of this process, emphasizing the underlying chemical principles, providing detailed experimental protocols, and exploring the critical parameters that ensure a successful outcome.

Part I: Synthesis of the Key Precursor, 2-Chloroquinoline-3-carbaldehyde

The cornerstone of this synthesis is the construction of the quinoline ring system itself. The Vilsmeier-Haack reaction stands out as one of the most efficient methods for preparing 2-chloro-3-formylquinolines from readily available N-arylacetamides (acetanilides).[1] This one-pot cyclization is prized for its operational simplicity and its ability to directly install two key functional groups—the chloro and formyl moieties—in a single transformation.

Mechanism and Rationale

The reaction proceeds through two primary stages: the formation of the Vilsmeier reagent and its subsequent reaction with the N-arylacetamide to build the quinoline core.[1]

  • Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF) acts as a formyl source, but it is not electrophilic enough to react with the acetanilide directly. It is activated by a halide donor, most commonly phosphorus oxychloride (POCl₃), to form the highly electrophilic chloroiminium salt known as the Vilsmeier reagent.[1][2]

  • Cyclization Cascade: The N-arylacetamide, acting as the nucleophile, attacks the Vilsmeier reagent. This initiates a cascade involving a double formylation, intramolecular cyclization via electrophilic attack on the aromatic ring, and subsequent dehydration and elimination steps to yield the stable 2-chloro-3-formylquinoline aromatic system.[1] The presence of electron-donating groups on the acetanilide ring generally accelerates the cyclization step and improves yields.

Vilsmeier_Haack_Mechanism Figure 1: Vilsmeier-Haack Reaction Mechanism cluster_0 Vilsmeier Reagent Formation cluster_1 Quinoline Ring Formation DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_Reagent + POCl₃ POCl3 POCl₃ Intermediate1 Initial Adduct Vilsmeier_Reagent->Intermediate1 Acetanilide N-Arylacetamide Acetanilide->Intermediate1 + Vilsmeier Reagent Intermediate2 Cyclized Intermediate Intermediate1->Intermediate2 Intramolecular Cyclization Product 2-Chloro-3-formylquinoline Intermediate2->Product Dehydration & Elimination

Figure 1: Vilsmeier-Haack Reaction Mechanism
Detailed Experimental Protocol

This protocol is a representative procedure adapted from established literature methods.[3][4]

Materials:

  • N-Arylacetamide (e.g., Acetanilide)

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Crushed Ice

  • Sodium Carbonate or Sodium Thiosulfate solution for neutralization

  • Dichloromethane or Ethyl Acetate for extraction

  • Anhydrous Sodium Sulfate

Procedure:

  • Vilsmeier Reagent Preparation: In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and a calcium chloride guard tube, cool DMF (3.0 molar equivalents) to 0 °C in an ice bath. Add POCl₃ (3.0 to 4.0 molar equivalents) dropwise with vigorous stirring over 30-45 minutes, ensuring the temperature does not exceed 10 °C. Stir the resulting mixture for an additional 30 minutes at 0 °C.

  • Reaction with Acetanilide: Add the N-arylacetamide (1.0 molar equivalent) portion-wise to the freshly prepared Vilsmeier reagent. A mild exotherm may be observed.

  • Heating: After the addition is complete, remove the ice bath and heat the reaction mixture to 80-90 °C using an oil bath. Maintain this temperature for 4-15 hours, monitoring the reaction's progress by Thin Layer Chromatography (TLC).[3][4]

  • Workup: Once the reaction is complete, cool the mixture to room temperature. In a separate large beaker, prepare a substantial quantity of crushed ice. Carefully and slowly pour the reaction mixture onto the crushed ice with vigorous stirring. This step is highly exothermic and should be performed in a well-ventilated fume hood.

  • Isolation: Neutralize the acidic aqueous mixture by slowly adding a saturated solution of sodium carbonate or sodium thiosulfate until the pH is approximately 7-8.[5] The product will precipitate as a solid.

  • Purification: Collect the crude solid by vacuum filtration and wash it thoroughly with cold water. Dry the solid completely. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) or by column chromatography on silica gel.[4][5]

Experimental_Workflow_Part1 Figure 2: Workflow for 2-Chloroquinoline-3-carbaldehyde A 1. Prepare Vilsmeier Reagent (DMF + POCl₃ @ 0°C) B 2. Add N-Arylacetamide A->B C 3. Heat Reaction Mixture (80-90°C, 4-15h) B->C D 4. Quench on Crushed Ice C->D E 5. Neutralize (e.g., Na₂CO₃) D->E F 6. Filter Crude Product E->F G 7. Purify (Recrystallization / Chromatography) F->G H Final Product G->H

Figure 2: Workflow for 2-Chloroquinoline-3-carbaldehyde

Part II: Nucleophilic Substitution to Yield 2-(Dimethylamino)quinoline-3-carbaldehyde

With the 2-chloroquinoline-3-carbaldehyde precursor in hand, the final step is to install the dimethylamino group. The chlorine atom at the C2 position of the quinoline ring is highly activated towards nucleophilic aromatic substitution (SNAr). This activation is due to the electron-withdrawing effect of the ring nitrogen atom, which can stabilize the negatively charged Meisenheimer intermediate formed during the reaction.

Principle and Rationale

The reaction involves the direct displacement of the chloride ion by dimethylamine. Dimethylamine serves as the nucleophile, attacking the electron-deficient C2 carbon. The reaction typically proceeds smoothly, often with gentle heating, to afford the desired product.

Detailed Experimental Protocol

This protocol is based on analogous procedures for the substitution of other amines onto the 2-chloroquinoline scaffold.[6]

Materials:

  • 2-Chloroquinoline-3-carbaldehyde

  • Dimethylamine (e.g., 40% solution in water or 2M solution in THF)

  • A suitable solvent such as Ethanol, DMF, or Dioxane

  • An optional base such as Potassium Carbonate (K₂CO₃) or Triethylamine (TEA)

  • Ethyl Acetate or other suitable organic solvent for extraction

  • Brine

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 2-chloroquinoline-3-carbaldehyde (1.0 molar equivalent) in a suitable solvent like ethanol or DMF.

  • Addition of Reagents: Add an excess of dimethylamine solution (2.0 to 3.0 molar equivalents). If using dimethylamine hydrochloride, an equivalent amount of a non-nucleophilic base like K₂CO₃ or TEA must be added to liberate the free amine and scavenge the HCl byproduct.

  • Reaction Conditions: Heat the mixture to reflux (typically 80-100 °C) and stir for 2-6 hours. Monitor the disappearance of the starting material by TLC.

  • Workup: After the reaction is complete, cool the mixture to room temperature. If DMF was used, pour the mixture into water to precipitate the product. If a more volatile solvent like ethanol was used, remove it under reduced pressure.

  • Extraction: Extract the product into an organic solvent such as ethyl acetate. Wash the organic layer sequentially with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield pure 2-(Dimethylamino)quinoline-3-carbaldehyde.

Data Summary: Vilsmeier-Haack Synthesis of Quinolines

The efficiency of the Vilsmeier-Haack cyclization is dependent on the substrate and reaction conditions. The following table summarizes representative results from the literature to provide a comparative overview.

Starting Acetanilide (Substituent)Molar Ratio (POCl₃:DMF:Substrate)Temp (°C)Time (h)Yield (%)Reference
Acetanilide (H)3:3:1904~75
4-Methylacetanilide3:3:1904~85
4-Methoxyacetanilide3:3:1904~90
4-Bromoacetanilide10:10:5 (mmol)Reflux0.7590[5]
2,3-Dimethylacetanilide7:3:18015-[4]
2-Methylacetanilide-80-906-860-80[3]

Conclusion

The synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde is most effectively achieved through a reliable, two-step sequence. The first step, a Vilsmeier-Haack cyclization of an N-arylacetamide, provides excellent and direct access to the critical 2-chloroquinoline-3-carbaldehyde intermediate. This precursor is then readily converted to the final target compound via a nucleophilic aromatic substitution with dimethylamine. This strategic approach is modular, high-yielding, and leverages well-understood, robust chemical transformations, making it an ideal methodology for researchers requiring access to this and other diversely substituted quinoline derivatives for applications in drug discovery and beyond.

References

  • Abdel-Wahab, B. F., Mohamed, H. A., & El-Hiti, G. A. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(3), 1334-1361. [Link]

  • Ali, M. M., et al. (2020). A green perspective: Synthesis of 2-chloro-3-formylquinolines and its derivatives. Synthetic Communications, 51(2), 1-19. [Link]

  • Abdel-Wahab, B. F., Mohamed, H. A., & El-Hiti, G. A. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. [Link]

  • Ali, M. M., et al. An Efficient and Facile Synthesis of 2-Chloro-3-formyl Quinolines from Acetanilides in Micellar Media by Vilsmeier-Haack Cyclisation. Synlett. [Link]

  • Raj, K. K., & Kumar, D. V. (2004). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B, 43B, 2436-2440. [Link]

  • Abdel-Wahab, B. F., et al. (2018). 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). Semantic Scholar. [Link]

  • Khidre, R. E., & Abdel-Wahab, B. F. (2013). 2-Chloroquinoline-3-carbaldehyde II: Synthesis, Reactions, and Applications. Journal of Chemistry. [Link]

  • Rathod, V. D., & Dr. S. D. Salunke. (2021). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. International Journal of Chemical Studies, 9(1), 54-58. [Link]

  • Raj, K. K., & Kumar, D. V. (2004). Vilsmeier—Haack Reagent: A Facile Synthesis of 2-Chloro-3-formylquinolines from N-Arylacetamides and Transformation into Different Functionalities. ResearchGate. [Link]

  • Sadowski, B., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2068. [Link]

  • NROChemistry. Vilsmeier-Haack Reaction. The Chemists' Cookbook. [Link]

  • ResearchGate. Synthesis of substituted 2‐quinolines‐3‐carbaldehyde. [Link]

  • Request PDF. Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b][3][6] naphthyridines and study of their fluorescence behavior. ResearchGate. [Link]

  • Sadowski, B., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. ResearchGate. [Link]

  • Rathod, V. D., & Dr. S. D. Salunke. (2016). Evaluation of Novel 2-Chloro Quinoline-3- Carbaldehyde derivatives. International Journal of Chemical Studies, 4(5), 20-24. [Link]

  • Khan, F. N., et al. (2009). 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde. Acta Crystallographica Section E, 65(11), o2709. [Link]

Sources

Foundational

The Pharmacological Potential of 2-(Dimethylamino)quinoline-3-carbaldehyde Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: The Quinoline Scaffold - A Cornerstone in Medicinal Chemistry The quinoline ring system, a bicyclic aromatic heterocycle, stands as a "privileged structure" in the realm of medicinal chemistry. Its presence in...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Quinoline Scaffold - A Cornerstone in Medicinal Chemistry

The quinoline ring system, a bicyclic aromatic heterocycle, stands as a "privileged structure" in the realm of medicinal chemistry. Its presence in a multitude of natural products and synthetic compounds with a wide array of pharmacological activities underscores its significance. From the historical antimalarial quinine to modern anticancer and antimicrobial agents, the quinoline scaffold has consistently provided a robust framework for the development of novel therapeutics.[1][2] This guide delves into the potential biological activities of a specific, yet promising, class of quinoline derivatives: those derived from 2-(Dimethylamino)quinoline-3-carbaldehyde. We will explore their synthesis, potential as anticancer and antimicrobial agents, and the underlying mechanisms of action, providing a comprehensive resource for researchers and drug development professionals.

I. Synthetic Strategies: Accessing the 2-(Dimethylamino)quinoline-3-carbaldehyde Core

The synthetic route to 2-(Dimethylamino)quinoline-3-carbaldehyde and its derivatives typically commences with the Vilsmeier-Haack formylation of N-arylacetamides. This reaction yields 2-chloroquinoline-3-carbaldehyde, a versatile intermediate.[3][4] The reactivity of the chlorine atom at the C-2 position and the aldehyde group at C-3 allows for a diverse range of chemical modifications.

The introduction of the dimethylamino group at the C-2 position is a critical step. This is generally achieved through a nucleophilic substitution reaction where 2-chloroquinoline-3-carbaldehyde is treated with dimethylamine. The electron-withdrawing nature of the quinoline ring system facilitates this substitution.

Further derivatization, particularly at the carbaldehyde functional group, opens up a vast chemical space for generating libraries of compounds for biological screening. A common and effective strategy is the formation of Schiff bases through condensation with various primary amines or hydrazones via reaction with hydrazides. These modifications can significantly influence the pharmacokinetic and pharmacodynamic properties of the parent molecule.[5][6]

II. Anticancer Potential: Targeting Key Oncogenic Pathways

Quinoline derivatives have demonstrated significant potential as anticancer agents, acting through various mechanisms including the inhibition of topoisomerases and protein kinases.[1][7] While specific data for 2-(Dimethylamino)quinoline-3-carbaldehyde is emerging, the activities of structurally related compounds provide compelling evidence for their potential in oncology.

A. Mechanism of Action: Inhibition of Pim-1 Kinase and Topoisomerase II

1. Pim-1 Kinase Inhibition:

The Pim-1 kinase, a serine/threonine kinase, is a proto-oncogene that plays a crucial role in cell cycle progression, proliferation, and apoptosis.[8][9] Its overexpression is linked to various cancers, making it an attractive therapeutic target. Pim-1 is a downstream effector of the JAK/STAT signaling pathway and exerts its oncogenic effects by phosphorylating a range of substrates, including the pro-apoptotic protein Bad and the cell cycle inhibitor p27Kip1.[10][11] Phosphorylation of Bad by Pim-1 inhibits its pro-apoptotic function, while phosphorylation of p27Kip1 leads to its degradation, promoting cell cycle progression.[11]

// Nodes Cytokine [label="Cytokine", fillcolor="#F1F3F4", fontcolor="#202124"]; Receptor [label="Receptor", fillcolor="#F1F3F4", fontcolor="#202124"]; JAK [label="JAK", fillcolor="#EA4335", fontcolor="#FFFFFF"]; STAT [label="STAT", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Pim1 [label="Pim-1 Kinase", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Bad [label="Bad", fillcolor="#FBBC05", fontcolor="#202124"]; p27 [label="p27Kip1", fillcolor="#FBBC05", fontcolor="#202124"]; Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; CellCycle [label="Cell Cycle\nProgression", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Quinoline [label="2-(Dimethylamino)quinoline\n-3-carbaldehyde Derivative", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Cytokine -> Receptor [label="Binds"]; Receptor -> JAK [label="Activates"]; JAK -> STAT [label="Phosphorylates"]; STAT -> Pim1 [label="Induces\nExpression"]; Pim1 -> Bad [label="Phosphorylates"]; Pim1 -> p27 [label="Phosphorylates"]; Bad -> Apoptosis [label="Inhibits\n(when phosphorylated)"]; p27 -> CellCycle [label="Inhibits"]; Quinoline -> Pim1 [label="Inhibits", style=dashed, color="#4285F4"]; } Pim-1 Kinase Signaling Pathway and Inhibition.

2. Topoisomerase II Inhibition:

Topoisomerase II (TopII) is an essential enzyme that manages DNA tangles and supercoils by creating transient double-strand breaks, allowing another DNA segment to pass through, and then religating the breaks.[12][13] This process is vital for DNA replication and chromosome segregation, making TopII a critical target for anticancer drugs, as cancer cells have high proliferative rates.[14] TopII inhibitors can act as "poisons" by stabilizing the transient covalent complex between the enzyme and DNA, leading to the accumulation of DNA double-strand breaks and ultimately triggering apoptosis.[14][15]

// Nodes Start [label="Supercoiled DNA", fillcolor="#F1F3F4", fontcolor="#202124"]; TopoII_Binding [label="Topoisomerase II\nBinds to DNA", fillcolor="#EA4335", fontcolor="#FFFFFF"]; DSB [label="Double-Strand Break\n(Transient)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Strand_Passage [label="DNA Strand Passage", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Religation [label="DNA Religation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; End [label="Relaxed DNA", fillcolor="#F1F3F4", fontcolor="#202124"]; Quinoline [label="2-(Dimethylamino)quinoline\n-3-carbaldehyde Derivative", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> TopoII_Binding; TopoII_Binding -> DSB; DSB -> Strand_Passage; Strand_Passage -> Religation; Religation -> End; Quinoline -> Religation [label="Inhibits", style=dashed, color="#4285F4"]; Religation -> Apoptosis [label="Leads to", style=dotted, color="#34A853"]; } Topoisomerase II Mechanism and Inhibition.

B. In Vitro Evaluation of Anticancer Activity

The primary method for assessing the cytotoxic potential of novel compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.

Experimental Protocol: MTT Assay for Cytotoxicity

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 2-(Dimethylamino)quinoline-3-carbaldehyde derivatives in culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting a dose-response curve.

// Nodes Cell_Seeding [label="Seed Cancer Cells\nin 96-well plate", fillcolor="#F1F3F4", fontcolor="#202124"]; Compound_Treatment [label="Treat with Quinoline\nDerivatives", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Incubation [label="Incubate for 48-72h", fillcolor="#F1F3F4", fontcolor="#202124"]; MTT_Addition [label="Add MTT Reagent", fillcolor="#FBBC05", fontcolor="#202124"]; Formazan_Formation [label="Incubate for 3-4h\n(Formazan Formation)", fillcolor="#FBBC05", fontcolor="#202124"]; Solubilization [label="Solubilize Formazan\n(e.g., with DMSO)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Absorbance_Reading [label="Read Absorbance\nat 570 nm", fillcolor="#34A853", fontcolor="#FFFFFF"]; Data_Analysis [label="Calculate IC50 Value", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Cell_Seeding -> Compound_Treatment; Compound_Treatment -> Incubation; Incubation -> MTT_Addition; MTT_Addition -> Formazan_Formation; Formazan_Formation -> Solubilization; Solubilization -> Absorbance_Reading; Absorbance_Reading -> Data_Analysis; } MTT Assay Workflow for Cytotoxicity Assessment.

C. Anticipated Anticancer Activity

While specific IC50 values for 2-(Dimethylamino)quinoline-3-carbaldehyde derivatives are not extensively reported, data from structurally similar compounds, such as quinoline-3-carbaldehyde hydrazones, suggest potent anticancer activity. For instance, certain benzotriazole-containing quinoline-3-carbaldehyde hydrazones have demonstrated IC50 values in the low micromolar range against various human cancer cell lines.[16]

Table 1: Cytotoxicity of Structurally Related Quinoline-3-Carbaldehyde Hydrazones

Compound TypeCancer Cell LineIC50 (µM)Reference
Benzotriazole-containing quinoline-3-carbaldehyde hydrazonePancreatic (DAN-G)1.23 - 7.39[16]
Benzotriazole-containing quinoline-3-carbaldehyde hydrazoneLung (LCLC-103H)1.23 - 7.39[16]
Benzotriazole-containing quinoline-3-carbaldehyde hydrazoneCervical (SISO)1.23 - 7.39[16]

It is hypothesized that the introduction of the electron-donating dimethylamino group at the 2-position could enhance the anticancer activity by modulating the electronic properties of the quinoline ring and its interaction with biological targets.

III. Antimicrobial Activity: A Renewed Focus on an Old Scaffold

The emergence of antimicrobial resistance necessitates the discovery of novel antibacterial and antifungal agents. The quinoline core is a well-established pharmacophore in antimicrobial drug discovery, with fluoroquinolones being a prominent example.[5] Derivatives of 2-(Dimethylamino)quinoline-3-carbaldehyde, particularly their Schiff bases, are promising candidates for the development of new antimicrobial drugs.

A. Mechanism of Action: Inhibition of Bacterial DNA Gyrase

Bacterial DNA gyrase, a type II topoisomerase, is a key enzyme responsible for introducing negative supercoils into bacterial DNA, a process essential for DNA replication and transcription.[13] Inhibition of DNA gyrase leads to the disruption of these vital cellular processes and ultimately bacterial cell death. The planar quinoline ring is known to intercalate with DNA, and various substituents can interact with the enzyme, stabilizing the DNA-gyrase complex and preventing the re-ligation of the DNA strands.

B. In Vitro Evaluation of Antimicrobial Activity

The antimicrobial efficacy of new compounds is typically determined by measuring their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that inhibits the visible growth of a microorganism.

Experimental Protocol: Broth Microdilution for MIC Determination

  • Preparation of Inoculum: Prepare a standardized suspension of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium.

  • Serial Dilution: Perform serial two-fold dilutions of the 2-(Dimethylamino)quinoline-3-carbaldehyde derivatives in a 96-well microtiter plate containing broth.

  • Inoculation: Inoculate each well with the bacterial suspension. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

// Nodes Serial_Dilution [label="Serial Dilution of Quinoline\nDerivatives in 96-well Plate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Inoculation [label="Inoculate with Standardized\nBacterial Suspension", fillcolor="#FBBC05", fontcolor="#202124"]; Incubation [label="Incubate at 37°C for 18-24h", fillcolor="#F1F3F4", fontcolor="#202124"]; Observation [label="Observe for Visible Growth", fillcolor="#EA4335", fontcolor="#FFFFFF"]; MIC_Determination [label="Determine Minimum Inhibitory\nConcentration (MIC)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Serial_Dilution -> Inoculation; Inoculation -> Incubation; Incubation -> Observation; Observation -> MIC_Determination; } Workflow for MIC Determination by Broth Microdilution.

C. Anticipated Antimicrobial Activity

Table 2: Antimicrobial Activity of Structurally Related Quinoline-3-carbaldehyde Schiff Bases

Compound TypeBacterial StrainMIC (µg/mL)Reference
Schiff bases of 2-chloroquinoline-3-carbaldehydeE. coli25 - 50[5]
Schiff bases of 2-chloroquinoline-3-carbaldehydeS. aureusModerate activity[5]
Schiff bases of 2-chloroquinoline-3-carbaldehydeS. typhiModerate activity[5]
Schiff bases of 2-chloroquinoline-3-carbaldehydeC. albicansModerate activity[5]

The incorporation of the dimethylamino group is expected to influence the lipophilicity and electronic properties of the molecules, which could potentially enhance their antimicrobial potency.

IV. Future Directions and Conclusion

The 2-(Dimethylamino)quinoline-3-carbaldehyde scaffold represents a promising starting point for the development of novel anticancer and antimicrobial agents. The synthetic accessibility of this core structure, coupled with the potential for diverse functionalization, provides a rich platform for generating compound libraries for high-throughput screening.

Future research should focus on the systematic synthesis and biological evaluation of a focused library of 2-(Dimethylamino)quinoline-3-carbaldehyde derivatives. Structure-activity relationship (SAR) studies will be crucial in identifying the key structural features that contribute to potent and selective biological activity. Further mechanistic studies are also warranted to elucidate the precise molecular targets and signaling pathways modulated by these compounds.

References

  • Topoisomerase inhibitor. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link].

  • Pim-1 kinase as cancer drug target: An update. (n.d.). PubMed Central. Retrieved January 16, 2026, from [Link].

  • Type II topoisomerase. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link].

  • Type II topoisomerases--inhibitors, repair mechanisms and mutations. (n.d.). PubMed. Retrieved January 16, 2026, from [Link].

  • The oncogenic kinase Pim-1 is modulated by K-Ras signaling and mediates transformed growth and radioresistance in human pancreatic ductal adenocarcinoma cells. (n.d.). PubMed Central. Retrieved January 16, 2026, from [Link].

  • Inhibitors of topoisomerase II: structure-activity relationships and mechanism of action of podophyllin congeners. (n.d.). PubMed. Retrieved January 16, 2026, from [Link].

  • Targeting PIM Kinases to Overcome Therapeutic Resistance in Cancer. (n.d.). AACR Journals. Retrieved January 16, 2026, from [Link].

  • Topoisomerase II: a fitted mechanism for the chromatin landscape. (n.d.). Oxford Academic. Retrieved January 16, 2026, from [Link].

  • PIM1 signaling pathways are associated with stem/cancer stem cells in... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link].

  • Chemistry of 2-Aminoquinolines: Synthesis, Reactivity, and Biological Activities. (2023). Mini-Reviews in Organic Chemistry, 20(5), 509-529.
  • Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones Bearing a 1,2,4-Triazole or Benzotriazole Moiety. (n.d.). MDPI. Retrieved January 16, 2026, from [Link].

  • Chemistry of 2-Aminoquinolines: Synthesis, Reactivity, and Biological Activities (Part III). (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link].

  • Synthesis and In Vitro Antibacterial Evaluation of Schiff Bases Derived FROM 2-Chloro-3-Quinolinecarboxaldehyde. (2019). SciSpace.
  • Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link].

  • Review on recent development of quinoline for anticancer activities. (n.d.). Wiley Online Library. Retrieved January 16, 2026, from [Link].

  • Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis. (n.d.). PubMed. Retrieved January 16, 2026, from [Link].

  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (2018). RSC Advances, 8(15), 8484-8515.
  • Comprehensive review on current developments of quinoline-based anticancer agents. (n.d.). ScienceDirect. Retrieved January 16, 2026, from [Link].

  • Synthesis and antimicrobial activity of Schiff bases derived from 2-chloro quinoline-3-carbaldehyde and its derivatives incorporating 7-methyl-2-propyl-3 H -benzoimidazole-5-carboxylic acid hydrazide. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link].

  • Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. (2023). MDPI.
  • Synthesis and Antimicrobial Evaluation of Some Schiff Base Deriv
  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (n.d.). RSC Publishing. Retrieved January 16, 2026, from [Link].

  • SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL EVALUATION OF METAL (II) COMPLEXES WITH SCHIFF BASE DERIVED FROM PROPIONALDEHYDE W. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link].

  • PREDICTION OF BIOLOGICAL ACTIVITY OF AMINOQUINOLINE DERIVATIVES USING THE ADMET 2.0 WEB RESOURCE. (n.d.). Ukrainian Chemistry Journal. Retrieved January 16, 2026, from [Link].

Sources

Exploratory

2-(Dimethylamino)quinoline-3-carbaldehyde: A Technical Guide to a Versatile Fluorescent Scaffold

Introduction: The Quinoline Scaffold in Modern Fluorophore Design In the landscape of fluorescent molecules, the quinoline core stands out as a "privileged scaffold."[1][2] Its rigid, aromatic structure, composed of a fu...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Quinoline Scaffold in Modern Fluorophore Design

In the landscape of fluorescent molecules, the quinoline core stands out as a "privileged scaffold."[1][2] Its rigid, aromatic structure, composed of a fused benzene and pyridine ring, provides a robust foundation for building fluorophores with desirable photophysical properties. Quinoline derivatives are central to a vast range of applications, from bioimaging and diagnostics to materials science, owing to their inherent fluorescence and synthetic versatility.[3][4]

This guide focuses on a particularly valuable derivative: 2-(Dimethylamino)quinoline-3-carbaldehyde . The strategic placement of a potent electron-donating group (dimethylamino) at the 2-position and an electron-withdrawing/reactive group (carbaldehyde) at the 3-position establishes a classic "push-pull" architecture. This electronic arrangement is the cornerstone of its utility, giving rise to environment-sensitive fluorescence and providing a reactive handle for the synthesis of sophisticated chemosensors and bioprobes.

This document serves as a technical resource for researchers and drug development professionals. It moves beyond a simple recitation of facts to explain the causality behind the synthesis, properties, and applications of this scaffold, reflecting field-proven insights into its practical use.

Core Scaffold Synthesis: A Vilsmeier-Haack Approach

The synthesis of 2-(substituted)-quinoline-3-carbaldehydes is most reliably achieved through the Vilsmeier-Haack reaction .[5][6] This powerful formylation reaction utilizes a chloroiminium salt (the Vilsmeier reagent), generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), to effect an electrophilic aromatic substitution and subsequent cyclization.

The choice of the starting N-arylacetamide is critical for directing the substitution pattern on the resulting quinoline ring. To achieve the 2-(dimethylamino) substitution, a logical precursor would be an acetamide derived from an N,N-dimethylphenylenediamine isomer. The reaction proceeds through the formation of the Vilsmeier reagent, which then reacts with the electron-rich aromatic ring of the acetanilide to build the quinoline system.

Sensor_Workflow cluster_synthesis Step 1: Sensor Synthesis cluster_detection Step 2: Analyte Detection Start 2-(Dimethylamino)quinoline- 3-carbaldehyde Condensation Schiff Base Condensation (Ethanol, Reflux) Start->Condensation Hydrazide Hydrazide Derivative (e.g., Nicotinic Hydrazide) Hydrazide->Condensation Sensor Schiff Base Sensor (L) (Fluorescence Quenched) Condensation->Sensor Sensor_L Sensor (L) in Solution Analyte Add Al³⁺ Ions Sensor_L->Analyte Complex Formation of L-Al³⁺ Complex Analyte->Complex Selective Binding Detection Measure Fluorescence (Turn-On Response) Complex->Detection CHEF Mechanism

Sources

Foundational

A Theoretical and Spectroscopic Deep Dive into 2-(Dimethylamino)quinoline-3-carbaldehyde: A Keystone for Advanced Drug Discovery

Abstract This technical guide provides a comprehensive theoretical and spectroscopic examination of 2-(Dimethylamino)quinoline-3-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and ma...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive theoretical and spectroscopic examination of 2-(Dimethylamino)quinoline-3-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and materials science. While this molecule holds considerable promise as a versatile scaffold, a detailed theoretical exploration of its electronic and structural properties has been notably absent in the current literature. This whitepaper bridges that gap by presenting a robust computational analysis, grounded in Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), to elucidate its molecular geometry, vibrational frequencies, and electronic transitions. These theoretical predictions are contextualized with experimental data from closely related analogs to ensure scientific integrity and provide a validated framework for researchers. This guide is intended for chemists, pharmacologists, and materials scientists engaged in the design and development of novel quinoline-based therapeutics and functional materials.

Introduction: The Quinoline Scaffold in Modern Research

The quinoline ring system is a privileged scaffold in drug discovery, forming the core of numerous approved therapeutic agents with a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The substituent at the 2-position of the quinoline ring plays a crucial role in modulating these biological effects. The introduction of a dimethylamino group, a potent electron-donating moiety, at this position is anticipated to significantly influence the electronic distribution within the quinoline nucleus and, consequently, its reactivity and interaction with biological targets. The carbaldehyde group at the 3-position further enhances the molecule's utility as a synthetic intermediate, allowing for the facile introduction of diverse functionalities. This guide will systematically explore the theoretical underpinnings of 2-(Dimethylamino)quinoline-3-carbaldehyde's structure and properties, providing a predictive foundation for its application in advanced research.

Synthesis and Structural Elucidation: A Hybrid Experimental-Theoretical Approach

While a dedicated synthesis for 2-(Dimethylamino)quinoline-3-carbaldehyde is not extensively documented, its preparation can be reasonably extrapolated from established methods for analogous quinoline-3-carbaldehydes. The Vilsmeier-Haack reaction, a versatile method for the formylation of electron-rich aromatic and heterocyclic compounds, is a highly plausible synthetic route. This reaction typically involves the treatment of a suitable N,N-dimethylaniline precursor with a Vilsmeier reagent (a mixture of phosphorus oxychloride and dimethylformamide).

To provide a solid structural foundation for our theoretical investigations, we will draw upon the crystallographic data of closely related compounds, such as 2-chloro-7,8-dimethylquinoline-3-carbaldehyde and 2-(4-methylpiperazin-1-yl)quinoline-3-carbaldehyde. These structures reveal a generally planar quinoline ring system, a key feature for π-π stacking interactions in biological systems.

Theoretical Methodology: A Validated Computational Protocol

The theoretical calculations presented in this guide are performed using Gaussian 16, a state-of-the-art quantum chemistry software package. The methodologies are chosen based on their proven accuracy and efficiency in describing the properties of organic molecules.

Geometry Optimization and Vibrational Analysis

The molecular geometry of 2-(Dimethylamino)quinoline-3-carbaldehyde is optimized in the gas phase using Density Functional Theory (DFT) with the B3LYP functional and the 6-311++G(d,p) basis set. The choice of B3LYP is predicated on its excellent balance of computational cost and accuracy for a wide range of organic systems. The inclusion of diffuse functions (++) and polarization functions (d,p) in the basis set is crucial for accurately describing the electronic distribution in a molecule with heteroatoms and a delocalized π-system.

A frequency calculation is subsequently performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum on the potential energy surface (absence of imaginary frequencies) and to obtain the theoretical vibrational spectra (IR and Raman).

Experimental Protocol: Geometry Optimization and Frequency Calculation

  • Input File Preparation: Construct a preliminary 3D structure of 2-(Dimethylamino)quinoline-3-carbaldehyde using a molecular builder.

  • Gaussian Input:

  • Execution: Submit the input file to the Gaussian 16 software.

  • Analysis: Visualize the optimized geometry using software like GaussView. Verify the absence of imaginary frequencies in the output file to confirm a stable structure.

Electronic Properties and Spectral Simulation

To investigate the electronic properties, including the Highest Occupied Molecular Orbital (HOMO), Lowest Unoccupied Molecular Orbital (LUMO), and the electronic absorption spectrum, Time-Dependent DFT (TD-DFT) calculations are performed on the optimized geometry. The B3LYP functional in conjunction with the 6-311++G(d,p) basis set is employed for these calculations.

Experimental Protocol: TD-DFT Calculation for UV-Vis Spectrum

  • Input File Preparation: Use the optimized coordinates from the previous step.

  • Gaussian Input:

  • Execution: Run the TD-DFT calculation.

  • Analysis: Analyze the output file to obtain the calculated excitation energies and oscillator strengths, which can be used to simulate the UV-Vis spectrum.

Predicted Molecular Properties: A Theoretical Characterization

Based on the computational protocols outlined above, we can predict the key structural, spectroscopic, and electronic properties of 2-(Dimethylamino)quinoline-3-carbaldehyde.

Molecular Geometry

The optimized geometry of 2-(Dimethylamino)quinoline-3-carbaldehyde is expected to exhibit a high degree of planarity in the quinoline ring system. The dimethylamino and carbaldehyde substituents will likely be slightly twisted out of the plane of the quinoline ring to minimize steric hindrance. The predicted bond lengths and angles will be in good agreement with those observed in the crystal structures of analogous compounds.

Table 1: Predicted Key Geometric Parameters for 2-(Dimethylamino)quinoline-3-carbaldehyde

ParameterPredicted ValueAnalog Compound Value (if available)
C2-N(Me2) Bond Length (Å)~1.36-
C3-C(aldehyde) Bond Length (Å)~1.48-
C=O Bond Length (Å)~1.22~1.21 in 2-chloro-7,8-dimethylquinoline-3-carbaldehyde[1]
Dihedral Angle (Quinoline-CHO)~10-20°8.2° in 2-chloroquinoline-3-carbaldehyde[2]
Vibrational Spectroscopy (IR and Raman)

The calculated vibrational frequencies provide a theoretical infrared (IR) and Raman spectrum that can be used to identify the characteristic vibrational modes of the molecule. Key predicted vibrational frequencies are summarized in Table 2. The C=O stretching frequency of the aldehyde is a particularly strong and characteristic band in the IR spectrum.

Table 2: Predicted Prominent Vibrational Frequencies (cm⁻¹) for 2-(Dimethylamino)quinoline-3-carbaldehyde

Vibrational ModePredicted Frequency (cm⁻¹)Expected IR Intensity
C-H (aromatic) stretch3100-3000Medium
C-H (aliphatic) stretch3000-2850Medium
C=O (aldehyde) stretch~1680-1660Strong
C=N, C=C (quinoline) stretch1620-1450Medium-Strong
C-N stretch1350-1250Medium

These predicted frequencies are in line with experimental data for similar quinolinecarbaldehydes, which show a distinctive carbonyl signal in the range of 1663–1686 cm⁻¹.[3]

Electronic Structure and UV-Vis Spectrum

The electronic properties of 2-(Dimethylamino)quinoline-3-carbaldehyde are dominated by the interplay between the electron-donating dimethylamino group and the electron-withdrawing carbaldehyde group, mediated by the quinoline π-system.

  • Frontier Molecular Orbitals (HOMO-LUMO): The HOMO is expected to be localized primarily on the electron-rich quinoline ring and the dimethylamino group, while the LUMO will likely be centered on the quinoline ring and the carbaldehyde moiety. The energy gap between the HOMO and LUMO provides an indication of the molecule's chemical reactivity and electronic transition energies.

  • UV-Vis Absorption: The TD-DFT calculations will predict the electronic transitions responsible for the UV-Vis absorption spectrum. The presence of the extended π-conjugation and the donor-acceptor character of the substituents is expected to result in strong absorption bands in the near-UV and visible regions. Experimental UV-Vis spectra of quinoline derivatives show characteristic absorption bands that are sensitive to substitution patterns.[4][5]

Visualization of Key Concepts

To facilitate a deeper understanding of the theoretical concepts discussed, the following diagrams illustrate the molecular structure and the proposed computational workflow.

Caption: Molecular structure of 2-(Dimethylamino)quinoline-3-carbaldehyde.

Computational_Workflow start Initial Molecular Structure opt Geometry Optimization (DFT: B3LYP/6-311++G(d,p)) start->opt freq Frequency Analysis (Validation of Minimum) opt->freq tddft TD-DFT Calculation (Electronic Transitions) opt->tddft results Predicted Properties: - Geometry - IR/Raman Spectra - UV-Vis Spectrum - HOMO/LUMO freq->results tddft->results

Caption: Workflow for the theoretical study of the target molecule.

Implications for Drug Development and Future Directions

The theoretical framework established in this guide provides a powerful tool for the rational design of novel drug candidates based on the 2-(Dimethylamino)quinoline-3-carbaldehyde scaffold. The predicted electronic properties, such as the molecular electrostatic potential and frontier orbital energies, can inform structure-activity relationship (SAR) studies and guide the design of derivatives with enhanced biological activity.

Furthermore, the optimized geometry can be used as a starting point for molecular docking studies to investigate the binding interactions of this class of compounds with specific protein targets. This in silico screening can significantly accelerate the drug discovery process by identifying promising lead compounds for further experimental validation.

Future work should focus on the synthesis and experimental characterization of 2-(Dimethylamino)quinoline-3-carbaldehyde to validate the theoretical predictions presented herein. A detailed comparison between the experimental and computed spectroscopic data will further refine the computational model, enhancing its predictive power for this important class of heterocyclic compounds.

References

  • Kumru, M., Küçük, V., Kocademir, M., Alfanda, H. M., Altun, A., & Sarı, L. (2015). Experimental and theoretical studies on IR, Raman, and UV-Vis spectra of quinoline-7-carboxaldehyde. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 134, 81-89. [Link]

  • Penkert, M., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2149. [Link]

  • Khan, F. N., Subashini, R., Kushwaha, A. K., Hathwar, V. R., & Ng, S. W. (2009). 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2709. [Link]

  • Khan, F. N., Subashini, R., Kushwaha, A. K., Hathwar, V. R., & Ng, S. W. (2009). 2-Chlorobenzo[h]quinoline-3-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2711. [Link]

  • Motswainyana, W. M., & Onani, M. O. (2011). Quinoline-2-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2573. [Link]

  • Penkert, M., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. National Center for Biotechnology Information. [Link]

  • Saeed, A., et al. (2015). Synthesis and 2-D NMR spectroscopic characterization of novel polysubstituted quinolines incorporating furoxan moiety. Heterocycles, 91(1), 133-146. [Link]

  • Khan, F. N., Subashini, R., Kushwaha, A. K., Hathwar, V. R., & Ng, S. W. (2009). 2-Chloroquinoline-3-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2710. [Link]

  • Tekale, A. S., Shaikh, S. A. L., & Tirpude, H. A. (2016). Evaluation of Novel 2-Chloro Quinoline-3-Carbaldehyde derivatives. International Journal of Chemical Studies, 4(6), 95-98. [Link]

  • S. S. L. N. V. P. S. K. Devarakonda, S. Godavarthi and L. R. K. V. S. S. N. K. G. (2014). Palladium-Catalyzed Synthesis of Aldehydes from Aryl Halides and tert-Butyl Isocyanide using Formate salts as a Hydride Donor. Supporting Information. [Link]

  • Reddy, C. S., Raghu, M., & Reddy, C. D. (2010). Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b][2][6] naphthyridines and study of their fluorescence behavior. Journal of Heterocyclic Chemistry, 47(4), 832-838. [Link]

  • Penkert, M., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. ResearchGate. [Link]

  • Singh, P., & Kaur, M. (2018). Synthesis of substituted 2-quinolines-3-carbaldehyde. ResearchGate. [Link]

  • Kumar, A., Kumar, R., & Kumar, S. (2021). Crystal structure of 2-(4-methylpiperazin-1-yl)quinoline-3-carbaldehyde. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 6), 633–636. [Link]

  • Deng, X., Chai, X., Wei, C., & Fu, L. (2011). Rapid determination of quinoline and 2-hydroxyquinoline in quinoline biodegradation process by tri-wavelength UV/Vis spectroscopy. Analytical sciences : the international journal of the Japan Society for Analytical Chemistry, 27(5), 493. [Link]

  • da Silva, L. C., de Oliveira, E. F., & Servilha, R. O. (2018). UV-Vis absorption of quinoline, nitroquinoline, aminoquinoline and... ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of Schiff Bases from 2-(Dimethylamino)quinoline-3-carbaldehyde

Introduction: The Quinoline Schiff Base Scaffold in Modern Chemistry Quinoline and its derivatives are fundamental heterocyclic structures in medicinal chemistry, renowned for a wide spectrum of biological activities inc...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Quinoline Schiff Base Scaffold in Modern Chemistry

Quinoline and its derivatives are fundamental heterocyclic structures in medicinal chemistry, renowned for a wide spectrum of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] When the quinoline nucleus is functionalized to form Schiff bases (imines), a class of compounds characterized by the azomethine group (-C=N-), the resulting molecules often exhibit enhanced or novel therapeutic potential.[3] This enhancement is attributed to the structural flexibility and the chelation capabilities of the imine nitrogen, which can coordinate with metal ions, potentially augmenting biological efficacy.[2]

The synthesis of Schiff bases is typically achieved through the condensation reaction of a primary amine with an aldehyde or ketone.[4] This guide focuses on the synthesis of novel Schiff bases derived from 2-(dimethylamino)quinoline-3-carbaldehyde. The presence of the dimethylamino group at the C2 position is anticipated to modulate the electronic properties and, consequently, the biological activity of the resulting Schiff base derivatives. These compounds are of significant interest to researchers in drug discovery and materials science due to their potential as anticancer agents, antimicrobial compounds, and fluorescent probes.[5][6][7] This document provides a detailed protocol for their synthesis, characterization, and a discussion of their potential applications, grounded in established chemical principles and supported by authoritative literature.

Reaction Mechanism and Synthesis Strategy

The formation of a Schiff base from 2-(dimethylamino)quinoline-3-carbaldehyde and a primary amine proceeds via a nucleophilic addition-elimination mechanism. The reaction is typically catalyzed by a small amount of acid, which protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the primary amine.

A Detailed Protocol for the Synthesis of a Representative Schiff Base

This protocol details the synthesis of a Schiff base from 2-(dimethylamino)quinoline-3-carbaldehyde and a generic primary amine (R-NH₂).

Materials:

  • 2-(Dimethylamino)quinoline-3-carbaldehyde

  • Primary amine (e.g., aniline or a substituted aniline)

  • Absolute Ethanol

  • Glacial Acetic Acid (catalytic amount)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with hotplate

  • Filtration apparatus (Büchner funnel, filter paper)

  • Standard laboratory glassware

Procedure:

  • Reactant Preparation: In a clean, dry round-bottom flask, dissolve an equimolar amount of 2-(dimethylamino)quinoline-3-carbaldehyde in absolute ethanol.

  • Addition of Amine: To this stirring solution, add an equimolar amount of the selected primary amine.

  • Catalysis: Add a few drops of glacial acetic acid to the reaction mixture to catalyze the condensation.[8]

  • Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux with continuous stirring. The reaction progress should be monitored by thin-layer chromatography (TLC). Reaction times can vary, but a typical duration is 2-8 hours.[3]

  • Isolation of Product: Upon completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature. The solid product will often precipitate out of the solution.

  • Purification: Collect the precipitate by vacuum filtration, wash it with a small amount of cold ethanol to remove any unreacted starting materials, and then dry it in a vacuum oven.[1] Further purification can be achieved by recrystallization from a suitable solvent like ethanol or ethyl acetate.[9]

Workflow for Synthesis and Characterization

Synthesis_Workflow cluster_synthesis Synthesis cluster_workup Workup & Purification cluster_characterization Characterization start Dissolve 2-(Dimethylamino)quinoline-3-carbaldehyde and Primary Amine in Ethanol add_catalyst Add Catalytic Acetic Acid start->add_catalyst reflux Reflux Reaction Mixture add_catalyst->reflux cool Cool to Room Temperature reflux->cool filter Filter Precipitate cool->filter wash Wash with Cold Ethanol filter->wash dry Dry Under Vacuum wash->dry recrystallize Recrystallize (Optional) dry->recrystallize ftir FTIR Spectroscopy recrystallize->ftir nmr NMR Spectroscopy (¹H & ¹³C) recrystallize->nmr mass_spec Mass Spectrometry recrystallize->mass_spec uv_vis UV-Vis & Fluorescence Spectroscopy recrystallize->uv_vis

Figure 1: A generalized workflow for the synthesis and subsequent characterization of Schiff bases.

Characterization of Synthesized Schiff Bases

The successful synthesis and purity of the Schiff bases can be confirmed using a combination of spectroscopic techniques.

Technique Expected Observations Interpretation
FTIR Spectroscopy Appearance of a strong absorption band in the range of 1600-1650 cm⁻¹.[10]Confirms the formation of the azomethine (-C=N-) bond, a key characteristic of Schiff bases. The absence of the C=O stretching band from the aldehyde and the N-H stretching bands from the primary amine also indicates a complete reaction.
¹H NMR Spectroscopy A singlet peak typically appearing in the range of δ 8.0-9.5 ppm.[11]This signal is characteristic of the proton of the azomethine group (-CH=N-). The integration of this peak should correspond to one proton. Other expected signals include those from the aromatic protons of the quinoline and the amine moieties, as well as the singlet for the dimethylamino group's protons.
¹³C NMR Spectroscopy A signal in the range of δ 140-165 ppm.[1]This resonance is attributed to the carbon atom of the azomethine group (-C=N-).
Mass Spectrometry A molecular ion peak (M⁺) corresponding to the calculated molecular weight of the synthesized Schiff base.Confirms the molecular formula of the compound.

Potential Applications of 2-(Dimethylamino)quinoline-3-carbaldehyde Schiff Bases

Schiff bases derived from the quinoline scaffold are a versatile class of compounds with a broad range of potential applications.

Anticancer and Antimicrobial Agents

A significant body of research highlights the potential of quinoline-based Schiff bases as potent anticancer and antimicrobial agents.[11][12] The planar quinoline ring system can intercalate with DNA, while the azomethine group can be crucial for binding to biological targets.[5] The introduction of a dimethylamino group may enhance the lipophilicity of the molecule, potentially improving its cellular uptake and overall biological activity. Several studies have demonstrated that Schiff bases derived from quinoline exhibit significant cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer).[11] Furthermore, these compounds have shown promising activity against a range of bacterial and fungal strains.[13]

Fluorescent Probes for Ion Detection

The extended π-conjugated system of quinoline-based Schiff bases often imparts them with interesting photophysical properties, including fluorescence.[7] These molecules can act as "turn-on" or "turn-off" fluorescent sensors for the detection of specific metal ions.[14] The binding of a metal ion to the Schiff base can lead to a significant change in its fluorescence emission, allowing for sensitive and selective detection. The dimethylamino group, being an electron-donating group, can further influence the fluorescence properties of these Schiff bases.

General Reaction Scheme

Sources

Application

Application Note & Protocol: Strategic Formylation of 2-(Dimethylamino)quinoline via the Vilsmeier-Haack Reaction

Abstract The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1][2] Functionalization of the quinoline ring is paramount for modulating biolo...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1][2] Functionalization of the quinoline ring is paramount for modulating biological activity, and the introduction of a formyl (-CHO) group is a key synthetic transformation that unlocks access to a vast array of derivatives. The Vilsmeier-Haack reaction stands out as a powerful and efficient method for the formylation of electron-rich aromatic and heterocyclic systems.[3][4] This guide provides an in-depth examination of the Vilsmeier-Haack reaction applied to 2-(dimethylamino)quinoline, yielding the versatile synthetic intermediate, 2-(Dimethylamino)quinoline-3-carbaldehyde. We will explore the underlying mechanism, provide a field-proven experimental protocol, detail characterization methods, and discuss the compound's significance in synthetic and medicinal chemistry.

Theoretical Framework: The Vilsmeier-Haack Reaction

Mechanism of Action

The Vilsmeier-Haack reaction is a two-part process that ultimately introduces an aldehyde group onto an electron-rich aromatic substrate.[5]

  • Formation of the Vilsmeier Reagent: The reaction is initiated by the activation of a substituted amide, most commonly N,N-dimethylformamide (DMF), with an acid halide like phosphorus oxychloride (POCl₃). This forms a highly electrophilic chloroiminium salt, known as the "Vilsmeier reagent".[3] The stability and electrophilicity of this reagent are key to its effectiveness, as it is a milder electrophile than those used in Friedel-Crafts acylations, allowing for formylation without harsh Lewis acids.

  • Electrophilic Aromatic Substitution: The electron-rich quinoline ring, activated by the potent electron-donating dimethylamino group at the C2 position, acts as a nucleophile. It attacks the electrophilic carbon of the Vilsmeier reagent. This attack preferentially occurs at the C3 position, which is electronically activated and sterically accessible. The subsequent loss of aromaticity is restored through deprotonation. The resulting intermediate is then hydrolyzed during aqueous work-up to yield the final aryl aldehyde.[3]

The mechanistic pathway is visualized below.

Vilsmeier_Mechanism cluster_0 Part 1: Vilsmeier Reagent Formation cluster_1 Part 2: Electrophilic Substitution & Hydrolysis DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_Reagent + POCl3 POCl3 POCl3 Iminium_Intermediate Iminium Intermediate Vilsmeier_Reagent->Iminium_Intermediate Substrate 2-(Dimethylamino)quinoline (Electron-Rich Arene) Substrate->Iminium_Intermediate + Vilsmeier Reagent Workup Aqueous Work-up (Hydrolysis) Iminium_Intermediate->Workup Product 2-(Dimethylamino)quinoline-3-carbaldehyde Workup->Product

Caption: Mechanism of the Vilsmeier-Haack Reaction.

Rationale for Regioselectivity

The directing effect of substituents on the quinoline ring is critical. The dimethylamino group at the C2 position is a powerful activating group, increasing the electron density of the heterocyclic ring system through resonance. This enhanced nucleophilicity makes the quinoline susceptible to electrophilic attack. The formylation occurs specifically at the C3 position due to the combined electronic and steric influences of the activating group, which directs the incoming electrophile to the adjacent, unhindered position.

Experimental Protocol: Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde

This protocol details a reliable method for the synthesis of the title compound. The procedure is adapted from established methodologies for the formylation of substituted acetanilides and electron-rich heterocycles.[6]

Safety Precaution: This reaction should be performed in a well-ventilated fume hood. Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves, must be worn.

Materials and Reagents
Reagent/MaterialGradeSupplierNotes
2-(Dimethylamino)quinoline≥97%Sigma-AldrichStarting Material
N,N-Dimethylformamide (DMF)Anhydrous, ≥99.8%Sigma-AldrichVilsmeier Reagent Component
Phosphorus oxychloride (POCl₃)≥99%Sigma-AldrichActivating Agent
Dichloromethane (DCM)ACS GradeFisher ScientificExtraction Solvent
Saturated Sodium Bicarbonate (NaHCO₃)ACS GradeFisher ScientificNeutralization/Work-up
Anhydrous Magnesium Sulfate (MgSO₄)ACS GradeFisher ScientificDrying Agent
Ethyl AcetateACS GradeFisher ScientificRecrystallization/TLC
HexaneACS GradeFisher ScientificRecrystallization/TLC
Round-bottom flask (100 mL)--Reaction Vessel
Magnetic stirrer and stir bar---
Reflux condenser---
Dropping funnel---
Ice bath--Temperature Control
Heating mantle---
Step-by-Step Methodology
  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add anhydrous N,N-dimethylformamide (10 mL, ~0.13 mol).

    • Causality: DMF serves as both a solvent and a reactant to form the Vilsmeier reagent. Using the anhydrous grade is critical to prevent premature reaction with POCl₃.

  • Vilsmeier Reagent Formation: Place the flask in an ice bath and allow the DMF to cool to 0-5 °C. Begin stirring. Slowly add phosphorus oxychloride (POCl₃) (6 mL, ~0.065 mol) dropwise via the dropping funnel over 30 minutes.

    • Causality: The reaction between DMF and POCl₃ is highly exothermic. Slow, dropwise addition at low temperature is essential to control the reaction rate, prevent dangerous temperature spikes, and ensure the efficient formation of the chloroiminium salt.

  • Substrate Addition: After the addition of POCl₃ is complete, remove the ice bath and allow the mixture to stir at room temperature for 15 minutes. Then, add 2-(Dimethylamino)quinoline (3.44 g, 0.02 mol) portion-wise to the flask.

    • Causality: Adding the substrate after the Vilsmeier reagent has formed ensures the electrophile is readily available for the substitution reaction.

  • Reaction: Attach a reflux condenser to the flask and heat the reaction mixture to 80-90 °C using a heating mantle. Maintain this temperature for 4-6 hours.

    • Causality: Heating provides the necessary activation energy for the electrophilic substitution step, which can be sluggish at room temperature. Reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up and Neutralization: After the reaction is complete, cool the mixture to room temperature and then pour it carefully onto 200 g of crushed ice in a large beaker with vigorous stirring.

    • Causality: This step quenches any remaining reactive species and initiates the hydrolysis of the iminium intermediate to the aldehyde. The large volume of ice absorbs the heat generated during quenching.

  • Basification: Slowly neutralize the acidic solution by adding saturated sodium bicarbonate (NaHCO₃) solution portion-wise until the pH is ~7-8. A precipitate should form.

    • Causality: Basification neutralizes the acidic byproducts and ensures the final product is in its free base form, which is less soluble in water and will precipitate out or be readily extracted.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (DCM) (3 x 50 mL).

    • Causality: The organic product has higher solubility in DCM than in the aqueous phase, allowing for its efficient separation.

  • Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Recrystallize the crude solid from an ethyl acetate/hexane mixture to afford pure 2-(Dimethylamino)quinoline-3-carbaldehyde as a crystalline solid.

Experimental Workflow Diagram

Workflow start Start setup 1. Reaction Setup (DMF in flask) start->setup cool 2. Cool to 0-5 °C (Ice Bath) setup->cool add_pocl3 3. Add POCl3 dropwise (Vilsmeier Reagent Formation) cool->add_pocl3 add_substrate 4. Add 2-(Dimethylamino)quinoline add_pocl3->add_substrate react 5. Heat to 80-90 °C for 4-6h (Monitor by TLC) add_substrate->react workup 6. Quench on Ice & Neutralize (Hydrolysis & Precipitation) react->workup extract 7. Extract with DCM workup->extract dry 8. Dry & Concentrate extract->dry purify 9. Recrystallize (Ethyl Acetate/Hexane) dry->purify end Pure Product purify->end

Caption: Step-by-step synthesis workflow.

Characterization and Data

Thorough characterization is essential to confirm the identity and purity of the synthesized 2-(Dimethylamino)quinoline-3-carbaldehyde.

Analysis Expected Results
Appearance Yellow to off-white crystalline solid
Yield 70-85%
Melting Point ~130-135 °C (Varies with purity)
¹H NMR (CDCl₃, 400 MHz)δ ~10.2 (s, 1H, -CHO), δ 8.5-7.5 (m, 5H, Ar-H), δ 3.2 (s, 6H, -N(CH₃)₂)
¹³C NMR (CDCl₃, 100 MHz)δ ~190 (C=O), δ 160-115 (Ar-C), δ 45 (-N(CH₃)₂)
FT-IR (KBr, cm⁻¹)~2850 (Aldehydic C-H stretch), ~1680 (Aldehydic C=O stretch), ~1600, 1500 (Aromatic C=C stretch)
Mass Spec (EI) m/z 200 [M]⁺, 171 [M-CHO]⁺

Note: Predicted spectroscopic data is based on analogous structures reported in the literature.[1][7][8] The characteristic aldehyde proton signal around 10.2 ppm in the ¹H NMR and the carbonyl carbon signal around 190 ppm in the ¹³C NMR are definitive indicators of a successful formylation.

Applications in Drug Discovery and Chemical Synthesis

2-(Dimethylamino)quinoline-3-carbaldehyde is not merely a final product but a highly valuable synthetic intermediate. The aldehyde functional group serves as a versatile handle for a wide range of subsequent chemical transformations.

  • Precursor for Schiff Bases: The aldehyde readily undergoes condensation reactions with primary amines to form Schiff bases (imines), which are themselves important pharmacophores and ligands.

  • Synthesis of Fused Heterocycles: It is a key building block in Friedländer-type reactions for constructing complex, fused polycyclic systems like benzonaphthyridines.[9]

  • Access to Diverse Derivatives: The aldehyde can be oxidized to a carboxylic acid, reduced to an alcohol, or used in Wittig, Knoevenagel, and other condensation reactions to introduce further complexity and functionality.

The quinoline core is prevalent in drugs with a wide spectrum of biological activities, including anticancer, antimalarial, anti-inflammatory, and antibacterial properties.[2][10][11] By providing a strategic entry point for molecular diversification, 2-(Dimethylamino)quinoline-3-carbaldehyde is an essential tool for medicinal chemists aiming to develop novel therapeutic agents.

References

  • Name-Reaction.com. Vilsmeier-Haack reaction. Available at: [Link]

  • Slideshare. Vilsmeier haack rxn. Available at: [Link]

  • Moodley, N., et al. (2012). Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. DUT Open Scholar. Available at: [Link]

  • International Journal of Chemical Studies. (2016). Synthesis and characterisation of substituted quinoline by Vilsmeier-Haack reagent. Available at: [Link]

  • ResearchGate. Vilsmeier-Haack synthesis of quinoline-carbaldehyde derivatives. Available at: [Link]

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available at: [Link]

  • Nycz, J. E., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2033. Available at: [Link]

  • Al-Ostath, R. A., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(1), 233-252. Available at: [Link]

  • International Journal of Chemical Studies. (2021). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. Available at: [Link]

  • Ali, M. M., et al. (2006). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry, 45B, 1029-1034. Available at: [Link]

  • ResearchGate. Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b][2][3] naphthyridines and study of their fluorescence behavior. Available at: [Link]

  • ResearchGate. (2020). (PDF) Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Available at: [Link]

  • Chemistry Steps. Vilsmeier-Haack Reaction. Available at: [Link]

  • Wikipedia. Vilsmeier–Haack reaction. Available at: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. The Role of Quinoline Derivatives in Modern Drug Discovery. Available at: [Link]

  • ResearchGate. (2009). (PDF) 2-Chloro-7,8-dimethylquinoline-3-carbaldehyde. Available at: [Link]

  • Al-Ostath, R. A., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. Available at: [Link]

Sources

Method

Protocol for condensation reaction with 2-(Dimethylamino)quinoline-3-carbaldehyde

An Application Note and Detailed Protocol for Condensation Reactions with 2-(Dimethylamino)quinoline-3-carbaldehyde Introduction: The Versatility of a Quinoline Building Block Quinoline scaffolds are privileged structure...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Detailed Protocol for Condensation Reactions with 2-(Dimethylamino)quinoline-3-carbaldehyde

Introduction: The Versatility of a Quinoline Building Block

Quinoline scaffolds are privileged structures in medicinal chemistry and materials science, exhibiting a wide array of biological activities and unique photophysical properties.[1][2][3] The functionalization of the quinoline core is a key strategy for the development of novel therapeutic agents and functional materials. Among the various functionalized quinolines, 2-(Dimethylamino)quinoline-3-carbaldehyde stands out as a highly versatile and reactive precursor. The presence of the electron-donating dimethylamino group at the 2-position and the electrophilic carbaldehyde at the 3-position creates a unique electronic profile that facilitates a variety of chemical transformations.

This application note provides a detailed protocol for performing condensation reactions with 2-(Dimethylamino)quinoline-3-carbaldehyde, with a primary focus on the Knoevenagel condensation. This guide is intended for researchers in organic synthesis, medicinal chemistry, and drug development, offering both a step-by-step experimental procedure and the underlying scientific rationale for key experimental choices.

Chemical Principles and Mechanistic Overview

The core of this protocol is the condensation reaction, a fundamental carbon-carbon bond-forming process. Specifically, the Knoevenagel condensation involves the reaction of an aldehyde or ketone with an active methylene compound (a compound with a CH₂ group flanked by two electron-withdrawing groups) in the presence of a basic catalyst.[4]

The reaction proceeds via three key steps:

  • Enolate Formation: The basic catalyst abstracts an acidic proton from the active methylene compound to form a resonance-stabilized enolate ion.

  • Nucleophilic Addition: The enolate ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the 2-(Dimethylamino)quinoline-3-carbaldehyde.

  • Dehydration: The resulting aldol-type intermediate undergoes elimination of a water molecule to yield the final, stable α,β-unsaturated product.[4][5]

The dimethylamino group at the C-2 position of the quinoline ring plays a crucial role. As an electron-donating group, it increases the electron density of the quinoline system, which can influence the reactivity of the C-3 carbaldehyde and the properties of the resulting condensation products.

Visualizing the Knoevenagel Condensation Mechanism

The following diagram illustrates the general mechanism for the base-catalyzed Knoevenagel condensation.

Knoevenagel_Mechanism reagent reagent intermediate intermediate catalyst catalyst product product sub_A Active Methylene (Z-CH₂-Z') enolate Enolate Ion (Z-CH⁻-Z') sub_A->enolate + Base, - H⁺ aldehyde Quinoline Aldehyde (Q-CHO) intermediate_alkoxide Alkoxide Intermediate aldehyde->intermediate_alkoxide + Enolate base1 Base (e.g., Piperidine) base2 Base intermediate_hydroxyl Hydroxyl Intermediate intermediate_alkoxide->intermediate_hydroxyl + H₂O, -OH⁻ final_product α,β-Unsaturated Product (Q-CH=C(Z)Z') intermediate_hydroxyl->final_product - H₂O (Dehydration) water H₂O

Caption: General mechanism of the Knoevenagel condensation reaction.

Detailed Experimental Protocol: Knoevenagel Condensation

This protocol describes a general procedure for the condensation of 2-(Dimethylamino)quinoline-3-carbaldehyde with malononitrile. This reaction is typically high-yielding and serves as an excellent model system.

Materials and Reagents
  • 2-(Dimethylamino)quinoline-3-carbaldehyde (Substrate)

  • Malononitrile (Active Methylene Compound)

  • Piperidine (Catalyst)

  • Ethanol (Solvent)[6][7]

  • Deionized Water

  • Saturated Sodium Chloride (Brine) Solution

  • Anhydrous Magnesium Sulfate or Sodium Sulfate (Drying Agent)

  • Ethyl Acetate (for extraction and chromatography)

  • Hexanes (for chromatography)

  • Silica Gel (for column chromatography)

  • TLC plates (Silica gel 60 F₂₅₄)

Equipment
  • Round-bottom flask (appropriate size)

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • Melting point apparatus

  • Instrumentation for product characterization (NMR, FT-IR, Mass Spectrometry)

Step-by-Step Procedure
  • Reaction Setup:

    • To a 100 mL round-bottom flask, add 2-(Dimethylamino)quinoline-3-carbaldehyde (e.g., 1.0 g, 5.0 mmol).

    • Add ethanol (25 mL) to dissolve the aldehyde with magnetic stirring.

    • Add malononitrile (e.g., 0.33 g, 5.0 mmol, 1.0 eq). Stir for 2 minutes until dissolved.

    • Causality Check: Using equimolar amounts of reactants is crucial for maximizing yield and minimizing side reactions or unreacted starting material, which simplifies purification. Ethanol is chosen as a "green" solvent with a suitable boiling point for reflux.[6][7]

  • Catalyst Addition and Reflux:

    • Add piperidine (0.1 mL, ~20 mol%) dropwise to the stirring solution.

    • Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 80-85°C) using a heating mantle.

    • Expert Insight: Piperidine is a weak organic base, ideal for catalyzing the Knoevenagel condensation without inducing self-condensation of the aldehyde.[4] A catalytic amount is sufficient to facilitate the reaction.

  • Reaction Monitoring (Self-Validation):

    • Monitor the reaction progress using Thin Layer Chromatography (TLC). A suitable mobile phase is typically 30-50% ethyl acetate in hexanes.

    • Spot the starting aldehyde, the reaction mixture, and a co-spot on a TLC plate.

    • The reaction is considered complete when the starting aldehyde spot has been completely consumed (typically 2-4 hours). The product will appear as a new, often UV-active, spot with a different Rf value.

  • Workup and Isolation:

    • Once the reaction is complete, allow the flask to cool to room temperature.

    • Reduce the solvent volume to approximately one-third using a rotary evaporator.

    • Pour the concentrated mixture into 50 mL of cold deionized water. A solid precipitate of the crude product should form.

    • Stir the aqueous suspension for 15-20 minutes to ensure complete precipitation.

    • Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 15 mL).

  • Purification:

    • For many applications, the filtered solid may be of sufficient purity.

    • If further purification is required, recrystallization from ethanol or purification by silica gel column chromatography can be performed.

    • Trustworthiness: The choice of purification method depends on the final application. For drug development, high purity is essential, necessitating chromatography.

Characterization

The structure of the synthesized product, (E)-2-((2-(dimethylamino)quinolin-3-yl)methylene)malononitrile, should be confirmed using standard analytical techniques.

  • ¹H NMR: Expect signals corresponding to the quinoline ring protons, the dimethylamino group protons, and a characteristic singlet for the vinylic proton.

  • FT-IR: Look for a strong nitrile (C≡N) stretching frequency around 2220 cm⁻¹ and C=C stretching in the 1600-1650 cm⁻¹ region.

  • Mass Spectrometry: The molecular ion peak corresponding to the calculated mass of the product should be observed.

Experimental Workflow Diagram

Experimental_Workflow setup setup process process analysis analysis end end A 1. Reagent Setup (Aldehyde, Malononitrile, Ethanol) B 2. Catalyst Addition (Piperidine) A->B C 3. Reflux Reaction (80°C, 2-4h) B->C D 4. Reaction Monitoring (TLC) C->D D->C Incomplete E 5. Workup (Cool, Concentrate, Precipitate) D->E Complete F 6. Isolation (Vacuum Filtration) E->F G 7. Purification (Recrystallization or Chromatography) F->G H 8. Characterization (NMR, IR, MS) G->H I Pure Product H->I

Caption: Step-by-step experimental workflow for the synthesis.

Data Summary: Scope of the Condensation Reaction

The protocol can be adapted for various active methylene compounds. The table below summarizes typical conditions and expected outcomes, providing a comparative overview for experimental design.

Active Methylene CompoundCatalyst (mol%)SolventTypical Time (h)Expected Yield (%)
MalononitrilePiperidine (20%)Ethanol2 - 485 - 95%
Ethyl CyanoacetatePiperidine (20%)Ethanol3 - 680 - 90%
Diethyl MalonateSodium Ethoxide (1.1 eq)Ethanol6 - 1270 - 85%
Meldrum's AcidAcetic Acid (cat.)Toluene2 - 480 - 90%

Note: Yields are estimates based on similar reactions in the literature and may vary based on experimental conditions.[4][5][7]

References

  • Synthetic exploration of quinoline-3-carbaldehyde in N,N-dimethylformamide. (2026).
  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and rel
  • Synthesis and Characterization of Quinoline-Carbaldehyde Derivatives as Novel Inhibitors for Leishmanial Methionine Aminopeptidase 1. (2020). PubMed.
  • Synthesis of substituted 2‐quinolines‐3‐carbaldehyde. (n.d.).
  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and rel
  • Three-component reaction of 2-chloro-quinoline-3-carbaldehydes,... (n.d.).
  • Evaluation of Novel 2-Chloro Quinoline-3- Carbaldehyde derivatives. (2016).
  • Synthetic transformations of quinoline-3-carbaldehydes with ethanol as a green solvent. (2025).
  • Synthetic transformations of quinoline-3- carbaldehydes with ethanol as a green solvent. (2025).
  • Synthesis of Novel Pyrimido[4,5-b] Quinolines Containing Benzyloxy and 1,2,3-Triazole Moieties by DABCO as a Basic C
  • Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Deriv
  • Knoevenagel condens
  • Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b][6][8] naphthyridines and study of their fluorescence behavior. (2025). ResearchGate.

  • 2-(dimethylamino)quinoline-3-carbaldehyde. (n.d.). AOBChem USA.
  • (PDF) Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. (2025).
  • Knoevenagel Condensation Doebner Modific

Sources

Application

The Versatile Building Block: Applications of 2-(Dimethylamino)quinoline-3-carbaldehyde in Modern Organic Synthesis

Introduction: Unlocking the Potential of a Privileged Scaffold The quinoline nucleus is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a vast array of pharmacologically active co...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unlocking the Potential of a Privileged Scaffold

The quinoline nucleus is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a vast array of pharmacologically active compounds and functional materials. Among the diverse array of substituted quinolines, 2-(dimethylamino)quinoline-3-carbaldehyde stands out as a particularly valuable and versatile synthetic intermediate. The strategic placement of a highly reactive carbaldehyde group at the C3 position, coupled with an electron-donating dimethylamino substituent at the C2 position, imbues this molecule with a unique reactivity profile. This application note serves as a comprehensive guide for researchers, chemists, and drug development professionals, detailing the synthesis and diverse applications of this powerful building block in the construction of complex heterocyclic systems. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and illustrate key transformations to empower researchers to leverage the full potential of this reagent.

Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde: A Two-Step Approach

The most common and efficient route to 2-(dimethylamino)quinoline-3-carbaldehyde begins with the well-established Vilsmeier-Haack reaction on a suitable acetanilide to generate the key precursor, 2-chloroquinoline-3-carbaldehyde. This is followed by a nucleophilic aromatic substitution (SNAr) with dimethylamine.

Part 1: Synthesis of 2-Chloroquinoline-3-carbaldehyde (Precursor)

The Vilsmeier-Haack reaction is a reliable method for the formylation and cyclization of acetanilides to yield 2-chloroquinoline-3-carbaldehydes[1][2]. The reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).

Protocol 1: Vilsmeier-Haack Synthesis of 2-Chloroquinoline-3-carbaldehyde

Materials:

  • Acetanilide

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Crushed ice

  • Ethyl acetate

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

  • Ice bath

Procedure:

  • In a round-bottom flask, cool N,N-dimethylformamide (0.15 mol) to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (0.35 mol) dropwise with constant stirring. Maintain the temperature below 10 °C.

  • Once the addition is complete, add acetanilide (0.05 mol) portion-wise to the stirred solution.

  • After the addition of acetanilide, remove the ice bath and heat the reaction mixture at 60-70 °C for 4-10 hours, monitoring the reaction progress by TLC[2].

  • After completion, carefully pour the reaction mixture onto a generous amount of crushed ice with vigorous stirring.

  • The solid precipitate of 2-chloroquinoline-3-carbaldehyde is collected by vacuum filtration, washed with cold water, and dried.

  • The crude product can be further purified by recrystallization from ethyl acetate to afford the desired product in good yield[1].

Part 2: Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde

The electron-deficient nature of the quinoline ring, exacerbated by the chloro substituent at the C2 position, makes this position highly susceptible to nucleophilic attack. This allows for a straightforward synthesis of the title compound.

Protocol 2: Nucleophilic Substitution to Yield 2-(Dimethylamino)quinoline-3-carbaldehyde

Materials:

  • 2-Chloroquinoline-3-carbaldehyde

  • Dimethylamine solution (e.g., 40% in water or 2M in THF)

  • Anhydrous Potassium Carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF) or a suitable polar aprotic solvent

  • Round-bottom flask

  • Magnetic stirrer

Procedure:

  • Dissolve 2-chloroquinoline-3-carbaldehyde (1.0 eq) in DMF in a round-bottom flask.

  • Add anhydrous potassium carbonate (2.0 eq) to the solution.

  • Add dimethylamine solution (2.0-3.0 eq) to the reaction mixture.

  • Stir the mixture at room temperature or gently heat to 50-60 °C for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Upon completion, pour the reaction mixture into cold water to precipitate the product.

  • Collect the solid by vacuum filtration, wash with water, and dry.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-(dimethylamino)quinoline-3-carbaldehyde.

Applications in Heterocyclic Synthesis

The true utility of 2-(dimethylamino)quinoline-3-carbaldehyde lies in its ability to serve as a scaffold for the construction of more complex, fused heterocyclic systems. The aldehyde functionality is a versatile handle for a variety of condensation and multicomponent reactions.

Application 1: Synthesis of Pyrido[2,3-d]pyrimidine Derivatives

Pyrido[2,3-d]pyrimidines are a class of fused heterocycles with significant biological activities, including anticancer and antimicrobial properties. 2-(Dimethylamino)quinoline-3-carbaldehyde is an excellent precursor for the synthesis of these scaffolds through condensation reactions with compounds containing active methylene groups adjacent to a nitrile or carbonyl group, followed by cyclization.

Protocol 3: Synthesis of a 2-(Dimethylamino)quinolino-fused Pyrido[2,3-d]pyrimidine

Materials:

  • 2-(Dimethylamino)quinoline-3-carbaldehyde

  • Malononitrile

  • Guanidine carbonate

  • Sodium ethoxide solution in ethanol

  • Ethanol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

Procedure:

  • To a solution of sodium ethoxide in ethanol, add 2-(dimethylamino)quinoline-3-carbaldehyde (1.0 eq) and malononitrile (1.1 eq).

  • Stir the mixture at room temperature for 30 minutes to facilitate the Knoevenagel condensation.

  • Add guanidine carbonate (1.2 eq) to the reaction mixture.

  • Heat the mixture to reflux for 6-8 hours. Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., acetic acid).

  • The precipitated product is collected by filtration, washed with cold ethanol, and dried.

  • Further purification can be achieved by recrystallization.

Causality of Experimental Choices: The use of a strong base like sodium ethoxide is crucial for the initial Knoevenagel condensation by deprotonating the active methylene compound. Guanidine serves as the three-atom component to form the pyrimidine ring. The electron-donating dimethylamino group can increase the electron density of the quinoline ring system, potentially influencing the reactivity and spectroscopic properties of the final product.

Diagram 1: Synthesis of Pyrido[2,3-d]pyrimidines

G cluster_0 Step 1: Knoevenagel Condensation cluster_1 Step 2: Cyclization start 2-(Dimethylamino)quinoline-3-carbaldehyde + Malononitrile intermediate Knoevenagel Adduct start->intermediate NaOEt, EtOH product Pyrido[2,3-d]pyrimidine Derivative intermediate->product Reflux guanidine Guanidine Carbonate guanidine->product MCR_Mechanism Aldehyde Quinoline Aldehyde Imine Iminium Ion (Electrophile) Aldehyde->Imine Amine Aniline Amine->Imine Adduct Mannich Adduct Imine->Adduct Ketoester Ethyl Acetoacetate Enol Enol Intermediate (Nucleophile) Ketoester->Enol Tautomerization Enol->Adduct Product Fused Tetrahydropyridine Adduct->Product Cyclization & Dehydration

Sources

Method

Application Notes & Protocols: Derivatization of 2-(Dimethylamino)quinoline-3-carbaldehyde for Advanced Bioimaging

Abstract The 2-(dimethylamino)quinoline-3-carbaldehyde scaffold is a privileged structure in the design of fluorescent probes for bioimaging. Its inherent photophysical properties, characterized by a strong intramolecula...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 2-(dimethylamino)quinoline-3-carbaldehyde scaffold is a privileged structure in the design of fluorescent probes for bioimaging. Its inherent photophysical properties, characterized by a strong intramolecular charge transfer (ICT) character, make it highly sensitive to the local microenvironment. The strategic derivatization of its aldehyde functional group, most commonly through Schiff base condensation, provides a versatile and robust platform for developing chemosensors tailored to detect specific analytes such as metal ions and pH fluctuations within living cells. This document provides a comprehensive guide for researchers, detailing the synthetic rationale, step-by-step protocols for derivatization, and application workflows for cellular imaging.

Introduction: The Quinoline Scaffold in Fluorescence Sensing

Quinoline and its derivatives are a cornerstone in the development of fluorescent probes due to their rigid, planar structure and tunable photophysical properties.[1] The introduction of an electron-donating group, such as a dimethylamino moiety at the C-2 position, and an electron-withdrawing aldehyde group at the C-3 position establishes a potent push-pull system. This electronic arrangement is the foundation of the scaffold's utility, creating a fluorophore whose excited state is highly sensitive to external stimuli.

The primary mechanism of action for many probes derived from this scaffold relies on modulating the efficiency of photo-induced electron transfer (PET), chelation-enhanced fluorescence (CHEF), or altering the intramolecular charge transfer (ICT) pathway upon analyte binding.[2][3] The aldehyde at the C-3 position is a key synthetic handle. Its reaction with primary amines to form a Schiff base (imine) introduces a new binding site (e.g., an N,N,O-tridentate ligand) that can selectively coordinate with target analytes. This coordination event rigidly holds the structure, often inhibiting non-radiative decay pathways (like C=N isomerization) and leading to a "turn-on" fluorescence response.[4][5]

Synthetic Strategy: From Precursor to Probe

The overall synthetic workflow involves two primary stages: the formation of the quinoline carbaldehyde core and its subsequent derivatization into a functional bioimaging probe.

Stage 1: Synthesis of the Quinoline Carbaldehyde Core

The Vilsmeier-Haack reaction is a powerful and widely-used method for the formylation of electron-rich aromatic and heterocyclic compounds, making it the method of choice for synthesizing 2-substituted-quinoline-3-carbaldehydes from the corresponding acetanilides.[6]

Causality of Experimental Choice: The reaction proceeds by generating a Vilsmeier reagent, a chloromethyliminium salt, from the interaction of a formamide (like N,N-dimethylformamide, DMF) and phosphorus oxychloride (POCl₃).[7] This iminium ion is a mild electrophile that attacks the electron-rich aromatic ring of the acetanilide precursor. A subsequent intramolecular cyclization and hydrolysis sequence yields the final 2-chloroquinoline-3-carbaldehyde. The chloro- group can then be readily displaced by a nucleophile, such as dimethylamine, to install the desired electron-donating group. This multi-step, one-pot reaction is efficient for creating the functionalized quinoline core.[8]

G cluster_0 Stage 1: Aldehyde Synthesis Acetanilide Substituted Acetanilide Precursor Vilsmeier Vilsmeier-Haack Reagent (DMF/POCl₃) Acetanilide->Vilsmeier Reactant Cyclization Electrophilic Attack & Intramolecular Cyclization Vilsmeier->Cyclization Formylation Hydrolysis Hydrolysis Cyclization->Hydrolysis ChloroQuinoline 2-Chloroquinoline-3-carbaldehyde Hydrolysis->ChloroQuinoline NucleophilicSub Nucleophilic Substitution (e.g., Dimethylamine) ChloroQuinoline->NucleophilicSub FinalAldehyde 2-(Dimethylamino)quinoline- 3-carbaldehyde NucleophilicSub->FinalAldehyde

Caption: Synthesis workflow for the quinoline aldehyde core.

Stage 2: Derivatization via Schiff Base Condensation

The most common derivatization strategy involves the condensation of the aldehyde with a primary amine to form a Schiff base. The choice of amine is critical as it introduces the analyte-recognition moiety. For example, reacting the aldehyde with hydrazine or a carbohydrazide can create a sensor for specific metal ions.[9]

Protocol 1: General Synthesis of a Quinoline Schiff Base Derivative

  • Dissolution: In a 50 mL round-bottom flask, dissolve 2-(dimethylamino)quinoline-3-carbaldehyde (1.0 equivalent) in 20 mL of absolute ethanol. Stir the solution using a magnetic stir bar until the aldehyde is fully dissolved.

  • Amine Addition: To this solution, add the selected primary amine (e.g., 2-hydrazinopyridine, 1.0 equivalent), also dissolved in a minimal amount of absolute ethanol.

  • Catalysis: Add 2-3 drops of glacial acetic acid to the reaction mixture. This acid catalyzes the dehydration step of the imine formation.

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 80°C) with constant stirring for 2-6 hours. Monitor the reaction's progress using thin-layer chromatography (TLC) with a suitable eluent system (e.g., 7:3 Hexane:Ethyl Acetate).

  • Isolation: Upon completion, allow the mixture to cool to room temperature. The Schiff base product will often precipitate out of the solution. Collect the solid product by vacuum filtration using a Buchner funnel.

  • Washing: Wash the collected solid with two portions of cold ethanol to remove any unreacted starting materials or catalyst.

  • Purification & Characterization: If necessary, purify the crude product by recrystallization from a suitable solvent like ethanol or methanol. Dry the purified crystals in a vacuum oven. Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The formation of the imine is confirmed by the appearance of a characteristic singlet for the azomethine proton (CH=N) in the ¹H NMR spectrum, typically in the range of 8.5–9.5 ppm.[10][11]

Application in Live Cell Bioimaging

Derivatives of 2-(dimethylamino)quinoline-3-carbaldehyde are well-suited for live-cell imaging due to their ability to permeate cell membranes and their responsive fluorescence in complex biological environments.[12] The following protocol provides a general workflow for using a quinoline-derived probe for imaging intracellular analytes (e.g., Zn²⁺ or pH changes).

G cluster_1 Bioimaging Workflow CellCulture 1. Cell Culture Seed HeLa cells on glass coverslips in a 24-well plate. StockPrep 2. Probe Preparation Prepare 1 mM stock solution of the probe in DMSO. Loading 3. Cell Loading Incubate cells with 5-10 µM probe in media for 30 min. StockPrep->Loading Washing 4. Washing Wash cells 3x with PBS to remove excess probe. Loading->Washing Imaging 5. Fluorescence Microscopy Image cells using appropriate excitation/emission filters. Washing->Imaging

Caption: Experimental workflow for live-cell imaging.

Protocol 2: Live-Cell Fluorescence Imaging

  • Cell Culture: Seed HeLa cells (or another appropriate cell line) onto 18 mm glass coverslips in a 24-well plate. Culture the cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂ until they reach 60-70% confluency.

  • Probe Preparation: Prepare a 1.0 mM stock solution of the purified quinoline Schiff base probe in cell-culture grade dimethyl sulfoxide (DMSO). Store this stock solution at -20°C, protected from light.

  • Cell Loading: On the day of imaging, prepare a working solution of the probe by diluting the stock solution in fresh culture medium to a final concentration of 5-10 µM. Remove the old medium from the cells, wash once with phosphate-buffered saline (PBS), and add the probe-containing medium. Incubate the cells for 15-30 minutes at 37°C.[13]

  • Analyte Stimulation (If Applicable): To observe the probe's response, you may treat a subset of the cells with the target analyte (e.g., a solution of ZnCl₂ or a buffer to alter intracellular pH) for a specified duration.

  • Washing: After incubation, remove the loading solution and wash the cells three times with warm PBS to eliminate any excess, non-internalized probe.[13]

  • Imaging: Mount the coverslip onto a glass slide with a drop of PBS or imaging buffer. Immediately image the cells using a confocal or wide-field fluorescence microscope.

    • Excitation: Use an excitation source appropriate for the quinoline fluorophore, typically around 405 nm.[13]

    • Emission: Collect the fluorescence emission over a range that captures the expected signal, often between 450-550 nm.[13]

    • Data Acquisition: Acquire images using optimal settings for laser power, gain, and exposure to maximize signal-to-noise while minimizing phototoxicity and photobleaching.

Data Presentation and Expected Results

The photophysical properties of these probes are paramount to their function. The derivatization allows for fine-tuning of these characteristics. Below is a table summarizing typical data for quinoline-based fluorescent probes.

Table 1: Representative Photophysical Properties of Quinoline-Based Probes

PropertyTypical Value RangeCondition/NoteReference(s)
Absorption Max (λabs) 350 - 410 nmIn PBS or organic solvents[1][13]
Emission Max (λem) 450 - 550 nmEmission is often sensitive to solvent polarity and analyte binding.[13]
Molar Absorptivity (ε) 10,000 - 30,000 M⁻¹cm⁻¹A measure of how strongly the probe absorbs light at λabs.[13]
Fluorescence Quantum Yield (Φ) 0.05 - 0.6Low in the 'off' state, increases significantly upon analyte binding. Determined relative to a standard like quinine sulfate.[13][14]
Stokes Shift 80 - 150 nmThe difference between λabs and λem; a larger shift is desirable to minimize signal overlap.[13]
Limit of Detection (LOD) 10 nM - 1 µMVaries significantly based on the probe's affinity for the target analyte.[4]

Conclusion

The 2-(dimethylamino)quinoline-3-carbaldehyde framework serves as an exceptionally versatile platform for the rational design of fluorescent probes. Its straightforward derivatization through Schiff base formation enables the creation of a vast library of sensors for various biological analytes. The protocols and principles outlined in this guide provide a solid foundation for researchers to synthesize, characterize, and apply these powerful tools to visualize complex molecular processes within living systems, advancing research in cell biology and drug development.

References

  • ResearchGate. (n.d.). A Quinoline Based Schiff Base as a Turn-On Fluorescence Chemosensor for Selective and Robust Detection of Cd2+ Ion in Semi-Aqueous Medium | Request PDF. Retrieved from [Link]

  • International Journal of Science and Research (IJSR). (n.d.). The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. Retrieved from [Link]

  • MDPI. (2023). Schiff Base Compounds as Fluorescent Probes for the Highly Sensitive and Selective Detection of Al 3+ Ions. Molecules, 28(7), 3053. [Link]

  • National Center for Biotechnology Information. (2020). Quinoline-based fluorescent small molecules for live cell imaging. Methods in Enzymology, 640, 309-326. [Link]

  • Preprints.org. (2023). Recent Advances in Quinoline Based Fluorescent Probes for Bio-imaging Applications. [Link]

  • Semantic Scholar. (n.d.). 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). Retrieved from [Link]

  • Preprints.org. (2023). Recent Advances in Quinoline Based Fluorescent Probes for Bio-imaging Applications. [Link]

  • ScienceDirect. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Journal of Saudi Chemical Society, 22(7), 895-915. [Link]

  • ResearchGate. (n.d.). (PDF) Quinoline-Based Fluorescence Sensors. Retrieved from [Link]

  • Royal Society of Chemistry. (2023). An overview of Schiff base-based fluorescent turn-on probes: a potential candidate for tracking live cell imaging of biologically active metal ions. Sensors & Diagnostics, 2(4), 856-885. [Link]

  • National Center for Biotechnology Information. (2017). A novel colorimetric fluorescence sensor for Fe3+ based on quinoline Schiff base. Luminescence, 32(8), 1567-1573. [Link]

  • Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • NISCAIR Online Periodicals Repository. (n.d.). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Retrieved from [Link]

  • Open Ukrainian Citation Index. (2025). In vitro and in vivo bioimaging by Quinoline conjugated probes and dyes. Coordination Chemistry Reviews, 529, 216654. [Link]

  • SpringerLink. (2017). Theoretical-Experimental Photophysical Investigations of the Solvent Effect on the Properties of Green- and Blue-Light-Emitting Quinoline Derivatives. Journal of Fluorescence, 27, 1485-1495. [Link]

  • MDPI. (2019). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 24(18), 3249. [Link]

  • ResearchGate. (n.d.). (PDF) Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b][3][13] naphthyridines and study of their fluorescence behavior | Request PDF. Retrieved from [Link]

  • Oriental Journal of Chemistry. (2010). Synthesis of new Schiff base ligands from quinoline and benzo[h]quinoline. 26(4), 1257-1264. [Link]

  • ResearchGate. (n.d.). Synthetic exploration of quinoline-3-carbaldehyde in N,N-dimethylformamide. Retrieved from [Link]

  • MDPI. (2023). Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. Molecules, 28(20), 7111. [Link]

  • MDPI. (2013). Synthesis and Photophysical Study of 2′-Deoxyuridines Labeled with Fluorene Derivatives. Molecules, 18(11), 13573-13585. [Link]

  • Beilstein Archives. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. [Link]

  • NIST. (1976). Fluorescence quantum yield measurements. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 80A(3), 389-399. [Link]

Sources

Application

The Versatile Precursor: Harnessing 2-(Dimethylamino)quinoline-3-carbaldehyde for the Synthesis of Fused Heterocyclic Systems

Introduction: The Strategic Importance of the Quinoline Scaffold and its Functionalized Derivatives The quinoline ring system is a privileged scaffold in medicinal chemistry and materials science, forming the core of a m...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of the Quinoline Scaffold and its Functionalized Derivatives

The quinoline ring system is a privileged scaffold in medicinal chemistry and materials science, forming the core of a multitude of biologically active compounds and functional materials. The strategic functionalization of this nucleus opens avenues for the construction of complex molecular architectures with tailored properties. Among the array of functionalized quinolines, 2-(dimethylamino)quinoline-3-carbaldehyde stands out as a highly versatile and reactive precursor for the synthesis of a variety of fused heterocyclic compounds. Its unique electronic and steric properties, arising from the presence of the electron-donating dimethylamino group and the electrophilic carbaldehyde function, make it an ideal starting material for the construction of pyrazolo[3,4-b]quinolines and pyrimido[4,5-b]quinolines, which are known to possess a wide range of pharmacological activities.

This comprehensive guide provides a deep dive into the synthesis of 2-(dimethylamino)quinoline-3-carbaldehyde and its application as a key building block in the synthesis of prominent fused heterocyclic systems. We will explore the underlying reaction mechanisms, provide detailed, field-proven experimental protocols, and present visual workflows to aid researchers, scientists, and drug development professionals in harnessing the full potential of this valuable synthetic intermediate.

Part 1: Synthesis of the Precursor, 2-(Dimethylamino)quinoline-3-carbaldehyde

The journey to our target precursor begins with the well-established Vilsmeier-Haack reaction to generate its 2-chloro analogue, which is then readily converted to the desired 2-(dimethylamino) derivative.

The Vilsmeier-Haack Cyclization: A Classic Route to 2-Chloroquinoline-3-carbaldehyde

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic compounds and can be ingeniously applied to N-arylacetamides to induce a cyclization, yielding 2-chloro-3-formylquinolines. The reaction proceeds through the formation of the Vilsmeier reagent, a chloroiminium salt, from dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). This electrophilic species then reacts with the N-arylacetamide, leading to a cascade of reactions culminating in the formation of the quinoline ring.

Vilsmeier_Haack cluster_reagent Vilsmeier Reagent Formation cluster_cyclization Cyclization DMF DMF Vilsmeier_reagent Vilsmeier Reagent (Chloroiminium salt) DMF->Vilsmeier_reagent + POCl₃ POCl3 POCl₃ POCl3->Vilsmeier_reagent N_arylacetamide N-Arylacetamide Intermediate Iminium Intermediate N_arylacetamide->Intermediate + Vilsmeier Reagent Quinoline 2-Chloroquinoline-3-carbaldehyde Intermediate->Quinoline Cyclization & Hydrolysis

Caption: Vilsmeier-Haack synthesis of 2-chloroquinoline-3-carbaldehyde.

Experimental Protocol 1: Synthesis of 2-Chloroquinoline-3-carbaldehyde

Reagent/ParameterQuantity/ValueNotes
N-Phenylacetamide10.0 g (74.0 mmol)Starting material.
Dimethylformamide (DMF)50 mLSolvent and reagent.
Phosphorus oxychloride (POCl₃)45.4 g (27.8 mL, 296 mmol)Dehydrating and chlorinating agent.
Crushed Ice~500 gFor quenching the reaction.
Sodium Bicarbonate SolutionSaturated, aqueousTo neutralize the reaction mixture.
Reaction Temperature0-5°C (addition), 80-90°C (heating)Controlled temperature is crucial.
Reaction Time4-6 hoursMonitor by TLC.

Procedure:

  • In a three-necked round-bottom flask equipped with a dropping funnel, mechanical stirrer, and a calcium chloride guard tube, take dimethylformamide (50 mL) and cool it to 0-5°C in an ice-salt bath.

  • Add phosphorus oxychloride (27.8 mL) dropwise to the cooled DMF with vigorous stirring, ensuring the temperature does not exceed 10°C. The formation of the Vilsmeier reagent is exothermic.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5°C.

  • To this freshly prepared Vilsmeier reagent, add N-phenylacetamide (10.0 g) portion-wise over 30 minutes, maintaining the temperature below 10°C.

  • Once the addition is complete, slowly raise the temperature and then heat the reaction mixture at 80-90°C for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) solvent system.

  • After completion of the reaction, cool the mixture to room temperature and pour it slowly onto crushed ice (~500 g) with constant stirring.

  • Neutralize the acidic solution carefully with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • The precipitated solid is collected by filtration, washed thoroughly with cold water, and dried.

  • Recrystallize the crude product from ethanol to afford pure 2-chloroquinoline-3-carbaldehyde as a crystalline solid.

Nucleophilic Substitution: From Chloro to Dimethylamino

The chlorine atom at the 2-position of the quinoline ring is susceptible to nucleophilic aromatic substitution. This allows for the facile introduction of the dimethylamino group by reacting 2-chloroquinoline-3-carbaldehyde with dimethylamine. This reaction is typically carried out in a suitable solvent and may be facilitated by a base.

Nucleophilic_Substitution Start 2-Chloroquinoline-3-carbaldehyde Product 2-(Dimethylamino)quinoline- 3-carbaldehyde Start->Product + HNMe₂ Reagent Dimethylamine (HNMe₂) Reagent->Product Byproduct HCl Product->Byproduct forms

Caption: Synthesis of the target precursor via nucleophilic substitution.

Experimental Protocol 2: Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde

Reagent/ParameterQuantity/ValueNotes
2-Chloroquinoline-3-carbaldehyde5.0 g (26.1 mmol)Starting material from Protocol 1.
Dimethylamine solution25 mL (40% in water)Nucleophile.
Ethanol50 mLSolvent.
Reaction TemperatureRefluxTo drive the reaction to completion.
Reaction Time8-10 hoursMonitor by TLC.

Procedure:

  • In a round-bottom flask, dissolve 2-chloroquinoline-3-carbaldehyde (5.0 g) in ethanol (50 mL).

  • To this solution, add an aqueous solution of dimethylamine (25 mL, 40%).

  • Heat the reaction mixture to reflux and maintain for 8-10 hours. Monitor the reaction progress by TLC (hexane:ethyl acetate, 1:1).

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the ethanol under reduced pressure.

  • Add cold water (100 mL) to the residue to precipitate the product.

  • Collect the solid by filtration, wash with cold water, and dry.

  • Recrystallize the crude product from a mixture of ethanol and water to yield pure 2-(dimethylamino)quinoline-3-carbaldehyde.

Part 2: Application in the Synthesis of Fused Heterocycles

The synthetic utility of 2-(dimethylamino)quinoline-3-carbaldehyde is demonstrated in its role as a precursor to valuable fused heterocyclic systems. The dimethylamino group can act as a good leaving group in cyclocondensation reactions, facilitating the formation of the new heterocyclic ring.

Synthesis of Pyrazolo[3,4-b]quinolines

Pyrazolo[3,4-b]quinolines are a class of compounds with significant biological activities. They can be synthesized through the condensation of 2-(dimethylamino)quinoline-3-carbaldehyde with hydrazine derivatives. The reaction proceeds via the formation of a hydrazone intermediate, followed by an intramolecular cyclization with the elimination of dimethylamine.[1][2]

Pyrazoloquinoline_Synthesis cluster_reactants Reactants cluster_reaction Reaction Pathway Precursor 2-(Dimethylamino)quinoline- 3-carbaldehyde Hydrazone Hydrazone Intermediate Precursor->Hydrazone + Hydrazine Hydrazine Hydrazine Hydrate (H₂NNH₂·H₂O) Hydrazine->Hydrazone Pyrazoloquinoline Pyrazolo[3,4-b]quinoline Hydrazone->Pyrazoloquinoline Intramolecular Cyclization (- HNMe₂)

Caption: Synthesis of Pyrazolo[3,4-b]quinolines.

Experimental Protocol 3: Synthesis of a Pyrazolo[3,4-b]quinoline Derivative

Reagent/ParameterQuantity/ValueNotes
2-(Dimethylamino)quinoline-3-carbaldehyde2.0 g (10.0 mmol)Starting material from Protocol 2.
Hydrazine Hydrate0.6 mL (~12.0 mmol)Binucleophile.
Glacial Acetic Acid20 mLSolvent and catalyst.
Reaction TemperatureRefluxTo promote cyclization.
Reaction Time6-8 hoursMonitor by TLC.

Procedure:

  • In a round-bottom flask, dissolve 2-(dimethylamino)quinoline-3-carbaldehyde (2.0 g) in glacial acetic acid (20 mL).

  • Add hydrazine hydrate (0.6 mL) to the solution and heat the mixture to reflux for 6-8 hours.

  • Monitor the reaction by TLC (ethyl acetate:methanol, 9:1).

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (100 mL).

  • Neutralize the solution with a dilute sodium hydroxide solution to precipitate the product.

  • Collect the solid by filtration, wash with water, and dry.

  • Recrystallize from ethanol to obtain the pure pyrazolo[3,4-b]quinoline derivative.

Synthesis of Pyrimido[4,5-b]quinolines

Pyrimido[4,5-b]quinolines are another important class of fused heterocycles with diverse biological activities.[3][4] These can be synthesized by the reaction of 2-(dimethylamino)quinoline-3-carbaldehyde with guanidine or other amidine derivatives. The reaction involves the initial formation of an intermediate by the reaction of the aldehyde with the amidine, followed by cyclization and elimination of dimethylamine.

Pyrimidoquinoline_Synthesis cluster_reactants Reactants cluster_reaction Reaction Pathway Precursor 2-(Dimethylamino)quinoline- 3-carbaldehyde Intermediate Amidine Adduct Precursor->Intermediate + Guanidine Guanidine Guanidine Nitrate Guanidine->Intermediate Pyrimidoquinoline Pyrimido[4,5-b]quinoline Intermediate->Pyrimidoquinoline Cyclization & Tautomerization (- HNMe₂)

Caption: Synthesis of Pyrimido[4,5-b]quinolines.

Experimental Protocol 4: Synthesis of a Pyrimido[4,5-b]quinoline Derivative

Reagent/ParameterQuantity/ValueNotes
2-(Dimethylamino)quinoline-3-carbaldehyde2.0 g (10.0 mmol)Starting material from Protocol 2.
Guanidine Nitrate1.22 g (10.0 mmol)Binucleophile.
Sodium Ethoxide0.68 g (10.0 mmol)Base.
Absolute Ethanol30 mLSolvent.
Reaction TemperatureRefluxTo facilitate the reaction.
Reaction Time10-12 hoursMonitor by TLC.

Procedure:

  • Prepare a solution of sodium ethoxide by dissolving sodium metal (0.23 g, 10.0 mmol) in absolute ethanol (20 mL) under a nitrogen atmosphere.

  • To this solution, add guanidine nitrate (1.22 g).

  • Add a solution of 2-(dimethylamino)quinoline-3-carbaldehyde (2.0 g) in absolute ethanol (10 mL).

  • Heat the reaction mixture to reflux for 10-12 hours.

  • Monitor the reaction by TLC (chloroform:methanol, 9:1).

  • After completion, cool the reaction mixture and neutralize with glacial acetic acid.

  • Remove the solvent under reduced pressure.

  • Add water to the residue, and collect the precipitated solid by filtration.

  • Wash the solid with water and then with a small amount of cold ethanol.

  • Recrystallize from dimethylformamide (DMF) to obtain the pure pyrimido[4,5-b]quinoline derivative.

Conclusion

2-(Dimethylamino)quinoline-3-carbaldehyde has been established as a pivotal precursor in the synthesis of medicinally important fused heterocyclic compounds. The synthetic pathway, commencing with the robust Vilsmeier-Haack reaction to access the 2-chloro analogue, followed by a straightforward nucleophilic substitution, provides an efficient route to this versatile building block. The subsequent cyclocondensation reactions with binucleophiles such as hydrazines and amidines offer direct access to pyrazolo[3,4-b]quinolines and pyrimido[4,5-b]quinolines, respectively. The detailed protocols and mechanistic insights provided herein are intended to empower researchers to explore and expand the synthetic utility of 2-(dimethylamino)quinoline-3-carbaldehyde in the pursuit of novel therapeutic agents and advanced materials.

References

  • Synthesis of pyrimido[4,5-b]quinolindiones and formylation: ultrasonically assisted reactions. (2024). RSC Advances. [Link]

  • Tekale, A. S., Shaikh, S. A. L., & Tirpude, H. A. (2016). Evaluation of Novel 2-Chloro Quinoline-3-Carbaldehyde derivatives. International Journal of Chemical Studies, 4(6), 95-98.
  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (2018). RSC Advances. [Link]

  • Multicomponent synthesis of pyrimido[4,5-b] quinolines over a carbocationic catalytic system. (2017). Scientific Reports. [Link]

  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (2018). RSC Advances. [Link]

  • Synthesis of pyrazolo[3,4-b]quinoline 4 by reaction of... (n.d.). ResearchGate. [Link]

  • 1H-pyrazolo[3,4-b]quinolines: synthesis and properties over 100 years of research. (2022). Molecules. [Link]

  • The synthesis of pyrazolo[3,4-b]quinolines 2. (n.d.). ResearchGate. [Link]

  • Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques. (2020). Molecules. [Link]

  • 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). (2018). Arkivoc. [Link]

  • Abdel-Wahab, B. F., & Khidre, R. E. (2014).
  • Synthesis of substituted 2‐quinolines‐3‐carbaldehyde. (n.d.). ResearchGate. [Link]

  • Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b][3][5] naphthyridines and study of their fluorescence behavior. (2010). Journal of Heterocyclic Chemistry. [Link]

  • The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. (2014). International Journal of Science and Research (IJSR). [Link]

  • Rocha, D. H. A., et al. (2021). Chromene- and Quinoline-3-Carbaldehydes: Useful Intermediates in the Synthesis of Heterocyclic Scaffolds. Molecules. [Link]

  • Synthesis of pyrimido[4,5-b]quinolines derivatives 2-4. (n.d.). ResearchGate. [Link]

  • Three-component reaction of 2-chloro-quinoline-3-carbaldehydes,... (n.d.). ResearchGate. [Link]

  • Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. (2020). Molecules. [Link]

  • (PDF) Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. (2020). ResearchGate. [Link]

  • El Azab, I. H., Break, L. M., & El-Zahrani, Z. A. A. (2016). Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity. Oriental Journal of Chemistry. [Link]

Sources

Method

Synthesis and Application of a Quinoline-Based Fluorescent Sensor for Zinc (II) Detection: An Application Note

Introduction: The Significance of Quinoline Scaffolds in Fluorescent Sensing Quinoline, a heterocyclic aromatic compound composed of a fused benzene and pyridine ring, serves as a privileged scaffold in the development o...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Quinoline Scaffolds in Fluorescent Sensing

Quinoline, a heterocyclic aromatic compound composed of a fused benzene and pyridine ring, serves as a privileged scaffold in the development of fluorescent sensors.[1] Its rigid structure, high quantum yield, and versatile reactivity make it an ideal platform for designing probes that can detect a wide range of analytes, from metal ions to biological macromolecules.[1][2][3] Derivatives of 8-hydroxyquinoline, in particular, are renowned for their ability to chelate metal ions, leading to significant changes in their photophysical properties.[4][5] This chelation-enhanced fluorescence (CHEF) is a powerful mechanism for signaling the presence of a target analyte.[6]

Zinc (Zn²⁺) is the second most abundant transition metal in the human body and plays a critical role in a vast array of physiological and pathological processes.[7] The development of selective and sensitive fluorescent probes for Zn²⁺ is therefore crucial for applications in environmental monitoring, diagnostics, and live-cell imaging.[8][9] This application note provides a detailed protocol for the synthesis, characterization, and application of a novel 8-hydroxyquinoline-based fluorescent sensor designed for the selective detection of Zn²⁺.

Section 1: Synthetic Strategy & Mechanistic Overview

The construction of the quinoline core is a foundational step in synthetic organic chemistry. Several classic name reactions, including the Skraup, Doebner-von Miller, and Friedländer syntheses, provide robust pathways to this scaffold.[10][11][12][13] For this protocol, we will employ the Friedländer Annulation , a reliable and efficient method for preparing substituted quinolines.

The Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group (e.g., another ketone or aldehyde), typically under acid or base catalysis.[13][14][15][16][17] The reaction proceeds through an initial aldol condensation followed by a cyclodehydration to form the quinoline ring system.[16][17]

The primary advantages of the Friedländer synthesis are the use of readily available starting materials and the operational simplicity, which allows for the facile generation of diverse quinoline derivatives.[14][18]

Reaction Mechanism: Friedländer Annulation

The diagram below illustrates the generally accepted mechanism for the base-catalyzed Friedländer synthesis.

Friedlander_Mechanism start_materials 2-Aminobenzaldehyde + Ketone (R-CH2-C(O)-R') enolate Enolate Formation start_materials->enolate Base (e.g., NaOH) aldol_adduct Aldol Adduct enolate->aldol_adduct Aldol Condensation condensation Condensation Product (α,β-Unsaturated Ketone) aldol_adduct->condensation - H2O cyclization Intramolecular Cyclization (Imine Formation) condensation->cyclization Tautomerization & Attack quinoline_product Substituted Quinoline cyclization->quinoline_product - H2O

Caption: Generalized mechanism of the Friedländer Annulation.

Section 2: Detailed Experimental Protocol

This section details the synthesis of a fluorescent sensor, 5-((pyridin-2-ylamino)methyl)quinolin-8-ol (QP-1) , a probe known for its selective turn-on fluorescence response to Zn²⁺.

Materials and Equipment
Reagents & MaterialsEquipment
8-HydroxyquinolineRound-bottom flasks (various sizes)
ParaformaldehydeMagnetic stirrer with heating mantle
Pyridin-2-amineReflux condenser
Ethanol (Absolute)Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)
Sodium Hydroxide (NaOH)UV lamp (254/365 nm)
Hydrochloric Acid (HCl)Column chromatography setup (silica gel)
Dichloromethane (DCM)Rotary evaporator
Anhydrous Magnesium Sulfate (MgSO₄)Melting point apparatus
Deionized WaterNMR Spectrometer (¹H and ¹³C)
Deuterated Solvents (e.g., DMSO-d₆)Mass Spectrometer (ESI-MS)
Zinc Chloride (ZnCl₂)UV-Vis Spectrophotometer
Various metal chloride saltsFluorescence Spectrophotometer (Fluorometer)

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Handle all chemicals with care, consulting their respective Safety Data Sheets (SDS) prior to use.

Synthesis of QP-1 Sensor

The synthesis follows a two-step procedure involving an initial Mannich-type reaction to install the aminomethyl group, followed by purification.

Step 1: Synthesis of 5-(hydroxymethyl)quinolin-8-ol

  • To a 100 mL round-bottom flask, add 8-hydroxyquinoline (1.45 g, 10 mmol) and paraformaldehyde (0.45 g, 15 mmol).

  • Add absolute ethanol (50 mL) to the flask.

  • While stirring, add a 2M aqueous solution of sodium hydroxide (10 mL) dropwise.

  • Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 80-85 °C) for 4 hours. Monitor the reaction progress using TLC (Eluent: Ethyl Acetate/Petroleum Ether = 1:2).

  • After completion, cool the reaction mixture to room temperature.

  • Neutralize the mixture by slowly adding 2M HCl until the pH is approximately 7. A precipitate will form.

  • Filter the solid precipitate, wash thoroughly with cold deionized water, and dry under vacuum to yield 5-(hydroxymethyl)quinolin-8-ol as a crude product.

Step 2: Synthesis of 5-((pyridin-2-ylamino)methyl)quinolin-8-ol (QP-1)

  • This step should be performed under an inert atmosphere (e.g., Nitrogen or Argon) for best results, although it can proceed under air.

  • Combine the crude 5-(hydroxymethyl)quinolin-8-ol from the previous step (1.75 g, 10 mmol) and pyridin-2-amine (1.04 g, 11 mmol) in a 100 mL round-bottom flask.

  • Add absolute ethanol (60 mL) as the solvent.

  • Heat the mixture to reflux for 12 hours. Monitor the reaction by TLC.

  • Upon completion, cool the mixture and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude residue is then purified.

Work-up and Purification
  • Dissolve the crude residue from Step 2 in a minimal amount of dichloromethane (DCM).

  • Prepare a silica gel column using a slurry packing method with an appropriate eluent system (e.g., a gradient of ethyl acetate in petroleum ether).

  • Load the dissolved crude product onto the column.

  • Elute the column, collecting fractions and monitoring by TLC to isolate the desired product.[6]

  • Combine the pure fractions and remove the solvent via rotary evaporation.

  • Dry the final product, QP-1 , under high vacuum to yield a solid. Record the final mass and calculate the percentage yield.

Section 3: Physicochemical and Photophysical Characterization

Authenticating the structure and purity of the synthesized sensor is a critical, self-validating step. The photophysical properties determine its efficacy as a fluorescent probe.

Structural and Purity Analysis
Analysis TechniqueExpected Outcome
Thin Layer Chromatography (TLC) A single spot under UV light, indicating a pure compound.
Melting Point A sharp, defined melting range.
¹H and ¹³C NMR Spectroscopy Spectra consistent with the proposed structure of QP-1. Proton and carbon signals should match expected chemical shifts and integrations.
Mass Spectrometry (ESI-MS) A molecular ion peak corresponding to the calculated mass of QP-1 ([M+H]⁺).
Photophysical Properties Evaluation

The interaction of the sensor with light is fundamental to its function.[19][20] These properties are typically measured in a suitable solvent system (e.g., DMSO/Water mixture).[21][22]

  • UV-Vis Absorption Spectroscopy: Prepare a dilute solution (e.g., 10 µM) of QP-1. Scan the absorbance from 250-600 nm to determine the maximum absorption wavelength (λabs).

  • Fluorescence Spectroscopy: Using the determined λabs as the excitation wavelength (λex), record the fluorescence emission spectrum. The peak of this spectrum is the maximum emission wavelength (λem).

  • Quantum Yield (ΦF) Determination: The fluorescence quantum yield, a measure of emission efficiency, can be determined relative to a known standard (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.54).

The following diagram outlines the overall experimental workflow.

workflow cluster_synthesis Synthesis & Purification cluster_characterization Characterization cluster_application Application synthesis Synthesis of QP-1 purification Column Chromatography synthesis->purification structural Structural Analysis (NMR, MS) purification->structural photophysical Photophysical Analysis (UV-Vis, Fluorescence) structural->photophysical titration Fluorescence Titration with Zn²⁺ photophysical->titration selectivity Selectivity Study titration->selectivity imaging Cell Imaging (Optional) selectivity->imaging

Caption: Overall workflow from synthesis to application.

Section 4: Application Protocol: Zn²⁺ Sensing

This protocol describes how to use the synthesized QP-1 sensor to detect Zn²⁺ ions.

Fluorescence Titration Experiment

This experiment determines the sensor's response and sensitivity to Zn²⁺.

  • Prepare a stock solution of the QP-1 sensor (e.g., 1 mM in DMSO).

  • Prepare a stock solution of ZnCl₂ (e.g., 10 mM in deionized water).

  • Prepare a series of vials containing a constant concentration of the QP-1 sensor (e.g., 10 µM) in a buffered aqueous solution (e.g., HEPES buffer, pH 7.4).

  • Add increasing amounts of the ZnCl₂ stock solution to the vials to achieve a range of final Zn²⁺ concentrations (e.g., 0 to 50 µM).

  • Incubate the solutions for a short period (e.g., 5 minutes) at room temperature.

  • Measure the fluorescence emission spectrum for each sample, using the predetermined λex.

  • Plot the fluorescence intensity at λem against the concentration of Zn²⁺.

  • From this plot, the limit of detection (LOD) can be calculated using the formula LOD = 3σ/m, where σ is the standard deviation of the blank and m is the slope of the linear portion of the titration curve.[3]

Selectivity and Competition Study

To be a viable sensor, QP-1 must respond selectively to Zn²⁺ over other biologically and environmentally relevant metal ions.

  • Prepare stock solutions of various metal salts (e.g., Na⁺, K⁺, Mg²⁺, Ca²⁺, Fe³⁺, Cu²⁺, Cd²⁺, Hg²⁺) at the same concentration.

  • Selectivity Test: To separate vials containing the QP-1 sensor (10 µM), add a significant excess (e.g., 5-10 equivalents) of each interfering metal ion. Measure the fluorescence response and compare it to the response elicited by Zn²⁺.

  • Competition Test: To a vial containing the QP-1 sensor and Zn²⁺ (which should show high fluorescence), add an excess of each interfering metal ion. A robust sensor will maintain its high fluorescence, indicating that other ions do not displace the bound Zn²⁺.

Section 5: Data Interpretation & Expected Results

Upon the addition of Zn²⁺, the QP-1 sensor is expected to exhibit a significant "turn-on" fluorescence response. This is attributed to the CHEF mechanism, where the chelation of the Zn²⁺ ion by the 8-hydroxyquinoline and the aminopyridine nitrogen atoms forms a rigid complex. This rigidity restricts intramolecular vibrations and rotations that would otherwise quench the fluorescence in the free ligand.[22]

The selectivity study should demonstrate a pronounced fluorescence enhancement only in the presence of Zn²⁺, with minimal to no change upon the addition of other metal ions.[23]

Expected Photophysical Data
ParameterFree Sensor (QP-1)Sensor-Zn²⁺ Complex
λabs (nm) ~320 nm~370-400 nm (Red-shifted)
λem (nm) ~420 nm~520-530 nm (Red-shifted)
Fluorescence WeakStrong ("Turn-on")
Quantum Yield (ΦF) LowHigh
Solution Appearance ColorlessYellow/Green under UV

Note: Specific wavelengths are representative and may vary based on solvent and exact conditions.[7]

Conclusion

This application note provides a comprehensive, field-proven guide for the synthesis, purification, characterization, and application of a quinoline-based fluorescent sensor for the selective detection of zinc ions. By following these detailed protocols, researchers in chemistry, biology, and drug development can reliably produce a high-performance chemical tool. The principles outlined here—from the choice of the classic Friedländer synthesis to the systematic evaluation of the sensor's photophysical response and selectivity—represent a foundational workflow for the development of novel fluorescent probes.

References

  • PubMed. (n.d.). On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis. Retrieved from [Link]

  • IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

  • Scilit. (n.d.). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. Retrieved from [Link]

  • SciSpace. (n.d.). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Retrieved from [Link]

  • RSC Publishing. (n.d.). Theoretical characterization of two-photon fluorescent probes for nitric oxide detection: sensing mechanism, photophysical properties and protonation effects. Retrieved from [Link]

  • ResearchGate. (n.d.). Photophysical Properties of Fluorescent Labels: A Meta‐Analysis to Guide Probe Selection Amidst Challenges with Available Data. Retrieved from [Link]

  • ACS Publications. (n.d.). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis | The Journal of Organic Chemistry. Retrieved from [Link]

  • Open Access Journals. (n.d.). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Retrieved from [Link]

  • Development of 8-hydroxyquinoline derivatives as fluorescence sensors for Zn2+ detection. (n.d.). Retrieved from [Link]

  • Quinoline a Versatile Molecular Probe for Zinc Sensor: A Mini-Review. (2022). Retrieved from [Link]

  • PMC - NIH. (n.d.). Photophysical characterization and fluorescence cell imaging applications of 4-N-substituted benzothiadiazoles. Retrieved from [Link]

  • ResearchGate. (n.d.). Photophysical Properties of the Fluorescence Probes under Different Conditions. Retrieved from [Link]

  • ACS Publications. (n.d.). Photophysical Properties of Fluorescence Probes. 2. A Model of Multiple Fluorescence for Stilbazolium Dyes Studied by Global Analysis and Quantum Chemical Calculations | The Journal of Physical Chemistry B. Retrieved from [Link]

  • NIH. (n.d.). Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging. Retrieved from [Link]

  • 8-hydroxyquinoline derivatives as fluorescent sensors for magnesium in living cells. (n.d.). Retrieved from [Link]

  • PMC - NIH. (n.d.). A Novel Fluorescent Sensor for Fe3+ Based on a Quinoline Derivative. Retrieved from [Link]

  • RSC Publishing. (n.d.). A quinoline-based fluorescent probe for selective detection and real-time monitoring of copper ions – a differential colorimetric approach. Retrieved from [Link]

  • J-Stage. (n.d.). 8-Hydroxyquinoline Ligands as Fluorescent Chemosensors for Zinc and Cadmium Ions. Retrieved from [Link]

  • A quinoline based dual fluorescence chemosensor for the detection of Zn2+ and Cd2+ ions. (n.d.). Retrieved from [Link]

  • ResearchGate. (n.d.). The Friedländer Synthesis of Quinolines. Retrieved from [Link]

  • Arabian Journal of Chemistry. (n.d.). Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells. Retrieved from [Link]

  • RSC Publishing. (2022). A novel quinoline derivative as a highly selective and sensitive fluorescent sensor for Fe 3+ detection. Retrieved from [Link]

  • Taylor & Francis eBooks. (n.d.). Quinoline-Based Fluorescent Probe for Various Applications. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Retrieved from [Link]

  • Organic Reactions. (n.d.). The Friedländer Synthesis of Quinolines. Retrieved from [Link]

  • Wikipedia. (n.d.). Friedländer synthesis. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for Metal Ion Detection Using 2-(Dialkylamino)quinoline-3-carbaldehyde Derivatives

Introduction: The Significance of Quinoline-Based Chemosensors The precise and sensitive detection of metal ions is a critical endeavor in environmental monitoring, clinical diagnostics, and pharmaceutical development.[1...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Quinoline-Based Chemosensors

The precise and sensitive detection of metal ions is a critical endeavor in environmental monitoring, clinical diagnostics, and pharmaceutical development.[1][2] Aberrations in metal ion concentrations within biological systems are linked to a host of pathological conditions, making their quantification a vital aspect of biomedical research.[3] Among the various analytical tools, fluorescent chemosensors have garnered significant attention due to their inherent sensitivity, selectivity, and capacity for real-time analysis.[4] The quinoline scaffold, a robust heterocyclic aromatic compound, has emerged as a premier platform for the design of such sensors.[2][4] Its rigid structure, high quantum yield, and versatile coordination chemistry make it an ideal fluorophore for developing probes that can selectively bind to metal ions, resulting in a discernible change in their photophysical properties.[2][4]

This application note provides a comprehensive guide to the synthesis and application of a specific class of quinoline derivatives—those derived from 2-(dialkylamino)quinoline-3-carbaldehyde—for the detection of various metal ions. While direct literature on 2-(dimethylamino)quinoline-3-carbaldehyde as a primary sensor is limited, its structural analogues and, more importantly, its derivatives, such as Schiff bases and hydrazones, are potent and well-documented chemosensors.[5][6][7] We will therefore focus on the synthesis of the core 2-(dialkylamino)quinoline-3-carbaldehyde structure and its subsequent conversion into highly effective Schiff base sensors for metal ion detection.

Sensing Mechanism: From Quenched to Fluorescent

The functionality of these quinoline-based Schiff base sensors typically relies on one of two primary mechanisms: Chelation-Enhanced Fluorescence (CHEF) or Photoinduced Electron Transfer (PET).[3]

  • Chelation-Enhanced Fluorescence (CHEF): In the unbound state, the Schiff base ligand may exhibit weak fluorescence due to rotational and vibrational freedoms that lead to non-radiative decay of the excited state. Upon coordination with a metal ion, a rigid complex is formed. This chelation restricts intramolecular rotations and vibrations, thereby blocking the non-radiative decay pathways and leading to a significant enhancement of fluorescence intensity—a "turn-on" response.[6]

  • Photoinduced Electron Transfer (PET): In some designs, the lone pair of electrons on the imine nitrogen of the Schiff base can quench the fluorescence of the quinoline fluorophore through a PET mechanism. When the sensor binds to a metal ion, the lone pair of electrons on the nitrogen becomes involved in the coordination, inhibiting the PET process. This "blocking" of the quenching pathway results in a restoration or "turn-on" of fluorescence.[3]

The choice of the Schiff base's aldehyde and amine components can be tailored to achieve selectivity for specific metal ions based on their size, charge density, and preferred coordination geometry.

Visualizing the Sensing Pathway

The general mechanism of metal ion detection using a quinoline-based Schiff base sensor can be visualized as follows:

CHEF_Mechanism cluster_ligand Free Ligand cluster_complex Metal Complex Ligand Quinoline Schiff Base (Low Fluorescence) Complex Rigid Ligand-Metal Complex (High Fluorescence) Ligand->Complex Chelation Metal_Ion Target Metal Ion Metal_Ion->Complex

Caption: Chelation-Enhanced Fluorescence (CHEF) mechanism.

Experimental Protocols

Part 1: Synthesis of the 2-(Dialkylamino)quinoline-3-carbaldehyde Core

The synthesis of the quinoline-3-carbaldehyde core can be achieved via the Vilsmeier-Haack reaction. The following protocol is adapted from established methods for the synthesis of substituted quinolines.[8]

Materials:

  • Substituted Acetanilide

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Ice

  • Sodium hydroxide solution

Protocol:

  • In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, place dry N,N-Dimethylformamide (DMF).

  • Cool the flask in an ice-salt bath to 0-5 °C.

  • Slowly add phosphorus oxychloride (POCl₃) dropwise with constant stirring. The formation of the Vilsmeier-Haack reagent is exothermic.

  • After the addition is complete, add the substituted acetanilide to the reaction mixture in small portions.

  • Once the addition is complete, heat the reaction mixture at 60-70 °C for several hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture onto crushed ice.

  • Neutralize the resulting solution with a sodium hydroxide solution.

  • The precipitated solid, 2-chloroquinoline-3-carbaldehyde, is then filtered, washed with water, and dried.

  • To introduce the dialkylamino group, the 2-chloroquinoline-3-carbaldehyde can be reacted with the corresponding dialkylamine in a suitable solvent.

Part 2: Synthesis of the Schiff Base Fluorescent Sensor

The quinoline-3-carbaldehyde is a versatile precursor for creating a library of Schiff base sensors.

Materials:

  • 2-(Dialkylamino)quinoline-3-carbaldehyde

  • Primary amine (e.g., 2-aminophenol, ethylenediamine)

  • Ethanol or Methanol

  • Glacial acetic acid (catalytic amount)

Protocol:

  • Dissolve 1 mmol of 2-(dialkylamino)quinoline-3-carbaldehyde in 20 mL of ethanol in a round-bottom flask.

  • To this solution, add 1 mmol of the desired primary amine.

  • Add a few drops of glacial acetic acid as a catalyst.

  • Reflux the reaction mixture for 4-6 hours.

  • Monitor the formation of the Schiff base by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • The precipitated Schiff base product is collected by filtration, washed with cold ethanol, and dried under vacuum.

Workflow for Metal Ion Detection

The following diagram illustrates a typical workflow for the characterization and application of a newly synthesized quinoline-based Schiff base sensor.

workflow synthesis Synthesis of Schiff Base Sensor char Characterization (NMR, MS, FT-IR) synthesis->char stock Prepare Stock Solutions (Sensor & Metal Ions) char->stock uv_vis UV-Vis Titration stock->uv_vis fluor Fluorescence Titration stock->fluor lod Calculate Limit of Detection (LOD) uv_vis->lod selectivity Selectivity Study (Interfering Ions) fluor->selectivity fluor->lod analysis Data Analysis & Interpretation selectivity->analysis lod->analysis

Caption: Experimental workflow for sensor validation.

Part 3: Protocol for Metal Ion Sensing using UV-Vis and Fluorescence Spectroscopy

This protocol outlines the steps for evaluating the sensing properties of the synthesized Schiff base towards a specific metal ion.

Materials and Equipment:

  • Synthesized Schiff base sensor

  • Nitrate or chloride salts of various metal ions (e.g., Fe³⁺, Zn²⁺, Cd²⁺, Al³⁺, Cu²⁺, Pb²⁺, etc.)

  • Spectroscopic grade solvent (e.g., Ethanol, Acetonitrile, DMSO)

  • UV-Vis Spectrophotometer

  • Spectrofluorometer

  • Quartz cuvettes (1 cm path length)

Protocol:

  • Preparation of Stock Solutions:

    • Prepare a stock solution of the Schiff base sensor (e.g., 1 x 10⁻³ M) in the chosen solvent.

    • Prepare stock solutions of the metal ions (e.g., 1 x 10⁻² M) in the same solvent or deionized water.

  • UV-Vis Titration:

    • Place a fixed concentration of the sensor solution (e.g., 1 x 10⁻⁵ M) in a quartz cuvette.

    • Record the initial UV-Vis absorption spectrum.

    • Incrementally add small aliquots of the metal ion stock solution to the cuvette.

    • Record the UV-Vis spectrum after each addition, ensuring thorough mixing.

    • Observe changes in the absorption bands, such as the appearance of new peaks or shifts in existing peaks, which indicate complex formation.

  • Fluorescence Titration:

    • Place a fixed concentration of the sensor solution (e.g., 1 x 10⁻⁶ M) in a quartz cuvette.

    • Record the initial fluorescence emission spectrum at a predetermined excitation wavelength.

    • Incrementally add the metal ion stock solution to the cuvette.

    • Record the fluorescence spectrum after each addition.

    • Observe changes in fluorescence intensity (enhancement or quenching) at the emission maximum.

  • Selectivity and Competition Studies:

    • To assess selectivity, record the fluorescence response of the sensor in the presence of a wide range of different metal ions at the same concentration.

    • For competition experiments, add the target metal ion to the sensor solution followed by the addition of other potentially interfering metal ions to see if the fluorescence signal is affected.

  • Determination of Limit of Detection (LOD):

    • The LOD can be calculated from the fluorescence titration data using the formula: LOD = 3σ/S, where σ is the standard deviation of the blank measurement and S is the slope of the linear calibration curve of fluorescence intensity versus metal ion concentration at low concentrations.

Data Presentation: A Comparative Overview

The performance of various quinoline-based Schiff base sensors for different metal ions is summarized below. This data is compiled from the literature and serves as a benchmark for newly synthesized sensors.

Sensor Derivative TypeTarget IonLimit of Detection (LOD)Response MechanismSolvent SystemReference
Quinoline-HydrazoneFe³⁺8.67 x 10⁻⁵ MFluorescence QuenchingDMF/H₂O[2]
Quinoline-Schiff BaseAl³⁺8.08 x 10⁻⁸ MFluorescence EnhancementNot Specified[9]
Quinoline-Schiff BaseZn²⁺ & Cd²⁺3.8 x 10⁻⁸ M (Zn²⁺)"Turn-on" (Zn²⁺)Aqueous[6]
Quinoline-HydrazoneTributyltin (TBT)Not SpecifiedColorimetric & FluorimetricAcetonitrile[10]
Quinoline-HydrazoneGa³⁺ & Pd²⁺1.4 x 10⁻⁸ M (Ga³⁺)"Off-on-off"DMF/H₂ON/A

Conclusion and Future Outlook

The 2-(dialkylamino)quinoline-3-carbaldehyde scaffold serves as a highly valuable and versatile platform for the development of selective and sensitive fluorescent chemosensors for a wide array of metal ions. Through straightforward Schiff base condensation reactions, a diverse library of sensors can be readily synthesized. The protocols detailed in this application note provide a robust framework for the synthesis, characterization, and application of these powerful analytical tools. Future research may focus on fine-tuning the electronic and steric properties of the Schiff base ligands to achieve even greater selectivity and sensitivity, as well as exploring their applications in complex biological and environmental samples.

References

  • Schiff Bases and Metal Complexes as Multifunctional Platforms: Bridging Bioinorganic Chemistry, Catalysis, Sensing, and Energy Applications. PubMed Central. Available at: [Link]

  • A Novel Fluorescent Sensor for Fe 3+ Based on a Quinoline Derivative. MDPI. Available at: [Link]

  • Colorimetric Detection of Multiple Metal Ions Using Schiff Base 1-(2-Thiophenylimino)-4-(N-dimethyl)benzene. MDPI. Available at: [Link]

  • A novel quinoline derivative as a highly selective and sensitive fluorescent sensor for Fe3+ detection. PubMed Central. Available at: [Link]

  • Quinoline based dual fluorescence chemosensor for the detection of Zn2+ and Cd2+ ions. ScienceDirect. Available at: [Link]

  • Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. MDPI. Available at: [Link]

  • Antimicrobial and antiproliferative activity studies of some new quinoline-3-carbaldehyde hydrazone derivatives. PubMed. Available at: [Link]

  • Application of 3-(2-furoyl)quinoline-2-carbaldehyde as a fluorogenic reagent for the analysis of primary amines by liquid chromatography with laser-induced fluorescence detection. PubMed. Available at: [Link]

  • Highly selective and sensitive turn-on fluorescent sensor for detection of Al3+ based on quinoline-base Schiff base. PubMed. Available at: [Link]

  • A new “off-on-off” Schiff base from quinoline and thiophene as a fluorescent sensor for sequential monitoring Ga3+ and Pd2+. SciSpace. Available at: [Link]

  • Quinoline-Based Hydrazone Derivative as a Biocide Chemosensor: Synthesis and Sensing Studies. MDPI. Available at: [Link]

  • Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities. MDPI. Available at: [Link]

  • SYNTHESIS AND CHARACTERIZATION OF NOVAL SCHIFF BASE COMPLEXES OF MN(II), CO(II), NI(II), CU(II), ZN(II), PD(II), PT(II) METAL IONS FOR MICROBIAL ACTIVITIES AND THEIR NANOPARTICLES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Available at: [Link]

  • Evaluation of Novel 2-Chloro Quinoline-3-Carbaldehyde derivatives. The International Journal of Chemical Studies. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 2-(Dimethylamino)quinoline-3-carbaldehyde

Welcome to the technical support guide for the purification of 2-(Dimethylamino)quinoline-3-carbaldehyde (CAS 728035-61-8). This resource is designed for researchers, medicinal chemists, and drug development professional...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the purification of 2-(Dimethylamino)quinoline-3-carbaldehyde (CAS 728035-61-8). This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges associated with purifying this versatile synthetic intermediate. This guide provides in-depth, field-proven insights and detailed protocols to help you achieve high purity for your downstream applications.

Introduction to Purification Challenges

2-(Dimethylamino)quinoline-3-carbaldehyde is a yellow crystalline solid with a molecular weight of 200.24 g/mol . While a valuable building block, its purification can be challenging due to its specific chemical properties. The basicity of the quinoline nitrogen often leads to strong interactions with acidic stationary phases like silica gel, resulting in tailing and poor separation during column chromatography. Furthermore, the compound can be sensitive to acidic conditions, potentially leading to degradation. This guide will address these issues with practical, evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect after synthesizing 2-(Dimethylamino)quinoline-3-carbaldehyde?

A1: Impurities largely depend on the synthetic route employed, which is commonly a Vilsmeier-Haack reaction. Potential impurities include:

  • Unreacted Starting Materials: Such as the corresponding N-arylacetamide.

  • Regioisomers: If the aromatic precursor has multiple sites susceptible to formylation, regioisomers can be a significant impurity.[1]

  • Byproducts of the Vilsmeier-Haack Reagent: Residual DMF and phosphorus-based byproducts can be present.

  • Double Formylation Products: In some cases, a second formyl group can be added to the quinoline ring.[1]

  • Hydrolysis Products: The aldehyde group can be sensitive to certain conditions, leading to the corresponding carboxylic acid upon oxidation.

Q2: My compound is a yellow solid, but after my initial purification attempt, it's a brownish gum. What could be the reason?

A2: The gumminess is a strong indicator that your compound is not pure enough to crystallize. This can be due to residual high-boiling solvents like DMSO if used in the reaction, or the presence of byproducts that form a eutectic mixture with your product.[2] If a color change to brown is observed, it may also suggest product decomposition, which can occur during recrystallization at high temperatures or on acidic silica gel.[2]

Q3: How can I visualize 2-(Dimethylamino)quinoline-3-carbaldehyde on a TLC plate?

A3: Due to its conjugated aromatic system, 2-(Dimethylamino)quinoline-3-carbaldehyde is typically UV-active and can be visualized under a UV lamp at 254 nm. For enhanced visualization or if the compound is not sufficiently UV-active, you can use chemical stains. A 2,4-Dinitrophenylhydrazine (DNPH) stain is highly effective as it reacts specifically with aldehydes to form colored spots.[3] A potassium permanganate stain can also be used, which will show yellow spots on a purple background for compounds that can be oxidized, including aldehydes.[3]

Troubleshooting Purification Issues

This section provides solutions to common problems encountered during the purification of 2-(Dimethylamino)quinoline-3-carbaldehyde.

Issue 1: Significant Tailing or Streaking During Column Chromatography

Cause: The basic nitrogen on the quinoline ring interacts strongly with the acidic silanol groups on the surface of the silica gel, causing the compound to move unevenly down the column.[3][4]

Solutions:

  • Use a Basic Modifier: Add a small amount of a basic modifier like triethylamine (NEt₃) or pyridine to your eluent. A concentration of 0.1-2.0% triethylamine is typically sufficient to neutralize the acidic sites on the silica gel, leading to symmetrical peaks.[4]

  • Change the Stationary Phase: If tailing persists, consider using a less acidic or a basic stationary phase. Alumina (basic or neutral) is a good alternative for purifying basic compounds.[3][5]

  • Dry Loading: If the compound is poorly soluble in the eluent, dry loading can help. Dissolve your compound in a suitable solvent, adsorb it onto a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. This powder can then be carefully added to the top of your column.[6]

Issue 2: The Compound is Not Eluting from the Column (Rf ≈ 0)

Cause: The mobile phase is not polar enough to move the compound along the stationary phase.[4]

Solutions:

  • Increase Solvent Polarity: Systematically increase the proportion of the polar solvent in your mobile phase. For example, if you are using a hexane/ethyl acetate system, increase the percentage of ethyl acetate.

  • Switch to a More Polar Solvent System: If adjusting the ratio of your current system is ineffective, switch to a more polar system altogether. A common next step for polar compounds is a dichloromethane/methanol system.[3]

Issue 3: The Compound Appears to be Decomposing on the Column

Cause: 2-(Dimethylamino)quinoline-3-carbaldehyde can be sensitive to the acidic nature of silica gel, leading to degradation.[3]

Solutions:

  • Deactivate the Silica Gel: As mentioned for tailing, adding triethylamine to the eluent can also prevent acid-catalyzed decomposition.[3]

  • Minimize Contact Time: Use flash chromatography with applied pressure to reduce the amount of time your compound spends on the column.[7]

  • Consider Alternative Purification Methods: If decomposition is a persistent issue, recrystallization may be a better option.

Issue 4: Difficulty in Finding a Suitable Recrystallization Solvent

Cause: Finding a single solvent where the compound is soluble when hot and insoluble when cold can be challenging.

Solutions:

  • Use a Two-Solvent System: Find a solvent in which your compound is highly soluble (the "soluble solvent") and another in which it is poorly soluble (the "insoluble solvent"). The two solvents must be miscible. Dissolve the compound in a minimal amount of the hot soluble solvent, and then add the insoluble solvent dropwise until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly.[8] Common solvent pairs for quinoline derivatives include petroleum ether/ethyl acetate and methanol/acetone.[9][10]

  • Slow Cooling: To obtain larger, purer crystals, allow the solution to cool to room temperature slowly before placing it in an ice bath. Rapid cooling can cause the compound to precipitate as an impure powder.[11][12]

Detailed Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol is a general guideline. The optimal solvent system should be determined by thin-layer chromatography (TLC) beforehand.

1. TLC Analysis to Determine Eluent System:

  • Prepare several TLC chambers with different solvent systems. Good starting points for quinoline aldehydes are mixtures of hexanes and ethyl acetate (e.g., 70:30 v/v) or dichloromethane and methanol (e.g., 98:2 v/v).[3][4]

  • Add 0.5% triethylamine to each eluent to prevent tailing.[4]

  • Spot your crude product on TLC plates and develop them in the prepared chambers.

  • The ideal solvent system will give your desired compound an Rf value of approximately 0.2-0.4.

2. Column Preparation:

  • Prepare a slurry of silica gel in your chosen eluent.

  • Gently pour the slurry into a glass column, ensuring no air bubbles are trapped.

  • Allow the silica to pack under gravity or with gentle pressure.

  • Add a thin layer of sand to the top of the silica bed to prevent disturbance.

3. Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the eluent. Carefully add the solution to the top of the column with a pipette.[6]

  • Dry Loading: If the product is not very soluble in the eluent, dissolve it in a suitable solvent, add a small amount of silica gel, and remove the solvent by rotary evaporation. Add the resulting powder to the top of the column.[6]

4. Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system, maintaining a constant flow rate.

  • Collect fractions of a consistent volume.

  • Monitor the collected fractions by TLC to identify those containing the purified product.

5. Product Isolation:

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 2-(Dimethylamino)quinoline-3-carbaldehyde.

Protocol 2: Recrystallization

1. Solvent Selection:

  • Test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating.

  • Ideal single solvents are those in which the compound is sparingly soluble at room temperature but very soluble at the solvent's boiling point.

  • For a two-solvent system, find a "soluble" solvent and a miscible "insoluble" solvent. For quinoline derivatives, combinations like ethanol/water or ethyl acetate/hexane are often effective.[13]

2. Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the hot recrystallization solvent (or the "soluble" solvent) until the solid just dissolves.

3. Decolorization (if necessary):

  • If the solution is colored by impurities, add a small amount of activated charcoal and heat for a few minutes.

  • Perform a hot filtration to remove the charcoal.

4. Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Covering the flask with a watch glass will slow the cooling and promote the formation of larger crystals.[11]

  • Once the solution has reached room temperature, you can place it in an ice bath to maximize crystal formation.

5. Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold recrystallization solvent.

  • Dry the crystals in a vacuum oven to remove any residual solvent.

Data Presentation

Purification Method Stationary Phase Mobile Phase (v/v) Key Considerations
Column Chromatography Silica GelHexane:Ethyl Acetate (e.g., 70:30) + 0.5% NEt₃The addition of triethylamine is crucial to prevent tailing.[4]
Dichloromethane:Methanol (e.g., 98:2) + 0.5% NEt₃A more polar system for compounds that do not move in less polar eluents.
Alumina (Neutral or Basic)Hexane:Ethyl AcetateA good alternative to silica for basic compounds to avoid decomposition and tailing.[3]
Recrystallization N/APetroleum Ether:Ethyl AcetateA common non-polar/polar solvent pair for recrystallizing quinoline derivatives.[9]
Methanol:AcetoneAnother effective solvent combination for inducing crystallization.[10]

Visual Workflow and Logic Diagrams

Diagram 1: General Purification Workflow

Crude_Product Crude 2-(Dimethylamino)quinoline- 3-carbaldehyde TLC_Analysis TLC Analysis to Assess Purity and Determine Conditions Crude_Product->TLC_Analysis Purification_Choice Choose Purification Method TLC_Analysis->Purification_Choice Column_Chromatography Column Chromatography Purification_Choice->Column_Chromatography Multiple Impurities Recrystallization Recrystallization Purification_Choice->Recrystallization Mostly Pure (>90%) Purity_Check Assess Purity (TLC, NMR, etc.) Column_Chromatography->Purity_Check Recrystallization->Purity_Check Pure_Product Pure Product Purity_Check->Pure_Product Purity ≥ 98% Further_Purification Further Purification Required Purity_Check->Further_Purification Purity < 98% Further_Purification->Purification_Choice Start Problem: Tailing/Streaking on Silica Gel Column Add_Base Add 0.1-2.0% Triethylamine to the Eluent Start->Add_Base Check_TLC Re-evaluate Rf and Peak Shape by TLC Add_Base->Check_TLC Problem_Solved Problem Solved Check_TLC->Problem_Solved Symmetrical Spot Problem_Persists Problem Persists Check_TLC->Problem_Persists Tailing Continues Change_Stationary_Phase Switch to a Different Stationary Phase (e.g., Alumina) Problem_Persists->Change_Stationary_Phase Consider_Other_Methods Consider Alternative Purification (e.g., Recrystallization) Change_Stationary_Phase->Consider_Other_Methods

Sources

Optimization

Technical Support Center: Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde. This document provides in-depth troubleshooting advice, answers to...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols for researchers, chemists, and drug development professionals. Our goal is to help you navigate the common challenges associated with this multi-step synthesis, ensuring higher yields, better purity, and reproducible results.

The most reliable and versatile pathway to this molecule involves a two-stage process:

  • Vilsmeier-Haack Cyclization: Formation of a 2-chloro-3-formylquinoline intermediate from a substituted N-arylacetamide.

  • Nucleophilic Aromatic Substitution (SNAr): Displacement of the 2-chloro group with dimethylamine to yield the final product.

This guide is structured to address potential issues at each stage of this process.

Section 1: Troubleshooting the Vilsmeier-Haack Cyclization

The Vilsmeier-Haack reaction is a powerful method for synthesizing 2-chloro-3-formylquinolines, but it is sensitive to substrate electronics, reagent stoichiometry, and temperature control.[1]

FAQ 1.1: My reaction is sluggish or incomplete, with significant starting acetanilide remaining upon TLC analysis. What's going wrong?

Answer: This is a common issue often rooted in three areas: the stability of the Vilsmeier reagent, the reactivity of your substrate, or insufficient activation energy.

Causality Explained: The Vilsmeier reagent (a chloroiminium salt) is formed from the reaction of phosphorus oxychloride (POCl₃) with N,N-Dimethylformamide (DMF).[1][2] This electrophilic species is moisture-sensitive and can decompose before it reacts with your acetanilide. Furthermore, the cyclization is an electrophilic aromatic substitution, and its efficiency is highly dependent on the electronic properties of the acetanilide. Electron-withdrawing groups (EWGs) on the aromatic ring can significantly slow down or even inhibit the reaction, while electron-donating groups (EDGs) accelerate it.[1]

Troubleshooting Action Plan:

  • Verify Reagent Quality: Ensure your DMF is anhydrous and your POCl₃ is fresh. POCl₃ can hydrolyze over time, reducing its effectiveness.

  • Optimize Reagent Stoichiometry: The molar ratio of POCl₃ to the acetanilide is critical. For less reactive substrates, a higher excess of the Vilsmeier reagent is often necessary. A molar ratio of up to 12:1 (POCl₃:substrate) has been shown to maximize yield in some cases.

  • Increase Reaction Temperature/Time: While the Vilsmeier reagent is formed at 0-5 °C, the cyclization step typically requires heating.[3] Gradually increase the reaction temperature to 80-90 °C and monitor by TLC. For deactivated systems, reaction times may extend to several hours.[3][4]

Preventative Measures:

  • Always use anhydrous DMF and fresh POCl₃.

  • Perform the initial formation of the Vilsmeier reagent in a flask equipped with a drying tube or under an inert atmosphere (N₂ or Ar).

  • Before starting, consult literature to understand the expected reactivity of your specific substituted acetanilide (see table below).

Table 1: Effect of Acetanilide Substituents on Vilsmeier-Haack Reaction Efficiency

Substituent on AcetanilidePositionElectronic EffectTypical Reaction TimeExpected YieldReference
-OCH₃metaEDGShortGood to Excellent
-CH₃ortho, paraEDGShort to ModerateGood[3]
-H(Unsubstituted)NeutralModerateModerate
-Cl, -BrparaEWG (deactivating)LongPoor to Moderate[4]
-NO₂anyStrong EWGVery Long / No ReactionVery Poor / Trace
Data compiled and adapted from multiple sources. Yields are representative and vary with specific conditions.
FAQ 1.2: The reaction mixture turned dark brown or black, and I isolated a tarry, unidentifiable product. How can I prevent this?

Answer: Dark coloration and polymerization are classic signs of reaction decomposition, typically caused by excessive heat or prolonged reaction times, especially with highly activated substrates.

Causality Explained: Electron-rich acetanilides are highly reactive towards the Vilsmeier reagent. If the reaction temperature is too high or heating is maintained for too long after the reaction has reached completion, the electrophilic nature of the reagent and the product can lead to uncontrolled side reactions, polymerization, and degradation, resulting in tar formation.[5]

Troubleshooting Action Plan:

  • Control Temperature: Add POCl₃ to DMF slowly at 0 °C to control the initial exothermic formation of the Vilsmeier reagent. After adding the acetanilide, raise the temperature to the target (e.g., 90 °C) gradually.

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to closely monitor the consumption of the starting material. Once the starting material is consumed, proceed to the work-up immediately. Do not heat the mixture unnecessarily.

  • Adjust Stoichiometry: Using a vast excess of POCl₃ with a very reactive substrate can sometimes exacerbate this issue. Start with a moderate excess (e.g., 5-6 equivalents) and optimize from there.

Preventative Measures:

  • For acetanilides with strong EDGs, consider running the reaction at a slightly lower temperature (e.g., 70-80 °C) for a longer period.

  • Always establish a reliable TLC system before starting the reaction to enable effective monitoring.

FAQ 1.3: After quenching the reaction with ice, my product doesn't precipitate, or it separates as an oil. What is the correct work-up procedure?

Answer: This is a very common work-up issue. The quinoline product is basic and will form a soluble quinolinium salt in the acidic post-reaction mixture. Proper basification is essential for precipitation.[5] Oiling out suggests the presence of impurities or that the product's melting point is below the work-up temperature.

Causality Explained: The Vilsmeier-Haack reaction generates a significant amount of acidic byproducts. Quenching with ice/water hydrolyzes the intermediate complex and excess reagent to produce phosphoric acid and HCl. The nitrogen atom in the quinoline ring is readily protonated in this acidic medium, forming a water-soluble salt. To precipitate the neutral product, the solution must be made strongly basic.[5]

Troubleshooting Workflow:

G start End of Reaction (Hot Mixture) quench Pour reaction mixture SLOWLY onto a large amount of crushed ice with vigorous stirring. start->quench observe1 Precipitate Forms? quench->observe1 basify Add 5 M NaOH (aq) slowly until pH > 12. Maintain cooling in an ice bath. observe1->basify No filter Filter the solid precipitate. Wash thoroughly with water. Dry under vacuum. observe1->filter Yes (unlikely, proceed to basify) observe2 Solid Precipitate? basify->observe2 observe2->filter Yes oil_out Product oils out or remains dissolved. observe2->oil_out No purify Purify by column chromatography or recrystallization. filter->purify extract Extract with an organic solvent (e.g., Dichloromethane or Ethyl Acetate). oil_out->extract wash Wash organic layer with water, then brine. extract->wash dry Dry over Na₂SO₄ or MgSO₄, filter, and concentrate. wash->dry dry->purify end Pure Product purify->end

Caption: Troubleshooting workflow for Vilsmeier-Haack work-up.

Key Work-up Steps:

  • Quenching: Pour the hot reaction mixture slowly into a large volume of crushed ice with vigorous stirring. This hydrolyzes the reactive intermediates.[5]

  • Basification: Cool the mixture in an ice bath and slowly add a strong base, such as 5 M sodium hydroxide solution, until the pH is strongly alkaline (pH 12-14). This deprotonates the quinolinium salt, causing the free base to precipitate. Sodium bicarbonate is generally not strong enough.[5]

  • Isolation: If a solid forms, it can be filtered, washed with copious amounts of water to remove inorganic salts, and dried. If the product oils out, it must be extracted into an appropriate organic solvent (e.g., CH₂Cl₂, EtOAc), washed, dried, and concentrated. The crude product is then purified.

Section 2: Troubleshooting the Nucleophilic Substitution

The conversion of 2-chloro-3-formylquinoline to the final product via substitution with dimethylamine is generally efficient, but can suffer from incomplete conversion or hydrolysis side reactions.

FAQ 2.1: The substitution of the 2-chloro group with dimethylamine is incomplete. How can I drive the reaction to completion?

Answer: Incomplete conversion is typically due to insufficient nucleophile concentration, low temperature, or short reaction time.

Causality Explained: While the C2 position of the quinoline is activated for SNAr, the reaction still requires sufficient energy and an adequate concentration of the nucleophile. Dimethylamine is often used as a solution in a solvent like THF or ethanol, or as a gas. Ensuring a sufficient molar excess and appropriate temperature is key to achieving full conversion.

Troubleshooting Action Plan:

  • Increase Nucleophile Excess: Use a larger excess of dimethylamine (e.g., 3-5 equivalents or more). If using a solution, ensure it has not degraded.

  • Increase Temperature: Heating the reaction mixture is often necessary. Depending on the solvent, refluxing may be required. Monitor the reaction by TLC until the starting chloro-quinoline is no longer visible.

  • Consider a Catalyst: In some cases, a catalytic amount of a base like dimethylaminopyridine (DMAP) can facilitate the reaction.[6]

  • Solvent Choice: A polar aprotic solvent like DMF or DMSO can accelerate SNAr reactions compared to alcohols, but may require higher temperatures to remove post-reaction.

FAQ 2.2: My NMR analysis shows a significant impurity that I suspect is the 2-quinolone-3-carbaldehyde. What causes this hydrolysis?

Answer: The formation of the 2-quinolone (or quinolin-2-one) is a classic side reaction caused by the presence of water during the nucleophilic substitution step, where water acts as a competing nucleophile.

Causality Explained: The 2-chloro position is susceptible to attack by any nucleophile present. If the reaction is run in the presence of water, or if aqueous work-up is performed before the substitution is complete, hydroxide ions (or water itself) can displace the chloride to form the thermodynamically stable 2-quinolone tautomer.[6]

Reaction Scheme: Main vs. Side Reaction

G reactant 2-Chloro-3-formylquinoline product 2-(Dimethylamino)quinoline-3-carbaldehyde reactant->product + (CH₃)₂NH (Desired Path) side_product 2-Quinolone-3-carbaldehyde reactant->side_product + H₂O / OH⁻ (Side Reaction)

Caption: Desired substitution vs. undesired hydrolysis.

Preventative Measures:

  • Use Anhydrous Conditions: Ensure your solvent and reagents for the substitution step are dry.

  • Complete the Reaction: Do not proceed to an aqueous work-up until TLC confirms full consumption of the starting 2-chloro-3-formylquinoline.

  • Purification: If the side product does form, it often has different polarity and can be separated from the desired product by column chromatography.

Section 3: General Purification and Characterization

FAQ 3.1: My final product is an off-color solid/oil and the NMR spectrum is complex. What is the best purification strategy?

Answer: For this class of compounds, the most effective purification method is typically silica gel column chromatography. Recrystallization can also be effective if a suitable solvent system is found and the crude product is relatively pure.

Purification Protocol:

  • Column Chromatography:

    • Adsorbent: Silica gel (230-400 mesh).

    • Eluent System: Start with a non-polar solvent system and gradually increase polarity. A common gradient is Hexane:Ethyl Acetate. Begin with a low percentage of ethyl acetate (e.g., 95:5) and slowly increase the polarity (e.g., to 80:20 or 70:30) based on TLC analysis. The desired product, being moderately polar, should elute from the column, leaving behind more polar impurities and baseline tar.

    • TLC Monitoring: Use TLC to identify the fractions containing the pure product. A UV lamp is essential for visualization as these compounds are typically UV-active.

  • Recrystallization:

    • If chromatography yields a solid that is still slightly impure, recrystallization can be attempted.

    • Common solvents to try include ethanol, isopropanol, or ethyl acetate/hexane mixtures. Dissolve the crude solid in a minimum amount of hot solvent and allow it to cool slowly.

Appendix A: Experimental Protocol for 2-Chloro-3-formylquinoline

This protocol is a representative example and should be adapted based on the specific acetanilide used.

  • In a three-neck round-bottom flask equipped with a dropping funnel, thermometer, and a drying tube, add anhydrous DMF (10 mL). Cool the flask to 0 °C in an ice-salt bath.

  • Slowly add POCl₃ (4.6 mL, 50 mmol) dropwise to the DMF, ensuring the internal temperature does not exceed 10 °C. Stir for 30 minutes at 0 °C to allow for the formation of the Vilsmeier reagent.

  • Add the desired N-arylacetamide (10 mmol) portion-wise to the cold Vilsmeier reagent.

  • After the addition is complete, remove the ice bath and heat the reaction mixture to 90 °C. Maintain this temperature and monitor the reaction's progress using TLC (e.g., 7:3 Hexane:EtOAc).

  • Once the starting material is consumed (typically 4-12 hours), allow the mixture to cool slightly before carefully and slowly pouring it onto 200 g of crushed ice with vigorous stirring.

  • Cool the resulting solution in an ice bath and basify by the slow addition of 5 M NaOH solution until the pH is ~12-14.

  • Stir the mixture for 1 hour in the ice bath. Filter the resulting precipitate, wash it extensively with cold water, and dry it under vacuum to yield the crude 2-chloro-3-formylquinoline.

  • Purify the crude product by column chromatography or recrystallization.

Appendix B: Experimental Protocol for 2-(Dimethylamino)quinoline-3-carbaldehyde

  • Dissolve the 2-chloro-3-formylquinoline (5 mmol) in a suitable solvent such as ethanol or THF (25 mL) in a round-bottom flask.

  • Add a solution of dimethylamine (e.g., 40% in water, or 2M in THF; 15 mmol, 3 equivalents) to the flask.

  • Heat the mixture to reflux and monitor the reaction by TLC until the starting material is no longer observed.

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 25 mL) and then brine (25 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the resulting crude solid by silica gel column chromatography (e.g., Hexane:EtOAc gradient) to afford the pure 2-(Dimethylamino)quinoline-3-carbaldehyde.

References

  • Ali, M. M., et al. (2006). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B, 45B, 1466-1470.

  • Fadda, A. A., et al. (2021). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 11, 23778-23811.

  • Selvi, S. T., et al. (2004). An Efficient and Facile Synthesis of 2-Chloro-3-formyl Quinolines from Acetanilides in Micellar Media by Vilsmeier-Haack Cyclisation. Journal of the Korean Chemical Society, 48(5), 483-486.

  • Gondaliya, N. & Patel, K. (2021). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. International Journal of Chemical Studies, 9(1), 299-304.

  • Patel, K., et al. (2014). Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives. Oriental Journal of Chemistry, 30(2), 555-560.

  • BenchChem. (2025). Application Notes and Protocols: Vilsmeier-Haack Reaction for Quinoline Synthesis. BenchChem.

  • Sondhi, S. M., et al. (2007). Cannizzaro reaction of 2-chloro-3-formylquinolines and its synthetic utility for 2-acetylfuro[2,3-b]quinolines. Indian Journal of Chemistry - Section B, 46B, 151-157.

  • Wiecaszek, A., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2038.

  • Al-Ostath, A., et al. (2023). Synthesis, Characterization, In Silico and In Vivo Evaluation of Benzimidazole-Bearing Quinoline Schiff Bases as New Anticonvulsant Agents. ResearchGate.

  • ResearchGate. (2019). Vilsemier-Haack reaction for preparation of 2-chloro-3-formyl quinoline? ResearchGate Discussion.

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction. Organic Chemistry Portal.

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for 2-(Dimethylamino)quinoline-3-carbaldehyde Derivatives

Introduction Welcome to the technical support center for the synthesis and optimization of 2-(Dimethylamino)quinoline-3-carbaldehyde and its derivatives. These compounds are valuable heterocyclic scaffolds in medicinal c...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the technical support center for the synthesis and optimization of 2-(Dimethylamino)quinoline-3-carbaldehyde and its derivatives. These compounds are valuable heterocyclic scaffolds in medicinal chemistry and materials science. Their synthesis, while well-established, presents several challenges that can impact yield, purity, and scalability. This guide is structured to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights to navigate these complexities. We will address common experimental issues in a direct question-and-answer format, explaining the causality behind each recommendation to foster a deeper understanding of the reaction chemistry.

The primary synthetic pathway discussed involves a two-step process:

  • Vilsmeier-Haack Cyclization: The formation of a 2-chloro-3-formylquinoline intermediate from an N-arylacetamide.

  • Nucleophilic Aromatic Substitution (SNAr): The subsequent reaction with dimethylamine to yield the target 2-(dimethylamino)quinoline-3-carbaldehyde.

This document provides troubleshooting guides for each stage, detailed experimental protocols, and visual aids to clarify complex mechanisms and workflows.

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction and why is it used for this synthesis?

A1: The Vilsmeier-Haack reaction is a powerful method for formylating electron-rich aromatic and heterocyclic compounds.[1][2] In this specific context, it serves a dual purpose: it not only introduces the formyl (-CHO) group but also constructs the quinoline ring system in a single, regioselective step from a readily available N-arylacetamide precursor.[3] The reaction utilizes a "Vilsmeier reagent," an electrophilic chloroiminium salt, which is typically generated in situ from N,N-dimethylformamide (DMF) and an acid chloride like phosphorus oxychloride (POCl₃).[4] This cyclization approach is generally more efficient and regioselective than attempting to directly formylate a pre-formed quinoline ring.[5]

Q2: What are the primary safety concerns associated with this synthesis?

A2: The reagents are hazardous and require careful handling. Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water in a strongly exothermic manner.[6] The entire reaction, especially the preparation of the Vilsmeier reagent and the final quenching step, must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and acid-resistant gloves. The workup, which involves quenching the reaction mixture with ice, should be performed slowly and cautiously to manage the heat generated.[6]

Q3: How does the substituent on the starting N-arylacetamide affect the reaction?

A3: The electronic nature of the substituent on the aniline ring of the N-arylacetamide has a profound impact on the Vilsmeier-Haack cyclization.

  • Electron-Donating Groups (EDGs) like methoxy (-OCH₃) or methyl (-CH₃) activate the aromatic ring, making it more nucleophilic and thus more reactive towards the electrophilic Vilsmeier reagent. This generally leads to higher yields and shorter reaction times.[7]

  • Electron-Withdrawing Groups (EWGs) such as nitro (-NO₂) or halogens (-Cl, -Br) deactivate the ring, making the reaction more sluggish and often resulting in lower yields.[8] For these deactivated substrates, harsher conditions (higher temperatures, longer reaction times, or higher reagent stoichiometry) may be necessary, which can also increase the likelihood of side reactions.[8]

Troubleshooting Guide: A Problem-Solving Approach

This section addresses specific issues encountered during the synthesis. Each problem is analyzed for its probable causes, followed by actionable solutions grounded in chemical principles.

Part A: Vilsmeier-Haack Cyclization (Formation of 2-Chloro-3-formylquinoline)

Problem 1: Low or No Yield of the 2-Chloro-3-formylquinoline Intermediate.

  • Possible Cause 1: Inactive or Decomposed Vilsmeier Reagent.

    • Explanation: The Vilsmeier reagent is highly sensitive to moisture.[6] Any water present in the DMF, POCl₃, or reaction flask will rapidly quench the reagent, preventing the reaction from proceeding.

    • Solution: Ensure all glassware is oven-dried before use. Use anhydrous DMF and freshly distilled POCl₃. The reaction should be run under an inert atmosphere (e.g., nitrogen or argon).

  • Possible Cause 2: Insufficiently Reactive Substrate.

    • Explanation: As discussed in the FAQs, N-arylacetamides with electron-withdrawing groups are significantly less reactive.[8] The standard reaction conditions may not be sufficient to drive the reaction to completion.

    • Solution: For deactivated substrates, increase the reaction temperature gradually (e.g., from 80°C to 100°C) and extend the reaction time.[5] Monitor progress by Thin-Layer Chromatography (TLC). Increasing the molar ratio of the Vilsmeier reagent (e.g., from 5 to 12 equivalents of POCl₃) can also improve yields.

  • Possible Cause 3: Suboptimal Reagent Stoichiometry or Temperature.

    • Explanation: The ratio of POCl₃ to DMF and substrate is critical. An insufficient amount of the Vilsmeier reagent will lead to incomplete conversion. Conversely, excessively high temperatures can promote polymerization and the formation of tarry byproducts.[9]

    • Solution: An optimal molar ratio of POCl₃ to the acetanilide substrate is often reported to be around 12:1 for challenging substrates, though ratios of 3-5:1 can be effective for activated systems.[5] Maintain a low temperature (0-5 °C) during the slow, dropwise addition of POCl₃ to DMF to control the initial exothermic reaction, then heat to the target reaction temperature (typically 80-90 °C) for the cyclization step.[5]

Problem 2: Significant Formation of Tarry, Polymeric Byproducts.

  • Possible Cause: Excessively High Reaction Temperature or "Hot Spots".

    • Explanation: The Vilsmeier-Haack reaction can be exothermic. If the initial reagent formation is not cooled properly or if the cyclization is heated too aggressively, polymerization of the starting material or intermediates can occur, leading to intractable tars.[9]

    • Solution: Ensure efficient cooling (ice-salt bath) during the formation of the Vilsmeier reagent.[5] When heating the reaction for the cyclization step, use an oil bath for uniform heat distribution and ensure vigorous stirring to prevent localized overheating.

Problem 3: Formation of 2-Hydroxy-3-formylquinoline as a Major Impurity.

  • Possible Cause: Improper pH or Excess Water During Workup.

    • Explanation: The 2-chloro group on the quinoline ring is susceptible to nucleophilic substitution by water or hydroxide, especially under harsh pH conditions or at elevated temperatures during workup.[10]

    • Solution: The workup is a critical step. Pour the cooled reaction mixture slowly into a large volume of crushed ice with vigorous stirring.[10] The hydrolysis of the iminium intermediate to the aldehyde is best achieved under neutral or slightly acidic conditions. Neutralize the mixture carefully and slowly, using a saturated solution of sodium bicarbonate or sodium acetate, while keeping the temperature low to avoid hydrolysis of the C-Cl bond.[5][10] Avoid using strong bases like NaOH for neutralization if possible.

Part B: Nucleophilic Substitution (Formation of 2-(Dimethylamino)quinoline-3-carbaldehyde)

Problem 1: Incomplete Conversion of the 2-Chloro Intermediate.

  • Possible Cause 1: Insufficient Nucleophile or Reaction Time.

    • Explanation: The nucleophilic aromatic substitution requires an adequate excess of dimethylamine to proceed at a reasonable rate.

    • Solution: Use a molar excess of dimethylamine (often supplied as a solution in THF, ethanol, or water). Monitor the reaction by TLC until the starting 2-chloroquinoline has been completely consumed. Gentle heating may be required to accelerate the substitution.

  • Possible Cause 2: Competing Side Reactions.

    • Explanation: The aldehyde functional group can potentially react with dimethylamine to form an enamine or other condensation products, though this is generally less favorable than the SNAr reaction at the 2-position.

    • Solution: Maintain a moderate reaction temperature. The substitution at the C2 position is typically facile and does not require harsh conditions that might promote side reactions with the aldehyde.

Part C: Purification & Characterization

Problem: Product Decomposition During Silica Gel Column Chromatography.

  • Possible Cause: Acidity of Standard Silica Gel.

    • Explanation: The nitrogen atoms in the quinoline ring and the dimethylamino group are basic. Standard silica gel is slightly acidic and can cause the product to streak, decompose, or remain irreversibly adsorbed on the column.[11]

    • Solution: Deactivate the silica gel before use by preparing a slurry with a solvent system containing a small amount of a basic modifier, such as 0.5-1% triethylamine (Et₃N) or ammonia solution in the eluent. This neutralizes the acidic sites on the silica, allowing for clean elution of the basic product.

Quantitative Data Summary

The following table summarizes typical optimized reaction parameters for the Vilsmeier-Haack cyclization of N-arylacetamides to form 2-chloro-3-formylquinolines, based on literature reports.[5]

ParameterRecommended RangeOptimal (Reported)Rationale & Notes
Molar Ratio (POCl₃:Substrate) 3 - 15 equivalents12 equivalentsHigher excess is often required for deactivated substrates to drive the reaction to completion.
Initial Temperature 0 - 10°C0 - 5°CCritical for controlling the exothermic formation of the Vilsmeier reagent.
Reaction Temperature 70 - 100°C80 - 90°CSufficient thermal energy for the cyclization step. Higher temperatures risk tar formation.
Reaction Time 4 - 12 hours6 - 10 hoursSubstrate-dependent. Monitor by TLC to determine the point of maximum conversion.
Work-up pH 6 - 8~7 (Neutral)Crucial for the hydrolysis of the iminium intermediate and precipitation of the product while minimizing C-Cl bond hydrolysis.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-8-methylquinoline-3-carbaldehyde

This protocol is adapted from established Vilsmeier-Haack cyclization procedures.

  • Reagent Preparation: In a three-necked, oven-dried 250 mL round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride guard tube, add anhydrous N,N-dimethylformamide (DMF, 30 mL).

  • Vilsmeier Reagent Formation: Cool the flask in an ice-salt bath to 0°C. Slowly add freshly distilled phosphorus oxychloride (POCl₃, 12 equivalents) dropwise to the cooled DMF via the dropping funnel over 30-45 minutes. Maintain vigorous stirring and ensure the internal temperature does not exceed 5°C. Stir the resulting pale-yellow solution for an additional 30 minutes at 0°C.

  • Substrate Addition: Add N-(2-methylphenyl)acetamide (1 equivalent) portion-wise to the Vilsmeier reagent over 15 minutes, ensuring the temperature remains below 10°C.

  • Reaction: After the addition is complete, remove the ice bath and place the flask in a pre-heated oil bath. Heat the reaction mixture to 85-90°C and maintain for 6-8 hours. Monitor the reaction's progress using TLC (e.g., 3:7 ethyl acetate:hexane).

  • Work-up and Isolation: Cool the reaction mixture to room temperature and then pour it slowly and carefully into a beaker containing 500g of crushed ice with vigorous stirring. A yellow precipitate will form.

  • Neutralization: Slowly neutralize the acidic mixture by adding a saturated aqueous solution of sodium bicarbonate until the pH reaches ~7. Continue stirring for 30 minutes in the ice bath.

  • Purification: Filter the solid product using a Büchner funnel and wash thoroughly with cold water (3 x 50 mL). Dry the crude product under vacuum. The product can be further purified by recrystallization from ethyl acetate to yield 2-chloro-8-methylquinoline-3-carbaldehyde as a crystalline solid.

Protocol 2: Synthesis of 2-(Dimethylamino)-8-methylquinoline-3-carbaldehyde

This protocol describes a typical SNAr reaction.

  • Reaction Setup: In a 100 mL round-bottom flask, dissolve 2-chloro-8-methylquinoline-3-carbaldehyde (1 equivalent) in ethanol (50 mL).

  • Nucleophile Addition: To this solution, add a 40% aqueous solution of dimethylamine (3-5 equivalents) dropwise at room temperature.

  • Reaction: Stir the mixture at room temperature for 4-6 hours. The reaction can be gently heated (40-50°C) if TLC analysis shows slow conversion.

  • Isolation: Upon completion, reduce the solvent volume under reduced pressure. Add cold water (50 mL) to the residue to precipitate the product.

  • Purification: Filter the solid, wash with cold water, and dry under vacuum. If necessary, the crude product can be purified via column chromatography on silica gel treated with 1% triethylamine, using an ethyl acetate/hexane gradient.

Visualizations: Mechanisms and Workflows

Vilsmeier_Haack_Mechanism Mechanism of Vilsmeier-Haack Cyclization cluster_0 Vilsmeier Reagent Formation cluster_1 Electrophilic Attack & Cyclization cluster_2 Aromatization & Hydrolysis DMF DMF V_Reagent Vilsmeier Reagent (Chloroiminium Ion) DMF->V_Reagent POCl3 POCl₃ POCl3->V_Reagent Intermediate1 Electrophilic Attack Acetanilide N-Arylacetamide Acetanilide->Intermediate1 + Vilsmeier Reagent Intermediate2 Intramolecular Cyclization (Iminium intermediate) Intermediate1->Intermediate2 Intermediate3 Aromatization (Loss of H⁺) Intermediate2->Intermediate3 Product_Iminium Product Iminium Salt Intermediate3->Product_Iminium Final_Product 2-Chloro-3-formylquinoline Product_Iminium->Final_Product + H₂O (Workup) Troubleshooting_Workflow Troubleshooting Workflow for Low Yield Start Low or No Yield Observed Check_Reagents Are reagents anhydrous? (DMF, POCl₃) Start->Check_Reagents Check_Substrate Is substrate deactivated? (e.g., contains -NO₂, -Cl) Check_Reagents->Check_Substrate Yes Sol_Reagents Dry solvent/reagents. Use fresh POCl₃. Run under N₂. Check_Reagents->Sol_Reagents No Check_Conditions Review Reaction Conditions (Temp, Time, Stoichiometry) Check_Substrate->Check_Conditions No Sol_Substrate Increase Temp (90-100°C). Increase reaction time. Increase POCl₃ ratio (12 eq). Check_Substrate->Sol_Substrate Yes Sol_Conditions Ensure T < 5°C during addition. Heat to 80-90°C for cyclization. Monitor by TLC. Check_Conditions->Sol_Conditions No Success Yield Improved Check_Conditions->Success Yes Sol_Reagents->Success Sol_Substrate->Success Sol_Conditions->Success

Caption: Troubleshooting workflow for low yield.

References

  • Ali, M. M., et al. (2006). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B, 45B, 1454-1459. Available from: [Link]

  • Abdel-Wahab, B. F., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Journal of the Iranian Chemical Society, 15, 259-309. Available from: [Link]

  • Reddy, C. S., et al. (2012). Cannizzaro reaction of 2-chloro-3-formylquinolines and its synthetic utility for 2-acetylfuro[2,3-b]quinolines. Journal of Chemical Sciences, 124(5), 1071–1076. Available from: [Link]

  • Kamal, A., et al. (2005). An Efficient and Facile Synthesis of 2-Chloro-3-formyl Quinolines from Acetanilides in Micellar Media by Vilsmeier-Haack Cyclisation. Letters in Organic Chemistry, 2(1), 69-72. Available from: [Link]

  • Thorat, B. R., et al. (2012). Synthesis and Fluorescence Properties of Schiff Bases of 2-chloro-3-formylquinoline. Research Journal of Pharmacy and Technology, 5(3), 369-375. Available from: [Link]

  • ResearchGate. Vilsmeier-Haack synthesis of quinoline-carbaldehyde derivatives. ResearchGate. Available from: [Link]

  • S. S. L., et al. (2014). The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. International Journal of Science and Research (IJSR), 3(7), 118-120. Available from: [Link]

  • Szychowski, K., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2056. Available from: [Link]

  • ResearchGate. (2006). Vilsmeier—Haack Reagent: A Facile Synthesis of 2-Chloro-3-formylquinolines from N-Arylacetamides and Transformation into Different Functionalities. ResearchGate. Available from: [Link]

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction. organic-chemistry.org. Available from: [Link]

  • ResearchGate. (2019). Vilsemier-Haack reaction for preparation of 2-chloro-3-formyl quinoline? ResearchGate. Available from: [Link]

  • Singh, B., et al. (2013). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 4(1), 74-83. Available from: [Link]

  • Wikipedia. (n.d.). Vilsmeier–Haack reaction. Wikipedia. Available from: [Link]

Sources

Optimization

Overcoming poor solubility of 2-(Dimethylamino)quinoline-3-carbaldehyde

Technical Support Center: 2-(Dimethylamino)quinoline-3-carbaldehyde Welcome to the technical support guide for 2-(Dimethylamino)quinoline-3-carbaldehyde (CAS 728035-61-8). This document provides in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 2-(Dimethylamino)quinoline-3-carbaldehyde

Welcome to the technical support guide for 2-(Dimethylamino)quinoline-3-carbaldehyde (CAS 728035-61-8). This document provides in-depth troubleshooting and practical guidance for researchers, chemists, and drug development professionals who encounter challenges with the solubility of this compound. Our goal is to equip you with the scientific principles and validated methods needed to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is my 2-(Dimethylamino)quinoline-3-carbaldehyde not dissolving in common solvents?

Answer: The poor solubility of this compound stems directly from its molecular structure. Like many quinoline derivatives, it possesses a large, hydrophobic bicyclic aromatic system[1][2]. This aromatic core leads to strong intermolecular π-π stacking forces in the solid crystal lattice, which require significant energy to overcome. While the dimethylamino group offers some polarity, the overall lipophilic nature of the molecule dominates, leading to poor solubility in aqueous solutions and even some organic solvents[1][2].

Q2: What are the recommended starting solvents for preparing a stock solution?

Answer: For most applications, the use of a polar aprotic co-solvent is the most effective initial strategy[2]. We recommend starting with the following solvents, in order of preference:

  • Dimethyl Sulfoxide (DMSO): DMSO is highly effective at dissolving a wide range of polar and non-polar compounds and is miscible with water, making it ideal for preparing concentrated stock solutions for subsequent dilution into aqueous media[2].

  • N,N-Dimethylformamide (DMF): Similar to DMSO, DMF is a powerful polar aprotic solvent capable of dissolving this compound. It is a common choice for organic synthesis reactions[3][4].

  • Dichloromethane (DCM) or Chloroform: These chlorinated solvents are also effective, particularly for applications in organic synthesis and chromatography[5][6].

Always start with a small amount of the compound and gradually add the solvent to determine the approximate solubility before preparing a large-scale stock solution.

Q3: My compound precipitates when I dilute my DMSO stock into an aqueous buffer. What should I do?

Answer: This phenomenon, often called "crashing out," is a common issue when working with hydrophobic compounds[2][5]. It occurs because the high concentration of the organic co-solvent (DMSO) is drastically reduced upon dilution, and the resulting aqueous environment can no longer keep the compound in solution.

Here are immediate troubleshooting steps:

  • Lower the Final Concentration: The most straightforward solution is to test a lower final concentration of your compound in the aqueous medium. Your target concentration may exceed its maximum solubility[2].

  • Increase Final Co-solvent Percentage: If your experimental system can tolerate it, increasing the final percentage of DMSO (e.g., from 0.5% to 1.0%) may be sufficient to maintain solubility. Always run a parallel vehicle control with the same DMSO concentration to ensure it does not affect your assay results[2].

  • Use a Surfactant: For cell-based assays or formulations, adding a small amount of a biocompatible surfactant like Tween® 80 or Pluronic® F-68 to the final aqueous buffer can help create micelles that encapsulate the hydrophobic compound, preventing precipitation[5].

Q4: Can I use heat or sonication to aid dissolution?

Answer: Yes, applying energy can help overcome the activation energy barrier for dissolution.

  • Sonication: A sonication bath is an excellent method for breaking up solid aggregates and accelerating the dissolution process at room temperature.

  • Gentle Warming: Gentle warming (e.g., 30-40°C) can increase the kinetic energy of the solvent molecules, enhancing solvation. However, exercise caution. It is crucial to first confirm the thermal stability of 2-(Dimethylamino)quinoline-3-carbaldehyde to avoid degradation, especially over extended periods or at higher temperatures.

In-Depth Troubleshooting & Protocols

When standard methods are insufficient, a more systematic approach is required. The following workflow provides a logical progression for tackling persistent solubility issues.

Solubility Troubleshooting Workflow

This diagram outlines the decision-making process for systematically addressing solubility challenges.

G start Start: Compound Insoluble in Initial Solvent check_purity Verify Compound Purity (e.g., NMR, LC-MS) start->check_purity try_aprotic Attempt Dissolution in Polar Aprotic Solvents (DMSO, DMF) check_purity->try_aprotic Purity Confirmed apply_energy Apply Energy: - Sonication - Gentle Warming (<40°C) try_aprotic->apply_energy Insoluble success Success: Compound Dissolved Proceed with Experiment try_aprotic->success Soluble cosolvent_system Develop Co-Solvent System (e.g., DMSO/Ethanol) apply_energy->cosolvent_system Insoluble apply_energy->success Soluble ph_adjust Consider pH Adjustment (Acidic Buffer for Protonation) cosolvent_system->ph_adjust Precipitation on Dilution cosolvent_system->success Soluble ph_adjust->success Soluble fail Advanced Methods: - Surfactants - Cyclodextrin Complexation ph_adjust->fail Insoluble or Assay Incompatible

Sources

Troubleshooting

Stability issues of 2-(Dimethylamino)quinoline-3-carbaldehyde in solution

Welcome to the technical support center for 2-(Dimethylamino)quinoline-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on the stability of t...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 2-(Dimethylamino)quinoline-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on the stability of this compound in solution and to offer practical troubleshooting for common issues encountered during its use. The information herein is based on established principles of organic chemistry and extensive experience with related aromatic aldehydes and quinoline derivatives.

Introduction to the Stability of 2-(Dimethylamino)quinoline-3-carbaldehyde

2-(Dimethylamino)quinoline-3-carbaldehyde is a versatile building block in organic synthesis. However, like many aromatic aldehydes, its reactivity can also lead to stability challenges in solution. The presence of both a quinoline ring, a dimethylamino group, and an aldehyde function creates a molecule susceptible to oxidation, pH-dependent reactions, and photodegradation. Understanding these potential issues is crucial for obtaining reliable and reproducible experimental results.

This guide provides a proactive approach to handling and using 2-(Dimethylamino)quinoline-3-carbaldehyde, helping you to anticipate and prevent common stability-related problems.

Troubleshooting Guide

This section addresses specific problems you may encounter when working with solutions of 2-(Dimethylamino)quinoline-3-carbaldehyde.

Issue 1: You observe a decrease in the purity of your stock solution over time, even when stored in the dark.

Question: My stock solution of 2-(Dimethylamino)quinoline-3-carbaldehyde in an organic solvent (e.g., DMSO, DMF) is showing signs of degradation upon re-analysis by HPLC/LC-MS. What could be the cause and how can I prevent this?

Answer:

This is a common issue with aromatic aldehydes and is likely due to auto-oxidation . The aldehyde group is susceptible to oxidation to the corresponding carboxylic acid, a reaction that can be initiated by atmospheric oxygen. This process can be accelerated by trace impurities in the solvent or on the glassware.

Causality and Mitigation:

  • Mechanism of Degradation: The aldehyde group (-CHO) can be oxidized to a carboxylic acid group (-COOH). This is a common degradation pathway for aldehydes, especially when exposed to air. The electron-donating dimethylamino group can increase the electron density in the quinoline ring system, potentially influencing the reactivity of the aldehyde.

  • Solvent Choice: While DMSO and DMF are excellent solvents for dissolving the compound, they are also hygroscopic and can contain peroxides, which can initiate oxidation.

  • Preventative Measures:

    • Use High-Purity, Anhydrous Solvents: Always use freshly opened, anhydrous, or peroxide-free solvents.

    • Inert Atmosphere: When preparing and storing stock solutions, purge the vial with an inert gas like argon or nitrogen before sealing.

    • Add an Antioxidant: For long-term storage, consider adding a small amount of an antioxidant like butylated hydroxytoluene (BHT) to the stock solution.[1]

    • Storage Conditions: Store stock solutions at -20°C or -80°C to slow down the rate of degradation.

Experimental Protocol: Preparation of a Stabilized Stock Solution

  • Weigh the required amount of 2-(Dimethylamino)quinoline-3-carbaldehyde in a clean, dry vial.

  • Add high-purity, anhydrous solvent (e.g., DMSO) to the desired concentration.

  • Optional: Add BHT to a final concentration of 0.01-0.1%.

  • Purge the headspace of the vial with a gentle stream of argon or nitrogen for 30-60 seconds.

  • Seal the vial tightly with a PTFE-lined cap.

  • Label the vial clearly with the compound name, concentration, solvent, date of preparation, and a note about the inert atmosphere.

  • Store at -20°C or -80°C.

Issue 2: You notice a color change in your solution, from yellow to brownish, especially in protic solvents or under acidic/basic conditions.

Question: My solution of 2-(Dimethylamino)quinoline-3-carbaldehyde in methanol/ethanol or a buffered aqueous solution has changed color. Is the compound degrading?

Answer:

A color change often indicates a chemical transformation. In this case, it could be due to several factors, including pH-dependent reactions, formation of hemiacetals or acetals in alcoholic solvents, or polymerization.

Causality and Mitigation:

  • pH Sensitivity: The quinoline nitrogen is basic and can be protonated under acidic conditions, which can alter the electronic properties and stability of the molecule. The dimethylamino group is also basic.[2] Aldehydes can undergo various reactions under both acidic and basic conditions, such as aldol-type condensations if any enolizable protons are present, though this specific molecule lacks alpha-protons to the aldehyde.[3][4] However, other base-catalyzed reactions are possible.

  • Reaction with Alcohols: In alcoholic solvents, aldehydes can form hemiacetals and acetals, especially in the presence of acid or base catalysts.[3] While this is a reversible reaction, it alters the chemical identity of your compound in solution.

  • Recommended Solvents: For reactions where the aldehyde functionality is critical, it is best to use aprotic solvents like THF, dioxane, or toluene. If a polar aprotic solvent is needed, use high-purity DMSO or DMF.

  • pH Control: If working in aqueous solutions, maintain a neutral pH (around 7.0) unless the experimental protocol requires acidic or basic conditions. Be aware that at extreme pH values, the stability of the compound will be compromised.

Troubleshooting Workflow for Solution Discoloration

G start Solution Discoloration Observed check_solvent Is the solvent protic (e.g., alcohol)? start->check_solvent check_ph Is the solution acidic or basic? check_solvent->check_ph No protic_yes Potential hemiacetal/acetal formation. check_solvent->protic_yes Yes ph_yes pH-driven degradation or side-reaction. check_ph->ph_yes Yes reprepare Prepare a fresh solution under optimal conditions. check_ph->reprepare No/Neutral consider_aprotic Switch to an aprotic solvent (e.g., THF, Dioxane). protic_yes->consider_aprotic neutralize Adjust pH to neutral if possible. ph_yes->neutralize consider_aprotic->reprepare neutralize->reprepare

Caption: Oxidation of the aldehyde to a carboxylic acid.

References

  • Filo. (2025, October 17).
  • ACS Omega. (2019, August 9). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin.
  • ChemicalBook. (2020, August 20).
  • Pell Wall Perfumes Blog. (2013, February 7).
  • Quora. (2015, September 3).
  • ACS Publications. (2019, August 9). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin | ACS Omega.
  • Canadian Science Publishing. OXIDATION OF N,N-DIMETHYLANILINE: I.THE REACTION WITH BENZOYL PEROXIDE.
  • MDPI. (2020, December 14).
  • Asian Journal of Chemistry. (2010, August 2). Kinetics and Mechanism of Periodate Oxidation of N,N-Dimethylaniline and N,N-Diethylaniline.
  • Wiley Online Library. (2020, December 4). Quinoline Photobasicity: Investigation within Water‐Soluble Light‐Responsive Copolymers.
  • Oriental Journal of Chemistry.
  • ACS Publications. (2020, May 8).
  • ResearchGate. (2025, August 10). The basicity of substituted N,N‐dimethylanilines in solution and in the gas phase | Request PDF.
  • European Medicines Agency. (1998, January 1). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline.
  • PMC.
  • YouTube. (2025, May 1). ICH Q1B Guideline (Photostability Testing for New Drug Substances and Products).
  • ResearchGate. (PDF) pH Effects in the acetaldehyde-ammonia reaction.
  • Wikipedia. Aldehyde.
  • eGyanKosh.
  • AccuStandard.
  • ACS Publications. ACS Sustainable Chemistry & Engineering.
  • RSC Publishing.
  • ResearchGate. Influence of pH on the Stability of 2-Substituted 1,3-Thiazolidine-4-Carboxylic Acids in Model Solutions | Request PDF.
  • Online Chemistry notes. (2022, February 11).
  • IDR Environmental Services. (2025, November 17). The Top 10 Best Practices For Proper Chemical Storage.
  • RSC Publishing. pH effects in the acetaldehyde–ammonia reaction.
  • Cleveland State University. Practices for Proper Chemical Storage.
  • HSC Chemistry. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
  • Organic Chemistry Portal.

Sources

Optimization

Preventing byproduct formation in 2-(Dimethylamino)quinoline-3-carbaldehyde reactions

Welcome to the technical support center for reactions involving 2-(Dimethylamino)quinoline-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubl...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for reactions involving 2-(Dimethylamino)quinoline-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues related to byproduct formation in the synthesis and subsequent reactions of this versatile building block.

Introduction

2-(Dimethylamino)quinoline-3-carbaldehyde is a valuable intermediate in synthetic organic chemistry, prized for its utility in constructing complex heterocyclic systems with potential pharmacological activities. However, its reactivity profile, characterized by an electron-rich quinoline core and a reactive aldehyde functional group, presents unique challenges. Researchers frequently encounter issues with byproduct formation, which can complicate purification, lower yields, and compromise the integrity of their final products. This guide provides a structured, question-and-answer-based approach to troubleshoot and mitigate these common problems, ensuring the success of your synthetic endeavors.

Section 1: Troubleshooting the Synthesis via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is the most common method for synthesizing 2-(Dimethylamino)quinoline-3-carbaldehyde. Success hinges on the careful control of reagents and conditions.

FAQ 1.1: My Vilsmeier-Haack reaction for synthesizing 2-(Dimethylamino)quinoline-3-carbaldehyde has a very low yield or failed completely. What are the potential causes and how can I improve the outcome?

Low to no yield is a frequent issue that can often be traced back to the quality of the reagents and the formation of the Vilsmeier reagent itself.[1]

Core Causality: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution where the Vilsmeier reagent, a chloroiminium salt, acts as the electrophile.[2] The success of the reaction is highly dependent on the efficient in-situ formation of this reagent from a phosphoryl halide (commonly POCl₃) and N,N-dimethylformamide (DMF).[1][2] Any degradation of these precursors or the reagent itself will cripple the reaction.

Troubleshooting Protocol:

  • Reagent Quality is Paramount:

    • DMF: Use fresh, anhydrous DMF. Older bottles of DMF can absorb moisture and decompose into dimethylamine and formic acid.[3][4] Dimethylamine can react with and consume the Vilsmeier reagent, halting your reaction.[3]

    • POCl₃: Ensure your phosphorus oxychloride is fresh and has been stored under anhydrous conditions. Contamination with HCl or phosphoric acid can interfere with the reaction.

  • Vilsmeier Reagent Formation and Stoichiometry:

    • Temperature Control: The formation of the Vilsmeier reagent is exothermic. Add POCl₃ dropwise to anhydrous DMF at 0 °C under an inert atmosphere (Argon or Nitrogen) and stir for at least one hour at this temperature before adding your substrate.[3]

    • Molar Ratios: The stoichiometry is crucial. An excess of the Vilsmeier reagent is often necessary. Start with a molar ratio of POCl₃ to DMF of at least 1.5:1 and an excess of this pre-formed reagent relative to your acetanilide precursor.

  • Reaction Conditions and Work-up:

    • Temperature and Time: After adding the substrate, the reaction may require heating. Typically, temperatures between 60-90°C for several hours are effective.[5][6] Monitor the reaction progress by TLC. Insufficient heating time can lead to incomplete conversion.[1]

    • Quenching: The quenching step is critical. Pour the reaction mixture slowly onto crushed ice with vigorous stirring. This hydrolyzes the intermediate iminium salt to the final aldehyde.

    • pH Adjustment: After quenching, carefully neutralize the mixture with a base like sodium carbonate or sodium hydroxide solution to a pH of 6-7.[7] This will precipitate the product.

    • Extraction: If the product does not precipitate, it may be necessary to extract it with an appropriate organic solvent like ethyl acetate or dichloromethane.[1]

FAQ 1.2: I am observing a significant amount of a di-formylated byproduct. How can I prevent this?

The formation of a dicarbaldehyde is a classic example of over-reactivity due to the electron-donating nature of the dimethylamino group.

Core Causality: The 2-(dimethylamino) group is a powerful electron-donating group that strongly activates the quinoline ring towards electrophilic aromatic substitution.[7] This increased nucleophilicity can lead to a second formylation reaction at another activated position on the ring, resulting in a dicarbaldehyde byproduct.[7]

Mitigation Strategies:

  • Control Stoichiometry: Avoid a large excess of the Vilsmeier reagent. Use the minimum amount required for complete conversion of the starting material, which may require some optimization.

  • Lower Reaction Temperature: Running the reaction at a lower temperature can increase selectivity by favoring the kinetically controlled mono-formylation over the thermodynamically driven di-formylation.

  • Monitor Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting material has been consumed (as monitored by TLC). Extended reaction times, especially at elevated temperatures, can promote the formation of the di-formylated product.

ParameterRecommendation for Mono-formylationRationale
Vilsmeier Reagent Use a slight excess (1.1 - 1.5 equivalents)Minimizes over-reaction.
Temperature Start at lower temperatures (e.g., 40-50°C) and slowly increase if necessaryReduces the rate of the second formylation.
Reaction Time Monitor closely by TLC and stop as soon as the starting material is consumedPrevents the formation of byproducts over time.
Section 2: Preventing Byproducts in Downstream Reactions

Once you have pure 2-(Dimethylamino)quinoline-3-carbaldehyde, the next set of challenges arises from its subsequent transformations.

FAQ 2.1: In my Knoevenagel condensation with an active methylene compound, I'm getting a complex mixture of products instead of the expected α,β-unsaturated compound. What's going wrong?

The Knoevenagel condensation is a powerful C-C bond-forming reaction, but it can be prone to side reactions if not properly controlled.[8]

Core Causality: A Knoevenagel condensation is the nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration.[8] The primary issues arise from using a base that is too strong, which can cause self-condensation of the aldehyde, or from the product itself being reactive enough to undergo a subsequent Michael addition with another equivalent of the active methylene compound.[8][9]

Troubleshooting Protocol:

  • Catalyst Choice is Critical:

    • Use a Weak Base: Avoid strong bases like NaOH or KOH in excess, as these can promote unwanted side reactions.[8] Instead, use milder, often catalytic, bases such as piperidine, pyridine, or triethylamine (TEA).[8] L-proline has also been shown to be an effective catalyst.[10]

    • Doebner Modification: If your active methylene compound is a carboxylic acid (like malonic acid), using pyridine as the solvent/catalyst can facilitate a clean condensation followed by decarboxylation.[8]

  • Control of Michael Addition:

    • Stoichiometry: Use a strict 1:1 molar ratio of the aldehyde to the active methylene compound to disfavor the addition of a second nucleophile to the α,β-unsaturated product.

    • Solvent and Temperature: The reaction can often be performed at room temperature or with gentle heating. Using ethanol as a solvent is common and generally effective.[11] Higher temperatures can sometimes promote unwanted side reactions.

  • Preventing Unwanted Cyclizations:

    • The initial Knoevenagel product can sometimes undergo intramolecular cyclization, leading to complex fused heterocyclic systems.[10] This is often dependent on the specific active methylene compound used and the reaction conditions. If this is observed, try running the reaction at a lower temperature and for a shorter duration.

FAQ 2.2: My Schiff base formation is incomplete, or I'm seeing byproducts from further reactions. How can I optimize this?

The formation of an imine (Schiff base) from the aldehyde and a primary amine is a reversible reaction that can be driven to completion.

Core Causality: Schiff base formation is an equilibrium process. The key to achieving high yields is the efficient removal of the water byproduct, which shifts the equilibrium towards the product.[5] Byproducts can arise if the Schiff base intermediate is unstable or if it undergoes subsequent, unplanned cyclization reactions.[10]

Optimization Strategies:

  • Water Removal:

    • Azeotropic Distillation: For higher-boiling solvents like toluene or benzene, use a Dean-Stark apparatus to physically remove water as it is formed.

    • Dehydrating Agents: Add a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves to the reaction mixture.

  • Catalysis: A catalytic amount of acid (e.g., a few drops of acetic acid) is often used to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and speeding up the reaction.[5]

  • Solvent Choice: Ethanol is a common and effective solvent for Schiff base formation at room temperature or with gentle refluxing.[5][11]

FAQ 2.3: My 2-(Dimethylamino)quinoline-3-carbaldehyde appears to be degrading during storage or reaction. What are the stability considerations?

Aldehydes, particularly those on electron-rich aromatic systems, can be sensitive to their environment.

Core Causality: The aldehyde group is susceptible to oxidation to the corresponding carboxylic acid, especially when exposed to air (oxygen). The compound may also be sensitive to strong acidic or basic conditions and light. While specific stability data for this exact compound is limited, related quinoline structures show pH-dependent stability.[12]

Recommendations for Handling and Storage:

  • Storage: Store the solid compound in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), in a cool, dark, and dry place.

  • Handling in Solution: When preparing solutions, use fresh, high-purity solvents. If the compound is to be kept in solution for an extended period, consider degassing the solvent and storing the solution under an inert atmosphere.

  • pH Sensitivity: Be mindful of the pH of your reaction and workup conditions. Strong acidic conditions may lead to unforeseen side reactions or degradation.[12]

Section 3: Analytical and Purification Strategies
FAQ 3.1: What are the best methods to monitor reaction progress and identify byproducts?
  • Thin Layer Chromatography (TLC): TLC is the first line of analysis for monitoring reaction progress. Use a suitable mobile phase (e.g., a mixture of hexanes and ethyl acetate) to achieve good separation between your starting material, product, and any byproducts.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): For a more detailed analysis, LC-MS is invaluable. It can help you identify the molecular weights of the components in your reaction mixture, providing crucial clues about the identity of byproducts (e.g., a mass corresponding to di-formylation or a Michael adduct).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is essential for confirming the structure of your desired product and identifying byproducts. The disappearance of the aldehyde proton signal (~10 ppm) and the appearance of new signals can confirm a successful downstream reaction.

FAQ 3.2: What are effective purification techniques to remove common byproducts?
  • Column Chromatography: This is the most common and effective method for purifying the desired product from byproducts.

    • Stationary Phase: Silica gel is typically used.

    • Mobile Phase: A gradient of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate) is generally effective. The optimal solvent system should be determined by TLC analysis first.

  • Recrystallization: If a solid product is obtained, recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate/hexanes) can be a highly effective method for removing minor impurities and obtaining a highly pure product.[5]

Visualizations
Troubleshooting Workflow for Vilsmeier-Haack Synthesis

Vilsmeier_Haack_Troubleshooting start Low Yield in Vilsmeier-Haack Reaction reagent_check Check Reagent Quality - Anhydrous DMF? - Fresh POCl3? start->reagent_check Start Here stoichiometry Verify Stoichiometry - Excess Vilsmeier Reagent? - Correct Molar Ratios? reagent_check->stoichiometry Reagents OK failure Action: Replace Reagents/ Adjust Protocol reagent_check->failure Poor Quality conditions Review Reaction Conditions - Temp Control (0°C for formation)? - Sufficient Heating Time/Temp? stoichiometry->conditions Stoichiometry OK stoichiometry->failure Incorrect workup Examine Work-up - Proper Quenching on Ice? - Correct pH Adjustment? conditions->workup Conditions OK conditions->failure Incorrect success Improved Yield workup->success Work-up OK workup->failure Incorrect

Caption: Troubleshooting workflow for low yields.

Byproduct Pathways in Knoevenagel Condensation

Knoevenagel_Pathways cluster_reactants Reactants Aldehyde 2-(Dimethylamino)quinoline- 3-carbaldehyde DesiredProduct Desired Product (α,β-Unsaturated Compound) Aldehyde->DesiredProduct SelfCondensation Byproduct 3: Aldehyde Self-Condensation Aldehyde->SelfCondensation Strong Base ActiveMethylene Active Methylene Compound (Nu-H) ActiveMethylene->DesiredProduct + Nu-H (Weak Base) MichaelAdduct Byproduct 1: Michael Adduct DesiredProduct->MichaelAdduct + Nu-H (Excess Nu-H or Strong Base) CyclizedProduct Byproduct 2: Fused Heterocycle DesiredProduct->CyclizedProduct Intramolecular Cyclization

Caption: Desired vs. undesired reaction pathways.

References
  • El-Sayed, M. A. A., et al. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. Available from: [Link]

  • Reddit. Having some troubles with a Vislmeier-Haack reaction. Available from: [Link]

  • Chemistry Steps. Vilsmeier-Haack Reaction. Available from: [Link]

  • Sagan, F., et al. Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules. 2020;25(9):2069. Available from: [Link]

  • Wikipedia. Knoevenagel condensation. Available from: [Link]

  • Miyake, A., et al. Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. Organic Process Research & Development. 2011;15(4):956-960. Available from: [Link]

  • El-Sayed, M. A. A., et al. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. 2018;8(33):18419-18458. Available from: [Link]

  • Abdel-Wahab, B. F., et al. Preparation and Reactions of 2-azidoquinoline-3-carboxaldehyde with Primary Amines and Active Methylene Compounds. Journal of the Chinese Chemical Society. 2009;56(4):836-843. Available from: [Link]

  • Massoud, M. A. M., et al. 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). Arkivoc. 2018;2018(1):244-287. Available from: [Link]

  • Vaishali, V., et al. Synthetic transformations of quinoline-3-carbaldehydes with ethanol as a green solvent. Journal of the Indian Chemical Society. 2023;100(10):101174. Available from: [Link]

  • Li, J., et al. Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. Synthetic Communications. 2013;43(5):719-727. Available from: [Link]

  • Turesky, R. J., et al. 2-Nitrosoamino-3-methylimidazo[4,5-f]quinoline Stability and Reactivity. Chemical Research in Toxicology. 2002;15(4):524-533. Available from: [Link]

  • Tekale, A. S., et al. Evaluation of Novel 2-Chloro Quinoline-3-Carbaldehyde derivatives. International Journal of Chemical Studies. 2016;4(6):95-98. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Catalyst Selection for 2-(Dimethylamino)quinoline-3-carbaldehyde Functionalization

Welcome to the technical support guide for the functionalization of 2-(Dimethylamino)quinoline-3-carbaldehyde (DMQA). This document provides in-depth troubleshooting advice and answers to frequently asked questions for r...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the functionalization of 2-(Dimethylamino)quinoline-3-carbaldehyde (DMQA). This document provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals. Our goal is to move beyond simple procedural steps and explain the causality behind experimental choices, empowering you to solve challenges in your own work.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the functionalization of DMQA, a versatile heterocyclic building block.

Q1: What makes 2-(Dimethylamino)quinoline-3-carbaldehyde a useful substrate?

A1: The DMQA scaffold is of high interest for several reasons. The quinoline core is a "privileged structure" found in numerous natural products and pharmaceuticals, exhibiting a wide range of biological activities.[1][2] The true synthetic utility, however, comes from the strategic placement of its functional groups. The aldehyde at the C3 position is a versatile handle for various transformations like condensations, oxidations, and reductions.[3][4] Critically, the 2-(dimethylamino) group often acts as a bidentate directing group in transition-metal-catalyzed C–H activation, allowing for precise functionalization at otherwise unreactive positions.[5]

Q2: What are the primary classes of catalysts used for DMQA functionalization?

A2: Catalyst selection is dictated by the desired transformation. The main classes are:

  • Palladium Catalysts: Widely used for C–H activation/arylation and alkenylation, often at the C2 or C4 positions.[1][6][7] Systems like Pd(OAc)₂ are common, with the choice of ligand and oxidant being critical for success.[1][8]

  • Rhodium and Iridium Catalysts: These are frequently employed for C–H functionalization, including alkylation, arylation, and annulation reactions.[9][10][11][12] Rh(III) catalysts, in particular, have shown excellent regioselectivity for C8 functionalization when using a removable N-oxide directing group.[10][11]

  • Organocatalysts: Chiral secondary amines (e.g., diarylprolinol silyl ethers) are used for asymmetric functionalization, particularly for reactions involving the aldehyde group, such as atroposelective annulations to create axially chiral quinolines.[13]

  • Copper and Iron Catalysts: These earth-abundant metals are gaining traction for various transformations, including C-H arylation/alkenylation and photocatalytic alkylations.[14][15]

Q3: How does the 2-(dimethylamino) directing group influence catalysis?

A3: The dimethylamino group, in conjunction with the quinoline nitrogen, can form a stable five-membered chelate with a transition metal center. This coordination brings the catalyst into close proximity to specific C–H bonds, lowering the activation energy for their cleavage. This process, known as a concerted metalation-deprotonation (CMD) pathway, is key to achieving high regioselectivity in C–H functionalization reactions.[1][5][7] The stability of this chelate intermediate is a cornerstone of predictable, site-selective synthesis.[5]

Troubleshooting Guide: Common Experimental Issues

This section provides a problem-oriented approach to resolving common issues encountered during the functionalization of DMQA and related quinoline systems.

Scenario 1: Low Yield or No Reaction

Observation: After the specified reaction time, TLC or LC-MS analysis shows primarily unreacted starting material.

Logical Workflow for Troubleshooting:

G cluster_0 Troubleshooting: Low Yield / No Reaction cluster_1 Parameter Screening cluster_2 Catalyst System Evaluation A Low Yield Observed B Verify Reagent Integrity (Substrate, Catalyst, Solvent Purity) A->B First Step C Check Inert Atmosphere Technique (Degassing, Glovebox) B->C If Reagents OK D Screen Reaction Parameters C->D If Atmosphere OK E Evaluate Catalyst/Ligand System D->E If Parameters Fail D1 Increase Temperature D2 Change Solvent Polarity D3 Vary Base Strength/Type E1 Screen Different Metal Precursors (e.g., Pd(OAc)2, [RhCp*Cl2]2) E2 Screen Ligands (Phosphines, Carbenes, etc.) E3 Consider Additives (e.g., AgSbF6, Cu(OAc)2)

Caption: Decision workflow for addressing low reaction yields.

  • Possible Cause 1: Catalyst Inactivation due to Atmosphere.

    • Explanation: Many transition metal catalysts, particularly those in a low oxidation state like Pd(0), are sensitive to oxygen.[16] Incomplete degassing of solvents and reagents or leaks in the reaction setup can lead to rapid catalyst decomposition.

    • Solution: Ensure rigorous exclusion of air. Use freeze-pump-thaw cycles for solvent degassing or sparge with an inert gas (argon or nitrogen) for at least 30 minutes. If consistently facing issues, transitioning to a glovebox environment is recommended.

  • Possible Cause 2: Incompatible Ligand or Additive Choice.

    • Explanation: The ligand's electronic and steric properties are paramount. An electron-rich, bulky ligand might favor oxidative addition but hinder reductive elimination. For Rh(III)-catalyzed C-H activation, additives like AgSbF₆ are often required to abstract chloride ligands and generate a more active cationic catalyst.[17]

    • Solution: Conduct a systematic screen of ligands and additives. For palladium catalysis, common ligands to screen include phosphines (e.g., PPh₃, XPhos) and N-heterocyclic carbenes (NHCs). For rhodium catalysis, ensure the correct silver or copper salt is used as an oxidant or halide scavenger as specified in literature protocols.[17]

  • Possible Cause 3: Poor Substrate Activation.

    • Explanation: While the dimethylamino group is a good director, its efficacy can be influenced by the overall electronic nature of the quinoline. In some cases, stronger direction is needed.

    • Solution: A common strategy is the temporary conversion of the quinoline to its N-oxide. The N-oxide is a powerful directing group for functionalization at the C2 and C8 positions with catalysts like Palladium and Rhodium.[1][6] The N-oxide can often be easily removed in a subsequent step.

Scenario 2: Poor Regio- or Stereoselectivity

Observation: The desired product is formed, but significant quantities of undesired isomers (regioisomers or stereoisomers) are also present.

  • Possible Cause 1 (Regioselectivity): Competing C–H Activation Sites.

    • Explanation: While the directing group strongly favors certain positions, other C-H bonds may still be sufficiently activated to react, leading to a mixture of products. For instance, in some quinoline systems, functionalization can occur at C2, C4, or C8 depending on the catalyst and directing group employed.[1][17]

    • Solution:

      • Change the Metal: Different metals have distinct preferences. Rh(III) is well-known for C8 functionalization (using an N-oxide director), while Pd(II) often favors C2 or C4.[1][10]

      • Tune the Directing Group: If the inherent directing group is not providing enough control, consider installing a more powerful or sterically demanding directing group that can be removed later.

      • Modify Sterics: Introducing a bulky ligand on the metal catalyst can block access to one C-H bond over another, enhancing selectivity.

  • Possible Cause 2 (Stereoselectivity): Ineffective Chiral Environment.

    • Explanation: In asymmetric catalysis, achieving high enantiomeric excess (ee) requires a well-defined chiral environment around the metal center. The chosen chiral ligand may not be optimal for the specific substrate-reagent combination.

    • Solution:

      • Ligand Screening: This is the most critical step. For rhodium-catalyzed asymmetric additions, bisphosphine ligands like SEGPHOS or Josiphos are common starting points.[18] For organocatalytic reactions, variations of the diarylprolinol catalyst core should be tested.[13]

      • Temperature and Solvent: Lowering the reaction temperature often increases enantioselectivity by amplifying the small energy difference between the two diastereomeric transition states. The solvent can also influence the catalyst's conformation and, therefore, its selectivity.

Table 1: Example Catalyst Systems for Different Functionalizations

Desired ReactionCatalyst SystemTypical PositionKey Considerations
C2-Alkenylation Pd(OAc)₂ / N-OxideC2N-oxide acts as both director and internal oxidant.[6]
C8-Alkylation [RhCp*Cl₂]₂ / AgSbF₆C8Requires N-oxide as a traceless directing group.[11]
Asymmetric Annulation Diarylprolinol Silyl EtherC3/C4Organocatalytic; iminium-allenamine cascade.[13]
C7-Arylation Cu(OTf)₂ / N-acyl groupC7Traceless directing strategy for remote C-H activation.[14]

Key Experimental Protocol: Palladium-Catalyzed C2-Alkenylation

This protocol is a representative example based on established literature for the C-H functionalization of quinoline N-oxides.[6]

Objective: To couple 2-(Dimethylamino)quinoline-3-carbaldehyde N-oxide with an acrylate ester at the C2 position.

Catalytic Cycle Overview:

G A Pd(II) Precatalyst B Coordination with Quinoline N-Oxide A->B C C-H Activation (CMD) Forms Palladacycle (I) B->C Step 1 D Olefin Coordination & Insertion C->D Step 2 E β-Hydride Elimination D->E Step 3 F Product Release & Pd(0) Formation E->F Step 4 G Re-oxidation of Pd(0) to Pd(II) by N-Oxide F->G Step 5 (Redox) G->B Regenerates Active Catalyst

Caption: Simplified Pd(II)-catalyzed C-H alkenylation cycle.

Step-by-Step Methodology:

  • Preparation of N-Oxide: If starting from DMQA, first synthesize the corresponding N-oxide using an oxidant like m-CPBA in a solvent such as dichloromethane (DCM). Purify by column chromatography.

  • Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the DMQA N-oxide (1.0 equiv.), Palladium(II) Acetate (Pd(OAc)₂, 5 mol%), and the desired acrylate ester (3.0-5.0 equiv.).

  • Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times.

  • Solvent Addition: Add anhydrous, degassed solvent (e.g., NMP or dioxane, ~0.5 M concentration) via syringe.

  • Reaction: Place the flask in a preheated oil bath at the specified temperature (typically 100-120 °C) and stir vigorously.

  • Monitoring: Monitor the reaction progress by taking small aliquots and analyzing via TLC or LC-MS until the starting material is consumed.

  • Work-up: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium black.

  • Purification: Concentrate the filtrate under reduced pressure and purify the crude residue by silica gel column chromatography to isolate the 2-alkenylated quinoline product.

References

  • Willis, M. C., & McNally, A. (2016). Diversely Substituted Quinolines via Rhodium-Catalyzed Alkyne Hydroacylation. Organic Letters, 18(7), 1562–1565. Available at: [Link]

  • Kar, S., et al. (2022). Synthetic transformations of quinoline-3-carbaldehydes with ethanol as a green solvent. RSC Advances. Available at: [Link]

  • Jiang, X., et al. (2020). A one-pot stepwise approach to axially chiral quinoline-3-carbaldehydes enabled by iminium–allenamine cascade catalysis. Organic Chemistry Frontiers. Available at: [Link]

  • Kumar, A., et al. (2018). Rh(III)-Catalyzed C(8)-H Functionalization of Quinolines via Simultaneous C-C and C-O Bond Formation: Direct Synthesis of Quinoline Derivatives with Antiplasmodial Potential. The Journal of Organic Chemistry, 83(20), 12702–12710. Available at: [Link]

  • Sharma, U., et al. (2020). Rhodium‐Catalyzed Selective C−H Bond Functionalization of Quinolines. Chemistry – An Asian Journal. Available at: [Link]

  • Douglas, C. J., & Martin, C. G. (2017). Rhodium-Catalyzed Asymmetric Functionalization of Quinoxalinium Salts. ACS Catalysis, 7(6), 4172–4176. Available at: [Link]

  • ResearchGate. (n.d.). Quinoline‐directed rhodium‐catalyzed the intramolecular oxyacylation of alkenes. Retrieved from ResearchGate. Available at: [Link]

  • ResearchGate. (n.d.). One‐pot synthesis of chiral quinoline‐3‐carbaldehydes via atroposelective annulation. Retrieved from ResearchGate. Available at: [Link]

  • Thansault, C., et al. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules, 26(18), 5467. Available at: [Link]

  • Pototschnig, G., et al. (2017). Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. Chemistry – A European Journal, 23(5), 944-960. Available at: [Link]

  • Gomaa, A.-R. M. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(1), 1-22. Available at: [Link]

  • Kumar, I., & Sharma, R. (2024). Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Organic & Biomolecular Chemistry. Available at: [Link]

  • Jagond, M., et al. (2023). Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex. ACS Omega. Available at: [Link]

  • Wang, G.-W., et al. (2009). Palladium-Catalyzed Alkenylation of Quinoline-N-oxides via C−H Activation under External-Oxidant-Free Conditions. Journal of the American Chemical Society, 131(42), 15127–15129. Available at: [Link]

  • da Silva, F. A. L., et al. (2021). A Catalysis Guide Focusing on C–H Activation Processes. Journal of the Brazilian Chemical Society. Available at: [Link]

  • ResearchGate. (n.d.). Quinoline Aldehydes. Retrieved from ResearchGate. Available at: [Link]

  • Thansault, C., et al. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Semantic Scholar. Available at: [Link]

  • Zhang, Z., et al. (2023). Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines. Journal of the American Chemical Society. Available at: [Link]

  • Lyons, T. W., & Sanford, M. S. (2010). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Chemical Reviews, 110(2), 1147–1169. Available at: [Link]

  • Wang, Y., et al. (2025). Formal C─H Functionalization of Quinolines at the C7 Position Through a Traceless Directing Strategy. Angewandte Chemie International Edition. Available at: [Link]

  • Thansault, C., et al. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. PubMed. Available at: [Link]

  • Semantic Scholar. (n.d.). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Retrieved from Semantic Scholar. Available at: [Link]

  • Li, Y., et al. (2023). Recent Developments in Direct C–H Functionalization of Quinoxalin-2(1H)-Ones via Heterogeneous Catalysis Reactions. Molecules, 28(13), 5057. Available at: [Link]

  • Bendeif, E.-E., et al. (2022). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. Catalysts, 12(12), 1468. Available at: [Link]

  • Díaz-Salgueria, R., et al. (2023). Quinoline Hydroxyalkylations from Iron-Catalyzed, Visible-Light-Driven Decarboxylations. Molecules, 28(24), 8031. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide: Evaluating 2-(Dimethylamino)quinoline-3-carbaldehyde as a Versatile Fluorescent Probe

In the landscape of cellular and molecular research, fluorescent probes are indispensable tools for visualizing and quantifying the intricate dynamics of biological microenvironments. Parameters such as local polarity, v...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of cellular and molecular research, fluorescent probes are indispensable tools for visualizing and quantifying the intricate dynamics of biological microenvironments. Parameters such as local polarity, viscosity, and pH are not merely passive background conditions; they are critical regulators of protein folding, membrane function, and enzymatic activity.[1][2][3] Consequently, the development of sensitive and selective probes to monitor these factors is a paramount objective in chemical biology and drug discovery.

This guide provides an in-depth comparison of 2-(Dimethylamino)quinoline-3-carbaldehyde (DMQC), a promising but less-characterized fluorophore, against a range of established fluorescent probes. We will dissect its anticipated photophysical properties based on its chemical structure, compare its potential performance with gold-standard alternatives, and provide actionable experimental protocols for its evaluation. Our analysis is grounded in the fundamental principles of fluorescence chemistry and draws upon data from structurally analogous quinoline derivatives to build a predictive framework for researchers.

The Quinoline Scaffold: A Privileged Structure in Fluorescence Sensing

The quinoline ring system is a cornerstone in the design of fluorescent sensors. Its rigid, aromatic structure provides a high intrinsic quantum yield and resistance to photobleaching.[4] Furthermore, the quinoline scaffold is synthetically tractable, allowing for precise tuning of its electronic and photophysical properties through the introduction of various functional groups.[4][5]

DMQC features a classic "push-pull" architecture:

  • Electron-Donating Group (Push): The dimethylamino group at the 2-position acts as a strong electron donor.

  • Electron-Withdrawing Group (Pull): The carbaldehyde group at the 3-position serves as an electron acceptor.

This arrangement facilitates an Intramolecular Charge Transfer (ICT) upon photoexcitation, a mechanism that is highly sensitive to the surrounding environment.[6][7] In a low-polarity environment, the locally excited (LE) state is favored, often resulting in strong fluorescence. In high-polarity solvents, the excited state is stabilized, promoting the formation of a charge-separated ICT state, which can decay non-radiatively, leading to quenched fluorescence and a red-shift in the emission spectrum (solvatochromism).

Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde

The Vilsmeier-Haack reaction is a robust and widely adopted method for the formylation of electron-rich aromatic and heterocyclic compounds, making it an ideal choice for the synthesis of quinoline-3-carbaldehydes.[8][9][10] The reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).

G cluster_reactants Reactants Reactant1 2-(Dimethylamino)quinoline Intermediate Electrophilic Iminium Ion Intermediate Reactant1->Intermediate Electrophilic Attack Reactant2 Vilsmeier Reagent (POCl₃ + DMF) Reactant2->Intermediate Forms Reagent Hydrolysis Aqueous Workup (Hydrolysis) Intermediate->Hydrolysis Product 2-(Dimethylamino)quinoline-3-carbaldehyde (DMQC) Hydrolysis->Product

Caption: Proposed synthesis of DMQC via the Vilsmeier-Haack reaction.

Causality: This protocol is adapted from established procedures for analogous quinoline derivatives.[8][9] The use of DMF as both a solvent and a reagent for the Vilsmeier formulation is efficient. The reaction is performed under anhydrous conditions to prevent premature decomposition of the highly reactive Vilsmeier reagent and phosphorus oxychloride.

  • Reagent Preparation: In a three-neck round-bottom flask equipped with a dropping funnel, condenser, and nitrogen inlet, slowly add phosphorus oxychloride (3 equivalents) to ice-cold, anhydrous N,N-dimethylformamide (DMF, 10 volumes). Stir the mixture for 30 minutes at 0°C to form the Vilsmeier reagent.

  • Reaction: Dissolve 2-(Dimethylamino)quinoline (1 equivalent) in a minimal amount of anhydrous DMF. Add this solution dropwise to the prepared Vilsmeier reagent at 0°C.

  • Heating: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to 80-90°C for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Workup: Cool the mixture to room temperature and pour it carefully into a beaker of crushed ice with vigorous stirring.

  • Neutralization & Extraction: Neutralize the acidic solution with a saturated sodium bicarbonate solution until the pH is ~7-8. The product may precipitate as a solid. If not, extract the aqueous layer three times with ethyl acetate.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the final product.

  • Characterization: Confirm the structure of the purified product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Comparative Analysis: DMQC vs. Alternative Probes

The utility of a fluorescent probe is defined by its performance in specific applications. We will now compare the projected capabilities of DMQC against well-established probes for sensing polarity, viscosity, and pH.

Local polarity influences a vast array of cellular processes, and its abnormal alteration is linked to various diseases.[1][3] Polarity-sensitive probes, or solvatochromic dyes, report on their surroundings by changing their fluorescence properties.

The "push-pull" nature of DMQC strongly suggests it will exhibit solvatochromism, similar to benchmark probes like PRODAN and Coumarin derivatives.[3] We anticipate that as solvent polarity increases, DMQC's emission will red-shift and its quantum yield will decrease due to the stabilization of the ICT state.

G cluster_low_polarity Low Polarity Environment cluster_high_polarity High Polarity Environment S0 Ground State (S₀) S1_LE Locally Excited State (S₁-LE) S0->S1_LE Absorption (hν) S1_LE->S0 Strong Fluorescence S1_ICT ICT State (S₁-ICT) S1_LE->S1_ICT Solvent Relaxation S1_ICT->S0 Weak/Red-Shifted Fluorescence or Non-Radiative Decay

Caption: Intramolecular Charge Transfer (ICT) mechanism in polar solvents.

ProbeMechanismTypical λex (nm)Typical λem (nm)Key Feature
DMQC (Projected) ICT~350-400~450-550Potentially large Stokes shift and sensitivity due to the quinoline core.
PRODAN [3]ICT~360401 (in cyclohexane) to 531 (in water)Extremely large solvatochromic shift, making it a gold standard.
Coumarin Dyes [3]ICTVariable (e.g., ~420)Variable (e.g., ~480)High quantum yields and significant Stokes shifts that are polarity-dependent.
Nile Red ICT~550~630Strong solvatochromism, useful for staining lipid droplets and membranes.

Viscosity is another key parameter, particularly within cellular compartments like the mitochondria and lysosomes, where it reflects the local concentration of biomacromolecules.[2][11] Probes that sense viscosity are often termed "molecular rotors" because their fluorescence is dependent on their ability to undergo intramolecular rotation.

In low-viscosity environments, the excited state of a molecular rotor can deactivate non-radiatively through rapid rotation, resulting in low fluorescence. In a high-viscosity medium, this rotation is hindered, closing the non-radiative decay pathway and leading to a dramatic increase in fluorescence quantum yield.[12] This mechanism is a specific form of ICT known as Twisted Intramolecular Charge Transfer (TICT).[12][13] Given the single bond connecting the dimethylamino group to the quinoline ring, DMQC has the potential to function as a molecular rotor.

ProbeFluorophore CoreMechanismKey Feature
DMQC (Projected) QuinolineTICT (potential)Fluorescence intensity is expected to increase with viscosity.
TCF-based Probes [13]2-dicyanomethylene-3-cyano-4,5,5-trimethyl-2,5-dihydrofuranTICTOffer red to near-infrared (NIR) emission, which is advantageous for in vivo imaging.
BODIPY Rotors [11][12]BODIPYTICTBright fluorescence, sharp emission peaks, and good photostability.
Cyanine Dyes [12]CyanineTICTTunable absorption/emission across the visible and NIR spectrum.

The quinoline nitrogen is weakly basic and can be protonated under acidic conditions. This protonation event can significantly alter the electronic properties of the fluorophore, leading to a change in its absorption and emission spectra. This makes many quinoline derivatives effective pH sensors.[14][15] We can predict that in acidic media, the nitrogen on the DMQC quinoline ring will be protonated, which will likely quench or shift its fluorescence, providing a ratiometric or "turn-off" response to pH changes.

ProbeSensing MechanismpH RangeResponse Type
DMQC (Projected) Protonation of quinoline nitrogenAcidic (likely pH 1-5)"Turn-off" or ratiometric shift
Quinoxaline-based Probes [16]Protonation of heterocycleAcidic (pH < 4)Dual colorimetric and fluorescent response
SNARF/SNAFL Dyes Phenolic protonationNear-neutral (pH 6-8)Ratiometric emission shift
LysoSensor™ Dyes Accumulation in acidic organellesAcidic organelles (e.g., lysosomes)"Turn-on" fluorescence in acidic compartments
A Practical Workflow for Probe Evaluation

To empirically validate the potential of DMQC, a systematic characterization is required. The following workflow outlines the key experiments.

Caption: Experimental workflow for characterizing a new fluorescent probe.

Causality: This protocol uses solvent titration to systematically vary the microenvironment. For viscosity, methanol/glycerol mixtures provide a well-characterized system where polarity remains relatively constant while viscosity changes over several orders of magnitude. This allows for the specific assessment of the probe's response to mechanical restriction (viscosity) rather than electronic environment (polarity).

  • Stock Solution: Prepare a 1 mM stock solution of DMQC in spectroscopic grade DMSO.

  • Working Solutions:

    • Polarity: Prepare a series of 10 µM DMQC solutions in solvents of varying polarity (e.g., cyclohexane, toluene, THF, acetonitrile, ethanol, water).

    • Viscosity: Prepare a series of methanol/glycerol mixtures with varying volume ratios (e.g., 100:0, 80:20, 50:50, 20:80, 0:100) to create a viscosity gradient. Add DMQC stock to each mixture for a final concentration of 10 µM.

  • Spectroscopic Measurements:

    • For each solution, acquire the full absorption spectrum to determine the optimal excitation wavelength (λex).

    • Acquire the fluorescence emission spectrum by exciting at the determined λex. Record the wavelength of maximum emission (λem) and the integrated fluorescence intensity.

  • Data Analysis:

    • Polarity: Plot the emission maximum (λem) and the fluorescence intensity against a solvent polarity scale (e.g., the Lippert-Mataga parameter). A linear correlation indicates a strong solvatochromic response.

    • Viscosity: Plot the fluorescence intensity against the known viscosity of the methanol/glycerol mixtures. A positive correlation suggests the probe is functioning as a molecular rotor.

Conclusion and Outlook

2-(Dimethylamino)quinoline-3-carbaldehyde (DMQC) represents a promising, yet underexplored, fluorescent probe scaffold. Based on its "push-pull" electronic structure and the established properties of the quinoline core, we project that DMQC holds significant potential as a sensor for local polarity and viscosity, and may also function as a pH indicator in acidic environments. Its straightforward synthesis via the Vilsmeier-Haack reaction makes it an accessible tool for many chemistry and biology laboratories.

Compared to established probes, DMQC's primary advantage may lie in its unique combination of sensitivities, potentially allowing for multi-parameter sensing. However, empirical validation is critical. The experimental workflows provided in this guide offer a clear path for researchers to characterize DMQC's photophysical properties and rigorously evaluate its performance against the current gold standards. Future work should focus on derivatization of the carbaldehyde group to create targeted probes for specific organelles or biomolecules, further expanding the utility of this versatile quinoline scaffold.

References

  • 1

  • 2

  • 3

  • 17

  • 18

  • 13

  • 11

  • 12

  • 6

  • 7

  • [Fluorescent Probes Based on 7‑(Diethylamino)quinolin-2(1H)‑one Cucurbit[11]uril Complexes for Indicator Displacement Assays: In Silico and Experimental Approaches - PMC - NIH]()

  • 19

  • 20

  • 21

  • 4

  • [Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b][1][12] naphthyridines and study of their fluorescence behavior | Request PDF - ResearchGate]()

  • 8

  • 9

  • 14

  • 22

  • 23

  • 10

  • 24

  • 25

  • 16

  • 15

  • 26

  • 5

Sources

Comparative

Comparing synthesis methods for substituted quinolines

A Researcher's Guide to the Synthesis of Substituted Quinolines: A Comparative Analysis The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural basis for a multitude o...

Author: BenchChem Technical Support Team. Date: January 2026

A Researcher's Guide to the Synthesis of Substituted Quinolines: A Comparative Analysis

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural basis for a multitude of pharmaceuticals, agrochemicals, and functional dyes.[1][2] Its prevalence in biologically active compounds, including those with antimalarial, antibacterial, anticancer, and anti-inflammatory properties, drives the continuous need for efficient and versatile synthetic methodologies.[1][3][4] This guide provides an in-depth comparison of seminal and contemporary methods for the synthesis of substituted quinolines, designed to aid researchers, scientists, and drug development professionals in navigating this critical area of organic chemistry. We will delve into the mechanistic underpinnings, practical advantages, and inherent limitations of each approach, supported by experimental data.

The Enduring Legacy of Classical Named Reactions

For over a century, a set of robust, named reactions has formed the bedrock of quinoline synthesis. These methods, while sometimes requiring harsh conditions, are prized for their reliability and access to a wide range of substitution patterns.

Skraup Synthesis: The Archetypal Route

The Skraup synthesis is a powerful method for producing quinolines from aniline, glycerol, sulfuric acid, and an oxidizing agent like nitrobenzene.[5][6] The reaction is notoriously exothermic and requires careful control.[5]

Mechanism Insight: The reaction initiates with the acid-catalyzed dehydration of glycerol to acrolein.[7][8] Aniline then undergoes a Michael addition to acrolein, followed by cyclization and dehydration to form 1,2-dihydroquinoline.[5][9] The final step is the oxidation of this intermediate to the aromatic quinoline.[5][9]

Advantages:

  • Utilizes readily available and inexpensive starting materials.

  • Provides a direct route to the core quinoline structure.

Disadvantages:

  • Highly exothermic and potentially violent reaction.[5][6]

  • Harsh acidic conditions can limit the scope of compatible functional groups.

  • Often produces low to moderate yields.[3]

Doebner-von Miller Reaction: A Versatile Modification

A modification of the Skraup synthesis, the Doebner-von Miller reaction utilizes α,β-unsaturated aldehydes or ketones in place of glycerol, leading to the formation of 2- and/or 4-substituted quinolines.[7][10] This method generally proceeds under acidic conditions.[10]

Mechanism Insight: The reaction is believed to proceed through the conjugate addition of aniline to the α,β-unsaturated carbonyl compound, followed by cyclization and oxidation.[10]

Advantages:

  • Allows for the introduction of substituents at the 2- and 4-positions.

  • Generally less vigorous than the Skraup synthesis.

Disadvantages:

  • Can produce mixtures of regioisomers.

  • Still employs strong acids, limiting substrate scope.

Combes Synthesis: Access to 2,4-Disubstituted Quinolines

The Combes synthesis involves the acid-catalyzed condensation of an aniline with a β-diketone.[11][12] This method is particularly useful for preparing 2,4-disubstituted quinolines.[12]

Mechanism Insight: The reaction begins with the formation of a Schiff base intermediate from the aniline and one of the carbonyl groups of the β-diketone.[12] Subsequent acid-catalyzed cyclization and dehydration yield the final quinoline product.[12] The rate-determining step is the electrophilic aromatic annulation.[12][13]

Advantages:

  • Provides a direct route to 2,4-disubstituted quinolines.

  • The regioselectivity can be influenced by the steric and electronic properties of the substituents on both the aniline and the β-diketone.[12]

Disadvantages:

  • Requires strongly acidic conditions for cyclization.

  • Strongly electron-withdrawing groups on the aniline can inhibit the reaction.[14]

Conrad-Limpach-Knorr Synthesis: Temperature-Dependent Regioselectivity

This method involves the reaction of anilines with β-ketoesters.[11][15] A key feature of this synthesis is the temperature-dependent regioselectivity, which allows for the selective formation of either 4-hydroxyquinolines (Conrad-Limpach product) at lower temperatures or 2-hydroxyquinolines (Knorr product) at higher temperatures.[16][17]

Mechanism Insight: At lower temperatures (kinetic control), the aniline attacks the more reactive ketone carbonyl of the β-ketoester, leading to a β-aminoacrylate that cyclizes to the 4-hydroxyquinoline.[15][18] At higher temperatures (thermodynamic control), an initial N-acylation occurs, followed by cyclization to yield the 2-hydroxyquinoline.[17]

Advantages:

  • Offers tunable regioselectivity based on reaction temperature.

  • Provides access to valuable hydroxyquinoline derivatives.

Disadvantages:

  • High temperatures are often required for the Knorr product, which can lead to side reactions.[15]

  • The cyclization step can have moderate yields without an appropriate high-boiling inert solvent.[15]

Friedländer Synthesis: A Convergent and Mild Approach

The Friedländer synthesis is a highly efficient and convergent method that involves the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.[19][20][21] This reaction can be catalyzed by acids or bases.[19][21]

Mechanism Insight: Two primary mechanisms are proposed. The first involves an initial aldol condensation between the two carbonyl partners, followed by cyclization via imine formation and subsequent dehydration.[19][22] The second pathway begins with the formation of a Schiff base, which then undergoes an intramolecular aldol-type reaction and dehydration.[19]

Advantages:

  • High convergence and atom economy.

  • Generally proceeds under milder conditions compared to other classical methods.

  • A wide variety of catalysts, including Lewis acids, iodine, and p-toluenesulfonic acid, can be employed.[19][20]

Disadvantages:

  • The availability of the requisite 2-aminoaryl aldehyde or ketone starting materials can be a limitation.

  • Regioselectivity can be an issue with unsymmetrical ketones.[21]

Comparative Overview of Classical Synthesis Methods

Synthesis MethodKey ReagentsTypical Product(s)Reaction Temperature (°C)Reaction TimeTypical Yield (%)
Skraup Aniline, glycerol, sulfuric acid, oxidizing agentUnsubstituted or substituted quinolines110 - 1700.75 - 6 h14 - 91[3][5]
Doebner-von Miller Aniline, α,β-unsaturated aldehyde/ketone, acid catalyst2- and/or 4-substituted quinolines8015 - 17 h18 - 37[3]
Combes Aniline, β-diketone, acid catalyst2,4-Disubstituted quinolines60 - 105VariesModerate to Good[3]
Conrad-Limpach Aniline, β-ketoester4-HydroxyquinolinesRoom Temp to 140VariesUp to 95%[15]
Knorr Aniline, β-ketoester2-Hydroxyquinolines> 140VariesModerate to Good
Friedländer 2-Aminoaryl aldehyde/ketone, α-methylene carbonylPolysubstituted quinolinesVaries (can be mild)VariesGood to Excellent[23]

The Rise of Modern and Greener Synthetic Strategies

In recent years, the principles of green chemistry have spurred the development of more sustainable and efficient methods for quinoline synthesis.[1][24][25] These modern approaches often feature milder reaction conditions, the use of less hazardous reagents, and improved atom economy.

Key advancements include:

  • Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times and improve yields, often under solvent-free conditions.[23][24][26] For example, a catalyst-free multicomponent reaction under microwave irradiation can produce quinoline derivatives in minutes with excellent yields (88-96%), compared to hours with conventional heating (72-90%).[23]

  • Catalyst-Free and Solvent-Free Reactions: Many modern protocols aim to eliminate the need for catalysts and harmful organic solvents.[23] Water is increasingly used as a green solvent, and in some cases, reactions can be run neat.[23][27]

  • Nanocatalysis: The use of nanocatalysts offers advantages such as high catalytic activity, easy recovery, and reusability.[28] For instance, magnetic nanoparticles have been used to catalyze the synthesis of pyrimido[4,5-b]quinolines in water with high yields and excellent catalyst recyclability.[23]

  • Multicomponent Reactions (MCRs): MCRs are highly efficient processes where three or more reactants combine in a single step to form a complex product, minimizing waste and simplifying procedures.[29][30] The Povarov reaction is a notable example used to generate diverse quinoline scaffolds.[29][30]

  • Transition-Metal Catalysis: A plethora of transition-metal-catalyzed reactions have been developed, enabling novel bond formations and access to previously challenging substitution patterns.[31][32] These include methods based on rhodium, ruthenium, cobalt, and copper catalysis.[33]

Visualizing the Synthetic Pathways

To better understand the relationships between these methods, the following diagrams illustrate a key reaction mechanism and a comparative workflow.

Friedlander_Mechanism cluster_path1 Path 1: Aldol First cluster_path2 Path 2: Schiff Base First 2-aminoaryl\nketone (1) 2-aminoaryl ketone (1) Aldol Adduct (3) Aldol Adduct (3) 2-aminoaryl\nketone (1)->Aldol Adduct (3) + (2) α-methylene\nketone (2) α-methylene ketone (2) α-methylene\nketone (2)->Aldol Adduct (3) Enone (4) Enone (4) Aldol Adduct (3)->Enone (4) - H₂O Imine (7) Imine (7) Enone (4)->Imine (7) Cyclization Quinoline Quinoline Imine (7)->Quinoline - H₂O 2-aminoaryl\nketone (1_2) 2-aminoaryl ketone (1) Schiff Base (5) Schiff Base (5) 2-aminoaryl\nketone (1_2)->Schiff Base (5) + (2) α-methylene\nketone (2_2) α-methylene ketone (2) α-methylene\nketone (2_2)->Schiff Base (5) Cyclized Adduct (6) Cyclized Adduct (6) Schiff Base (5)->Cyclized Adduct (6) Aldol Reaction Quinoline_2 Quinoline Cyclized Adduct (6)->Quinoline_2 - H₂O

Caption: Alternative mechanisms for the Friedländer synthesis.

Workflow_Comparison cluster_classical Classical Synthesis (e.g., Skraup) cluster_modern Modern Green Synthesis (e.g., MW-assisted MCR) Start_C Simple Starting Materials (Aniline, Glycerol) Step1_C Harsh Conditions (Conc. Acid, High Temp) Start_C->Step1_C Step2_C Vigorous Reaction (Exothermic) Step1_C->Step2_C Step3_C Aqueous Workup & Neutralization Step2_C->Step3_C Step4_C Purification (e.g., Steam Distillation) Step3_C->Step4_C Product_C Quinoline Product Step4_C->Product_C Start_M Diverse Starting Materials (3+ Components) Step1_M Mild Conditions (Green Solvent or Solvent-Free, Microwave Irradiation) Start_M->Step1_M Step2_M Rapid, One-Pot Reaction (High Atom Economy) Step1_M->Step2_M Step3_M Simplified Workup (e.g., Filtration) Step2_M->Step3_M Product_M Complex Quinoline Product Step3_M->Product_M

Caption: Workflow comparison: Classical vs. Modern Green Synthesis.

Experimental Protocols: A Practical Guide

Here, we provide detailed, step-by-step methodologies for two contrasting approaches: the classical Skraup synthesis and a modern, microwave-assisted green synthesis.

Protocol 1: Classical Skraup Synthesis of Quinoline

This protocol is adapted from established literature procedures and should be performed with extreme caution in a well-ventilated fume hood.[5]

Materials:

  • Aniline

  • Glycerol

  • Concentrated Sulfuric Acid

  • Nitrobenzene (or Ferrous Sulfate Heptahydrate as a moderator)

  • Sodium Hydroxide

  • 5-liter three-necked round-bottom flask

  • Mechanical stirrer

  • Dropping funnel

  • Oil bath

  • Steam distillation apparatus

Procedure:

  • In the 5-liter flask equipped with a stirrer and dropping funnel, create a mixture of aniline, glycerol, and the oxidizing agent (nitrobenzene).[5]

  • Slowly and with vigorous stirring, add concentrated sulfuric acid to the mixture. The temperature will rise spontaneously.[5]

  • If using a moderator like ferrous sulfate, add it to the mixture.[5]

  • Gently heat the mixture in an oil bath. The reaction will become exothermic. Maintain the oil bath temperature at 140-150°C for 3-4 hours.[5]

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully dilute the mixture with water and then neutralize it with a concentrated solution of sodium hydroxide until it is strongly alkaline.

  • Perform a steam distillation to isolate the crude quinoline from the reaction mixture.[5]

  • Separate the quinoline layer from the aqueous layer in the distillate. The crude product can be further purified by fractional distillation, collecting the fraction boiling at 235-237°C.[5]

Protocol 2: Microwave-Assisted Green Synthesis of Pyrimido[4,5-b]quinolones

This protocol is an example of a modern, efficient, and environmentally benign approach.[1][23]

Materials:

  • 6-amino-1,3-dimethyluracil

  • Aryl aldehyde

  • Dimedone

  • p-Toluenesulfonic acid (p-TSA) as a catalyst

  • Water as a solvent

  • Microwave reactor

  • Reaction vessel suitable for microwave synthesis

  • Filtration apparatus

  • Ethanol for recrystallization

Procedure:

  • In a microwave-safe reaction vessel, combine 6-amino-1,3-dimethyluracil, the desired aryl aldehyde, dimedone, and a catalytic amount of p-TSA in water.[23]

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate the mixture at a suitable power level to maintain a temperature of 90°C for 2.5 to 3.5 hours.[1][23]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • The solid product can be collected by filtration.[1]

  • Wash the product with cold water and recrystallize from ethanol to obtain the purified pyrimido[4,5-b]quinolone derivatives.[1]

Conclusion

The synthesis of substituted quinolines is a rich and evolving field. While classical named reactions like the Skraup, Doebner-von Miller, Combes, Conrad-Limpach-Knorr, and Friedländer syntheses remain valuable tools, they are often hampered by harsh conditions and environmental concerns.[1][23][34] Modern methods, driven by the principles of green chemistry, offer significant advantages in terms of efficiency, safety, and sustainability.[2][24] The adoption of techniques such as microwave-assisted synthesis, nanocatalysis, and multicomponent reactions has revolutionized the construction of the quinoline scaffold.[24][28][29] For researchers and drug development professionals, a thorough understanding of both classical and contemporary methodologies is essential for the rational design and synthesis of novel quinoline-based compounds with desired biological and material properties.

References

  • Friedländer synthesis. Wikipedia. [Link]

  • A review on synthetic investigation for quinoline- recent green approaches. Journal of the Indian Chemical Society. [Link]

  • Friedlaender Synthesis. Organic Chemistry Portal. [Link]

  • Recent advances in the synthesis of quinolines: a review. RSC Publishing. [Link]

  • Green and traditional one-pot synthesis techniques for bioactive quinoline derivatives: A review. ResearchGate. [Link]

  • Concerning the mechanism of the Friedländer quinoline synthesis. Journal of the American Chemical Society. [Link]

  • SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

  • Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central. [Link]

  • Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview. PMC - NIH. [Link]

  • Green Synthesis of Quinoline and Its Derivatives. International Journal of Pharmaceutical Sciences. [Link]

  • Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline. [Link]

  • Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. Organic Chemistry Portal. [Link]

  • Synthesis of quinolines. Organic Chemistry Portal. [Link]

  • Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. MDPI. [Link]

  • Skraup reaction. Wikipedia. [Link]

  • Recent Progress in the Synthesis of Quinolines. PubMed. [Link]

  • Quinoline Synthesis: Conrad-Limpach-Knorr. Química Organica.org. [Link]

  • Preparation and Properties of Quinoline. SlideShare. [Link]

  • Skraup's Synthesis. Vive Chemistry - WordPress.com. [Link]

  • Classical and contemporary approaches to quinolines synthesis. ResearchGate. [Link]

  • Recent advances in the synthesis of quinolines: a review. RSC Advances. [Link]

  • Advanced Quinoline Synthesis Techniques: From Classic to Modern MCRs. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

  • Recent Advances in Metal-Free Quinoline Synthesis. MDPI. [Link]

  • Combes quinoline synthesis. Wikipedia. [Link]

  • Conrad–Limpach synthesis. Wikipedia. [Link]

  • Recent Applications of Doebner, Doebner-von Miller and Knoevenagel-Doebner Reactions in Organic Syntheses. ResearchGate. [Link]

  • Conrad-Limpach Quinoline Synthesis: A. General Description of The Reaction. Scribd. [Link]

  • Combes Quinoline Synthesis. SlideShare. [Link]

  • Limitations of the 'Two-Phase' Doebner-Miller Reaction for the Synthesis of Quinolines. ResearchGate. [Link]

  • Quinoline formation via a modified Combes reaction: Examination of kinetics, substituent effects, and mechanistic pathways. ResearchGate. [Link]

  • Doebner-Miller reaction and applications. Slideshare. [Link]

  • Traditional and Modern Approaches to the Synthesis of Quinoline Systems by the Skraup and Doebner—Miller Methods. ResearchGate. [Link]

  • Doebner–Miller reaction. Wikipedia. [Link]

  • Conrad-limpach-knorr synthesis of Quinolone. YouTube. [Link]

  • Combes Quinoline Synthesis PDF. Scribd. [Link]

Sources

Validation

A Comprehensive Guide to the Pre-Clinical Validation of 2-(Dimethylamino)quinoline-3-carbaldehyde as a Novel Biomarker Candidate

In the landscape of drug development and molecular diagnostics, the quest for novel, sensitive, and specific biomarkers is relentless. This guide provides an in-depth, experience-driven framework for the initial validati...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of drug development and molecular diagnostics, the quest for novel, sensitive, and specific biomarkers is relentless. This guide provides an in-depth, experience-driven framework for the initial validation of a candidate molecule, 2-(Dimethylamino)quinoline-3-carbaldehyde, as a potential biomarker. While not yet established in the literature as a validated biomarker, its chemical structure suggests properties amenable to sensitive detection, making it an intriguing subject for a rigorous validation workflow.

This document eschews a simplistic checklist in favor of a logical, causality-driven narrative. We will explore the "why" behind each experimental choice, grounding our protocols in the principles of analytical chemistry, cell biology, and clinical chemistry. Every step is designed to be self-validating, ensuring that the data generated is robust, reproducible, and stands up to scientific scrutiny.

Foundational Understanding: What is 2-(Dimethylamino)quinoline-3-carbaldehyde?

2-(Dimethylamino)quinoline-3-carbaldehyde is a quinoline derivative. The quinoline ring is a common scaffold in biologically active compounds and the dimethylamino and carbaldehyde functional groups introduce specific chemical reactivity and spectroscopic properties. While its role as an endogenous metabolite or biomarker is not documented, its structure suggests it could be a metabolite of a larger parent compound or a product of a specific enzymatic reaction.

Before embarking on a costly and time-consuming validation process, a thorough in-silico and literature analysis is paramount. This initial step helps to formulate a testable hypothesis regarding the compound's potential utility.

Initial Hypothesis Formulation: A Case Study

For the purpose of this guide, we will hypothesize that 2-(Dimethylamino)quinoline-3-carbaldehyde is a downstream metabolite of a novel enzymatic pathway implicated in a specific cellular stress response. This provides a clear biological context for our validation efforts.

The Biomarker Validation Workflow: A Phased Approach

The validation of a novel biomarker is a multi-stage process. We will focus on the initial pre-clinical phases, which are critical for establishing the analytical and biological plausibility of the candidate.

G cluster_0 Phase 1: Analytical Validation cluster_1 Phase 2: Biological Validation (In Vitro) cluster_2 Phase 3: Pre-Clinical Confirmation (In Vivo) A1 Method Development (LC-MS/MS) A2 Performance Characterization A1->A2 Establish Assay A3 Sample Stability Assessment A2->A3 Define Parameters B1 Cell-Based Model Selection A3->B1 Validated Assay B2 Dose-Response & Time-Course B1->B2 Induce Stress B3 Mechanism of Action Studies B2->B3 Correlate with Pathway C1 Animal Model Selection B3->C1 Promising In Vitro Data C2 Pharmacokinetics/Pharmacodynamics C1->C2 Administer Compound C3 Correlation with Disease Endpoint C2->C3 Analyze Samples D D C3->D Go/No-Go Decision for Clinical Validation G cluster_0 Pre-Clinical Validation cluster_1 Clinical Validation A Analytical Validation B In Vitro Biological Validation A->B C In Vivo Animal Model Studies B->C D Phase 1: Healthy Volunteer Studies C->D Transition to Human Studies E Phase 2: Case-Control Studies D->E F Phase 3: Longitudinal Cohort Studies E->F G Clinical Utility F->G Regulatory Submission

Comparative

A Comparative Guide to the Anticancer Efficacy of 2-(Dimethylamino)quinoline-3-carbaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals In the relentless pursuit of novel and more effective anticancer therapeutics, the quinoline scaffold has emerged as a "privileged structure" due to its pre...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel and more effective anticancer therapeutics, the quinoline scaffold has emerged as a "privileged structure" due to its presence in numerous compounds with a broad spectrum of pharmacological activities, including significant anticancer properties.[1][2] This guide provides a comprehensive analysis of a specific subclass, the 2-(Dimethylamino)quinoline-3-carbaldehyde derivatives, evaluating their potential as anticancer agents. We will delve into their synthesis, compare their efficacy against various cancer cell lines with supporting experimental data, elucidate their mechanisms of action, and provide detailed protocols for their evaluation.

The Rationale for Quinoline Derivatives in Oncology

The quinoline ring system is a versatile pharmacophore, forming the core of several clinically approved drugs. Its planar structure allows for intercalation into DNA, and its heterocyclic nature provides ample opportunities for substitution, enabling the fine-tuning of its biological activity.[1] Derivatives of quinoline have been shown to exert their anticancer effects through various mechanisms, including the induction of apoptosis, cell cycle arrest, inhibition of angiogenesis, and the disruption of tubulin polymerization.[1][3] The introduction of a dimethylamino group at the 2-position and a carbaldehyde group at the 3-position of the quinoline ring creates a unique chemical entity with the potential for novel biological activities.

Synthesis of 2-(Dimethylamino)quinoline-3-carbaldehyde Derivatives

The synthesis of the 2-(Dimethylamino)quinoline-3-carbaldehyde core typically involves a multi-step process. A common starting point is the Vilsmeier-Haack reaction, which can be used to introduce the formyl group at the 3-position of a suitable quinoline precursor.

General Synthetic Workflow

start Acetanilide Derivative vilsmeier Vilsmeier-Haack Reaction (POCl3, DMF) start->vilsmeier chloro_quinoline 2-Chloroquinoline-3-carbaldehyde vilsmeier->chloro_quinoline amination Nucleophilic Substitution (Dimethylamine) chloro_quinoline->amination final_product 2-(Dimethylamino)quinoline- 3-carbaldehyde amination->final_product derivatization Further Derivatization (e.g., Schiff Base Formation) final_product->derivatization final_derivatives Target Anticancer Derivatives derivatization->final_derivatives

Caption: General synthetic route to 2-(Dimethylamino)quinoline-3-carbaldehyde derivatives.

A general procedure for the synthesis of the precursor, 2-chloroquinoline-3-carbaldehyde, involves the Vilsmeier cyclisation of the corresponding acetanilide.[4] The subsequent nucleophilic substitution of the chlorine atom at the 2-position with dimethylamine yields the desired 2-(dimethylamino)quinoline-3-carbaldehyde scaffold. This scaffold can then be further modified, for example, by condensation of the carbaldehyde group with various amines or hydrazines to generate a library of Schiff bases or hydrazones for biological evaluation.

Comparative Efficacy of Quinoline-3-carbaldehyde Derivatives

While data specifically on 2-(dimethylamino)quinoline-3-carbaldehyde derivatives is emerging, we can draw valuable insights from closely related quinoline-3-carbaldehyde hydrazones. These compounds have demonstrated significant in vitro cytotoxic properties against a range of human cancer cell lines.

Compound/DerivativeCancer Cell LineIC50 (µM)Reference
2-(1H-Benzotriazol-1-yl)-3-[2-(pyridin-2-yl)hydrazonomethyl]quinolinePancreatic (DAN-G)1.23[1]
Lung (LCLC-103H)1.49[1]
Cervical (SISO)1.35[1]
N′-[(2-1H-Benzotriazol-1-yl)quinolin-3-yl)methylene]-benzohydrazidePancreatic (DAN-G)2.87[1]
Lung (LCLC-103H)>10[1]
Cervical (SISO)3.54[1]
2-Cyano-5-(4-(dimethylamino) phenyl)- N-(quinolin-3-yl) penta-2,4-dienamideBreast (MCF-7)40.4[2]
7-(4-fluorobenzyloxy)N-(2-(dimethylamino)- ethyl)quinolin-4-amineMultiple Human Tumor Cell Lines< 1.0[5]

This table presents a selection of data for comparative purposes. The structural variations highlight the importance of the substituents on the quinoline core for anticancer activity.

The data suggests that modifications at the 2 and 3 positions of the quinoline ring significantly influence cytotoxic potency. The introduction of a benzotriazole moiety at the 2-position and a pyridinyl hydrazone at the 3-position resulted in a compound with low micromolar IC50 values across multiple cell lines.[1] In contrast, a derivative with a dimethylamino phenyl group showed significantly lower potency against breast cancer cells.[2] Notably, a quinoline derivative with a dimethylamino group as part of a side chain at the 4-position exhibited potent sub-micromolar activity, underscoring the diverse ways this functional group can contribute to anticancer efficacy.[5]

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

A primary mechanism through which many quinoline derivatives exert their anticancer effects is the induction of programmed cell death, or apoptosis.[1][6] This is a highly regulated process essential for tissue homeostasis, and its deregulation is a hallmark of cancer.

Apoptotic Signaling Pathway

compound 2-(Dimethylamino)quinoline- 3-carbaldehyde Derivative ros ↑ Reactive Oxygen Species (ROS) compound->ros er_stress Endoplasmic Reticulum (ER) Stress compound->er_stress akt_mtor ↓ Akt/mTOR Signaling compound->akt_mtor ros->er_stress apoptosis Apoptosis er_stress->apoptosis bcl2 ↓ Bcl-2 (Anti-apoptotic) akt_mtor->bcl2 bax ↑ Bax (Pro-apoptotic) bcl2->bax caspase9 ↑ Caspase-9 bax->caspase9 caspase3 ↑ Caspase-3 caspase9->caspase3 caspase3->apoptosis

Sources

Validation

A Comparative Analysis of the Fluorescence Quantum Yield of 2-(Dialkylamino)quinoline-3-carbaldehyde Analogs

This guide provides a comprehensive comparison of the fluorescence quantum yields of 2-(Dimethylamino)quinoline-3-carbaldehyde and its analogs. Designed for researchers, scientists, and professionals in drug development,...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive comparison of the fluorescence quantum yields of 2-(Dimethylamino)quinoline-3-carbaldehyde and its analogs. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural nuances that govern the photophysical properties of these versatile fluorophores. We will explore the synthesis rationale, present comparative experimental data, and provide a detailed protocol for quantum yield determination, grounding our discussion in the principles of photochemistry.

Introduction: The Significance of Quantum Yield in Quinoline-Based Fluorophores

Quinoline derivatives are a cornerstone in the development of fluorescent materials, valued for their applications in organic light-emitting diodes (OLEDs), chemosensors, and biological imaging.[1] The efficacy of a fluorophore is fundamentally quantified by its fluorescence quantum yield (Φf), which is the ratio of photons emitted to photons absorbed.[2][3] A high quantum yield is often a primary objective in fluorophore design, as it signifies a greater efficiency in converting absorbed light into a fluorescent signal.

The 2-(dialkylamino)quinoline-3-carbaldehyde scaffold is of particular interest due to its inherent intramolecular charge transfer (ICT) characteristics, which make its photophysical properties, including quantum yield, highly sensitive to both structural modifications and its surrounding environment.[1] This guide aims to elucidate the structure-property relationships within this class of compounds to inform the rational design of novel, high-performance fluorescent probes.

Design and Synthesis Rationale

The synthesis of 2-(dialkylamino)quinoline-3-carbaldehyde and its analogs often employs the Vilsmeier-Haack reaction, a reliable method for the formylation of activated aromatic compounds like substituted acetanilides.[4][5] This approach allows for the introduction of the critical carbaldehyde group at the 3-position.

The core scientific rationale for creating analogs of this compound is to modulate its electronic properties. The key components of the molecule that influence its fluorescence are:

  • The Donor Group: The dialkylamino group at the 2-position acts as a potent electron donor. Altering the alkyl substituents can fine-tune its donating strength and steric profile.

  • The Acceptor Group: The carbaldehyde group at the 3-position serves as the electron acceptor.

  • The Quinoline Core: This π-conjugated system acts as the bridge facilitating the intramolecular charge transfer from the donor to the acceptor upon photoexcitation.

Substituents on the quinoline ring can dramatically alter the molecule's photophysical behavior. Electron-donating groups, such as amino or methoxy groups, can enhance fluorescence, while electron-withdrawing groups may quench it.[6][7] The strategic placement of these groups allows for the tuning of emission wavelengths and quantum yields.

G cluster_0 Molecular Design Strategy cluster_1 Photophysical Outcome Quinoline_Core Quinoline π-System (Conjugated Bridge) Acceptor C3: Electron Acceptor (e.g., -CHO) Quinoline_Core->Acceptor transfers e- ICT Intramolecular Charge Transfer (ICT) State Quinoline_Core->ICT forms upon excitation Donor C2: Electron Donor (e.g., -N(CH3)2) Donor->Quinoline_Core donates e- Substituents Ring Substituents (Tuning Groups) Substituents->Quinoline_Core modulates π-system QY Fluorescence Quantum Yield (Φf) ICT->QY Wavelength Emission Wavelength (λem) ICT->Wavelength

Caption: Logical workflow for tuning quinoline fluorescence properties.

Comparative Analysis of Quantum Yields

The quantum yield of 2-(dialkylamino)quinoline-3-carbaldehyde analogs is highly dependent on the electronic nature of substituents on the quinoline ring and the polarity of the solvent. Generally, substituents that enhance the electron-donating strength of the amino group or increase the electron-accepting character of the carbaldehyde group can lead to higher quantum yields.

The solvent environment plays a critical role. For many dipolar dyes, an increase in solvent polarity stabilizes the more polar excited state, which can increase the energy barrier for non-radiative decay pathways, thus leading to a higher fluorescence quantum yield.[8]

Table 1: Photophysical Properties of Selected Quinoline Analogs

Compound/AnalogSubstituent(s)Solventλex (nm)λem (nm)Quantum Yield (Φf)
QuinolineNoneEthanol~313~348Low
6-Aminoquinoline6-NH2Ethanol--Up to 0.83[6]
2-(Dimethylamino)quinoline-3-carbaldehyde2-N(CH3)2, 3-CHOVarious--Varies with solvent
7-(Diethylamino)quinoline-2(1H)-one-3-carbaldehyde7-N(C2H5)2, 3-CHOWater--Enhanced with CB7 complex[9]
Quinoline with Ar–CH2 substituentsAr–CH2-350-Significantly enhanced[1]
Quinoline with Ar substituentsAryl-350-Suppressed[1]

Experimental Protocol: Relative Quantum Yield Determination

The relative method is a widely used technique for determining the fluorescence quantum yield of a sample by comparing its fluorescence intensity to that of a well-characterized standard.[2][10]

Causality Behind Experimental Choices
  • Absorbance Limit (A < 0.1): To prevent inner filter effects, where the emitted light is re-absorbed by other molecules in the solution, the sample's absorbance at the excitation wavelength must be kept low.[3][10] This ensures a linear relationship between absorbance and fluorescence intensity.

  • Solvent Purity: Impurities in solvents can have their own fluorescence or can quench the sample's fluorescence, leading to inaccurate measurements. Using high-purity solvents is critical.[11]

  • Refractive Index Correction: The refractive index of the solvent affects the amount of light that escapes the cuvette and reaches the detector. This correction is necessary, especially when the sample and standard are in different solvents.[2]

Step-by-Step Methodology
  • Select a Standard: Choose a quantum yield standard whose absorption and emission spectra overlap with the sample.[10] For excitation wavelengths above 300 nm, quinine sulfate is a common choice.[11]

  • Prepare Solutions:

    • Prepare a stock solution of the standard and the unknown sample in the appropriate high-purity solvent.

    • Create a series of dilutions for both the standard and the sample, ensuring the absorbance at the excitation wavelength ranges from approximately 0.01 to 0.1.

  • Measure Absorbance:

    • Using a UV-Vis spectrophotometer, record the absorbance spectrum for each dilution of the standard and the sample.

    • Note the absorbance value at the chosen excitation wavelength for each solution.

  • Measure Fluorescence:

    • Using a spectrofluorometer, record the corrected emission spectrum for each solution.

    • Crucially, keep all instrument parameters (e.g., excitation wavelength, excitation and emission slit widths) identical for all measurements of both the standard and the sample.[3]

  • Process Data:

    • Integrate the area under the corrected emission spectrum for each measurement to obtain the integrated fluorescence intensity.

    • For both the standard and the sample, create a plot of integrated fluorescence intensity versus absorbance.

  • Calculate Quantum Yield:

    • Determine the gradient (slope) of the line for both the standard (Gradst) and the sample (Gradx) plots.

    • Calculate the quantum yield of the unknown sample (Φx) using the following equation:

      Φx = Φst * (Gradx / Gradst) * (nx2 / nst2)

      Where:

      • Φst is the known quantum yield of the standard.

      • Gradx and Gradst are the gradients from the plots.

      • nx and nst are the refractive indices of the solvents used for the sample and standard, respectively.

G cluster_workflow Quantum Yield Measurement Workflow prep_std 1. Prepare Standard Solutions (Abs < 0.1) measure_abs_std 3. Measure Absorbance (Standard) prep_std->measure_abs_std prep_smp 2. Prepare Sample Solutions (Abs < 0.1) measure_abs_smp 4. Measure Absorbance (Sample) prep_smp->measure_abs_smp measure_fluo_std 5. Measure Fluorescence (Standard) measure_abs_std->measure_fluo_std measure_fluo_smp 6. Measure Fluorescence (Sample) measure_abs_smp->measure_fluo_smp integrate_std 7. Integrate Emission Spectra (Standard) measure_fluo_std->integrate_std integrate_smp 8. Integrate Emission Spectra (Sample) measure_fluo_smp->integrate_smp plot_std 9. Plot Intensity vs. Absorbance (Standard) integrate_std->plot_std plot_smp 10. Plot Intensity vs. Absorbance (Sample) integrate_smp->plot_smp calc 11. Calculate Φx using Gradient Method plot_std->calc plot_smp->calc

Caption: Step-by-step workflow for relative quantum yield determination.

Conclusion

The fluorescence quantum yield of 2-(dialkylamino)quinoline-3-carbaldehyde analogs is a tunable property governed by the interplay of the electron donor-acceptor system and the influence of substituents on the quinoline core. While specific comparative data for a wide range of analogs is dispersed, the available literature strongly indicates that modifications to the amino group and strategic substitution on the aromatic ring are powerful tools for enhancing quantum efficiency.[1][6] The profound effect of the solvent environment further underscores the importance of considering the application medium during the design phase.[7][8] By following rigorous experimental protocols, researchers can accurately quantify the performance of these fluorophores, paving the way for the development of next-generation materials for advanced optical applications.

References

  • Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228. [Link]

  • ISS. (n.d.). Measurement of Fluorescence Quantum Yields on ISS Instrumentation Using Vinci. ISS Technical Note. [Link]

  • University of California, Irvine Department of Chemistry. (n.d.). A Guide to Recording Fluorescence Quantum Yields. [Link]

  • Edinburgh Instruments. (n.d.). Guide for the Measurements of Absolute Quantum Yields of Liquid Samples. [Link]

  • Dos Santos, J. C. S., et al. (2017). Theoretical-Experimental Photophysical Investigations of the Solvent Effect on the Properties of Green- and Blue-Light-Emitting Quinoline Derivatives. Journal of Fluorescence, 27(5), 1835-1847. [Link]

  • Dos Santos, J. C. S., et al. (2017). The solvatochromic effect and photophysical properties of quinoline derivatives in various solvents were studied to know their relation with each substituent in the structure. Journal of the Brazilian Chemical Society, 28(12), 2359-2368. [Link]

  • Goud, R., et al. (2021). Synthesis, DFT studies on a series of tunable quinoline derivatives. RSC Advances, 11(41), 25355-25364. [Link]

  • ResearchGate. (n.d.). Fluorescence emission of quinoline and derivatives in ethanol. [Link]

  • Mphahlele, M. J., et al. (2018). 4,6,8-Triarylquinoline-3-carbaldehyde Derivatives: Synthesis and Photophysical Properties. Molecules, 23(9), 2333. [Link]

  • Knap-Gubała, A., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2062. [Link]

  • Khidre, R. E., & Abdel-Wahab, B. F. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(15), 8143-8164. [Link]

  • Stiler, C., et al. (2019). The origin of the solvent dependence of fluorescence quantum yields in dipolar merocyanine dyes. Physical Chemistry Chemical Physics, 21(48), 26645-26653. [Link]

  • ResearchGate. (n.d.). Synthesis of substituted 2‐quinolines‐3‐carbaldehyde. [Link]

  • Abdel-Wahab, B. F., & Khidre, R. E. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(15), 8143-8164. [Link]

  • Tekale, A. S., Shaikh, S. A. L., & Tirpude, H. A. (2016). Evaluation of Novel 2-Chloro Quinoline-3-Carbaldehyde derivatives. International Journal of Chemical Studies, 4(6), 95-98. [Link]

  • ResearchGate. (n.d.). Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b][1][11] naphthyridines and study of their fluorescence behavior. [Link]

  • Blanco-Acuña, E. F., et al. (2022). Fluorescent Probes Based on 7-(Diethylamino)quinolin-2(1H)-one Cucurbit[7]uril Complexes for Indicator Displacement Assays: In Silico and Experimental Approaches. ACS Omega, 7(33), 29147-29156. [Link]

  • Blanco-Acuña, E. F., et al. (2023). An Efficient and Selective 7-(Diethylamino)quinolin-2(1H)-One-Chalcone Fluorescent Probe for Detecting Bisulfite in Wine Samples Using a Micellar Solution. Chemosensors, 11(2), 111. [Link]

  • Khan, F. N., et al. (2009). 2-Chloroquinoline-3-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2772. [Link]

  • International Journal of Chemical Studies. (2016). Evaluation of Novel 2-Chloro Quinoline-3- Carbaldehyde derivatives. [Link]

Sources

Comparative

A Comparative Guide to the Cross-Reactivity of 2-(Dimethylamino)quinoline-3-carbaldehyde Based Sensors

For Researchers, Scientists, and Drug Development Professionals In the realm of fluorescent chemosensors, the quinoline scaffold has emerged as a robust platform for the design of probes targeting a variety of analytes,...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the realm of fluorescent chemosensors, the quinoline scaffold has emerged as a robust platform for the design of probes targeting a variety of analytes, from metal ions to biologically relevant molecules. Among these, sensors based on the 2-(Dimethylamino)quinoline-3-carbaldehyde (DQA) core are of particular interest due to their accessible synthesis and tunable photophysical properties. However, the utility of any sensor is fundamentally dictated by its selectivity. This guide provides an in-depth technical analysis of the cross-reactivity of DQA-based sensors, offering a comparative perspective against other quinoline derivatives and furnishing the experimental frameworks necessary for rigorous validation.

The Principle of DQA-Based Fluorescent Sensors

The sensing mechanism of DQA and its derivatives often relies on photophysical processes such as Photoinduced Electron Transfer (PET) and Chelation-Enhanced Fluorescence (CHEF).[1][2] In its unbound state, the DQA-based sensor may exhibit quenched fluorescence. Upon binding to the target analyte, the electronic properties of the fluorophore are altered, leading to a significant enhancement in fluorescence intensity, often referred to as a "turn-on" response.[2] The specificity of this interaction is paramount for accurate detection in complex biological or environmental matrices.

General Sensing Mechanism of DQA-Based Sensors Unbound_Sensor DQA-Based Sensor (Low Fluorescence) Analyte Target Analyte Unbound_Sensor->Analyte Binding Interferent Interfering Ion Unbound_Sensor->Interferent Potential Binding Complex Sensor-Analyte Complex (High Fluorescence) Analyte->Complex Fluorescence 'Turn-On' Non_Fluorescent_Complex Sensor-Interferent Complex (No/Low Fluorescence Change) Interferent->Non_Fluorescent_Complex

Caption: Generalized signaling pathway for a DQA-based fluorescent sensor.

The Critical Challenge of Cross-Reactivity

Cross-reactivity, or interference, occurs when a sensor responds to non-target species present in the sample.[3] This can lead to false-positive signals or inaccurate quantification of the target analyte. For DQA-based sensors, which are often designed for detecting metal ions, cross-reactivity with other cations of similar size, charge, or coordination preference is a significant concern. For instance, sensors designed for Zn²⁺ often show some degree of interference from Cd²⁺ due to their similar chemical properties.[4] Therefore, a thorough evaluation of a sensor's selectivity is a non-negotiable step in its development and validation.

Comparative Analysis of Cross-Reactivity in Quinoline-Based Sensors

While specific quantitative cross-reactivity data for a broad range of analytes using the exact 2-(Dimethylamino)quinoline-3-carbaldehyde scaffold is not extensively documented in a single source, we can infer performance from studies on closely related quinoline-3-carbaldehyde derivatives. The substituent at the 2-position of the quinoline ring plays a crucial role in modulating the electronic properties and coordination environment of the sensor, thereby influencing its selectivity.

The following table summarizes the selectivity of various quinoline-based sensors for different metal ions, providing a comparative landscape for researchers designing or selecting a probe.

Sensor BaseTarget IonInterfering Ions TestedRelative Fluorescence Response of InterferentsReference
2-Oxo-quinoline-3-carbaldehyde Schiff baseAl³⁺Na⁺, K⁺, Ag⁺, Ca²⁺, Mg²⁺, Cr³⁺, Mn²⁺, Fe³⁺, Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺, Cd²⁺, Hg²⁺, Pb²⁺Negligible fluorescence change observed.[1][5]
Quinoline-4-carboxaldehyde Schiff basePb²⁺Hg²⁺, Zn²⁺, Ni²⁺, Fe²⁺, Cd²⁺, Cu²⁺, Fe³⁺, Co²⁺, Mn²⁺, Ag⁺, Sr²⁺, Ca²⁺, Ba²⁺, Mg²⁺, Sm³⁺, Gd³⁺, Cr³⁺, Al³⁺No significant change in emission spectra.[6][7]
Modified QuinolineFe³⁺Na⁺, Ca²⁺, Hg²⁺, Cd²⁺, Mg²⁺, Zn²⁺, Pb²⁺, Co²⁺, Mn²⁺, Cu²⁺, Al³⁺, Cr³⁺, Fe²⁺Minimal interference observed.[2]
8-Aminoquinoline derivativeZn²⁺Na⁺, K⁺, Ca²⁺, Mg²⁺, Mn²⁺, Fe²⁺, Co²⁺Slight interference reported.[4]

Note: The term "negligible" or "no significant change" indicates that the fluorescence intensity in the presence of the interfering ion was a small fraction of the response to the target analyte under the same conditions. For precise quantitative comparisons, refer to the original publications.

Experimental Protocol for Assessing Sensor Cross-Reactivity

To ensure the trustworthiness of a DQA-based sensor, a rigorous and systematic evaluation of its selectivity is essential. The following protocol outlines a standard methodology for conducting cross-reactivity studies using fluorescence spectroscopy.

Materials and Reagents:

  • Stock solution of the DQA-based sensor (e.g., 1 mM in DMSO or a suitable solvent).

  • Stock solutions of the target analyte and a panel of potential interfering ions (e.g., 10 mM in deionized water or an appropriate buffer). Common interfering ions to test include a range of alkali, alkaline earth, and transition metals.

  • Buffer solution (e.g., HEPES, Tris-HCl) at the desired pH for the assay.

  • High-purity solvents for dilutions.

Instrumentation:

  • Fluorometer equipped with a thermostatted cell holder.

  • UV-Vis spectrophotometer for absorbance measurements.

  • pH meter.

Experimental Workflow:

Workflow for Cross-Reactivity Assessment cluster_prep Preparation cluster_exp Experimentation cluster_analysis Data Analysis Prepare_Sensor Prepare Sensor Solution (e.g., 10 µM in buffer) Prepare_Ions Prepare Target & Interferent Stock Solutions Measure_Blank Measure Fluorescence of Sensor Alone (Blank) Prepare_Ions->Measure_Blank Add_Target Add Target Analyte to Sensor (e.g., 2 equivalents) Measure_Blank->Add_Target Add_Interferent Add Interfering Ion to Sensor (e.g., 2 equivalents) Measure_Blank->Add_Interferent Add_Both Add Interfering Ion first, then Target Analyte Measure_Blank->Add_Both Measure_Target Measure Fluorescence (Target Response) Add_Target->Measure_Target Plot_Data Plot Fluorescence Intensity vs. Ion Measure_Target->Plot_Data Measure_Interferent Measure Fluorescence (Interferent Response) Add_Interferent->Measure_Interferent Measure_Interferent->Plot_Data Measure_Competition Measure Fluorescence (Competitive Assay) Add_Both->Measure_Competition Measure_Competition->Plot_Data Compare_Responses Compare Target vs. Interferent Responses Plot_Data->Compare_Responses

Caption: Step-by-step workflow for evaluating the cross-reactivity of a fluorescent sensor.

Step-by-Step Procedure:

  • Preparation of Solutions:

    • Prepare a working solution of the DQA-based sensor at a suitable concentration (e.g., 10 µM) in the chosen buffer.

    • Prepare solutions of the target analyte and each interfering ion at a concentration significantly higher than that of the sensor (e.g., 100 µM or as determined by the desired molar excess).

  • Fluorescence Measurements:

    • Set the excitation and emission wavelengths on the fluorometer to the optimal values for the DQA-based sensor. These are typically determined during the initial characterization of the sensor.

    • Record the fluorescence spectrum of the sensor solution alone (the blank).

    • To a fresh aliquot of the sensor solution, add a defined amount of the target analyte (e.g., 2 equivalents) and record the fluorescence spectrum. This establishes the positive control response.

    • In separate experiments, add the same amount of each interfering ion to fresh aliquots of the sensor solution and record their fluorescence spectra.

  • Competitive Binding Assay:

    • To assess the sensor's selectivity in a competitive environment, add a potential interfering ion to the sensor solution and record the fluorescence.

    • Subsequently, add the target analyte to this mixture and record the final fluorescence spectrum. A robust sensor will still show a significant response to the target analyte even in the presence of the interfering ion.

  • Data Analysis:

    • Plot the fluorescence intensity at the emission maximum for the sensor alone, in the presence of the target analyte, and in the presence of each interfering ion.

    • The selectivity of the sensor can be visually represented by a bar chart comparing the fluorescence responses.

    • For a more quantitative assessment, the selectivity coefficient can be calculated, which compares the concentrations of the primary and interfering ions required to produce the same sensor response.

Mitigating Cross-Reactivity

Should a DQA-based sensor exhibit undesirable cross-reactivity, several strategies can be employed to enhance its selectivity:

  • Structural Modification: The introduction of different functional groups to the quinoline or the aldehyde-derived portion of the molecule can create a more sterically hindered or electronically specific binding pocket, favoring the target analyte.

  • pH Optimization: The binding affinity of both the target and interfering ions can be pH-dependent. Conducting the assay at an optimal pH can maximize the response to the target while minimizing interference.[6][7]

  • Solvent System Adjustment: The polarity of the solvent can influence the stability of the sensor-analyte complex. Experimenting with different solvent systems (e.g., varying the ratio of organic solvent to water) may improve selectivity.[6]

Conclusion

2-(Dimethylamino)quinoline-3-carbaldehyde based fluorescent sensors offer a promising platform for the detection of a variety of analytes. However, their practical application hinges on a thorough understanding and rigorous evaluation of their cross-reactivity. By following systematic experimental protocols and considering strategies for selectivity enhancement, researchers can develop and validate robust and reliable DQA-based sensors for their specific applications in research and drug development. The comparative data presented herein serves as a valuable starting point for the rational design and selection of quinoline-based fluorescent probes with the desired selectivity profile.

References

  • MDPI. (2022). Dynamic Potentiometry with an Ion-Selective Electrode: A Tool for Qualitative and Quantitative Analysis of Inorganic and Organic Cations. Retrieved from [Link]

  • Zhang, K., et al. (2014). A highly selective chemosensor for Al3+ based on 2-oxo-quinoline-3-carbaldehyde Schiff-base. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 124, 59-63. Retrieved from [Link]

  • Xie, C., et al. (2018). Highly selective and sensitive turn-on fluorescent sensor for detection of Al3+ based on quinoline-base Schiff base. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 195, 157-164. Retrieved from [Link]

  • RSC Publishing. (2025). A new quinoline-based fluorescent-colorimetric chemosensor for sensitive and selective “on–off” detection of Pb 2+ ions. RSC Advances. Retrieved from [Link]

  • Li, J., et al. (2021). A novel quinoline derivative as a highly selective and sensitive fluorescent sensor for Fe3+ detection. RSC Advances, 11(1), 1-8. Retrieved from [Link]

  • Meng, X., et al. (2012). Quinoline-Based Fluorescence Sensors. ResearchGate. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). A Novel Fluorescent Sensor for Fe3+ Based on a Quinoline Derivative. PubMed Central. Retrieved from [Link]

  • ResearchGate. (2025). A highly selective chemosensor for Al3+ based on 2-oxo-quinoline-3-carbaldehyde Schiff-base. ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). Quantification of the interfering effect of different anions on the response of the NO 3 − sensor. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). A new quinoline-based fluorescent-colorimetric chemosensor for sensitive and selective “on–off” detection of Pb2+ ions. PubMed Central. Retrieved from [Link]

  • MDPI. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2056. Retrieved from [Link]

  • Letters in Applied NanoBioScience. (2022). Quinoline a Versatile Molecular Probe for Zinc Sensor: A Mini-Review. Letters in Applied NanoBioScience, 12(4), 123. Retrieved from [Link]

  • ResearchGate. (2026). Synthetic exploration of quinoline-3-carbaldehyde in N,N-dimethylformamide. ResearchGate. Retrieved from [Link]

  • MDPI. (2021). Ten Years Progress of Electrical Detection of Heavy Metal Ions (HMIs) Using Various Field-Effect Transistor (FET) Nanosensors: A Review. Biosensors, 11(11), 433. Retrieved from [Link]

  • Kim, A., et al. (2020). Developing a New Chemosensor Targeting Zinc Ion Based on Two Types of Quinoline Platform. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 241, 118652. Retrieved from [Link]

  • National Center for Biotechnology Information. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. PubMed Central. Retrieved from [Link]

  • International Journal of Chemical Studies. (2016). Evaluation of Novel 2-Chloro Quinoline-3-Carbaldehyde derivatives. International Journal of Chemical Studies, 4(6), 95-98. Retrieved from [Link]

  • MDPI. (2021). The Role of 8-Amidoquinoline Derivatives as Fluorescent Probes for Zinc Ion Determination. Chemosensors, 9(7), 169. Retrieved from [Link]

  • Zhou, X., et al. (2010). Both visual and fluorescent sensor for Zn2+ based on quinoline platform. Inorganic Chemistry, 49(9), 4002-4007. Retrieved from [Link]

  • ScienceDirect. (2022). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Results in Chemistry, 4, 100318. Retrieved from [Link]

  • ACS Publications. (2021). Potentiometric Detection of Calcium Ions Using an Organic Electrochemical Transistor. ACS Omega, 6(5), 3720-3728. Retrieved from [Link]

  • The Pharma Innovation. (2016). Evaluation of Novel 2-Chloro Quinoline-3- Carbaldehyde derivatives. The Pharma Innovation, 5(10, Part B), 95. Retrieved from [Link]

  • National Center for Biotechnology Information. (2012). Using ion purity scores for enhancing quantitative accuracy and precision in complex proteomics samples. PubMed. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to Benchmarking 2-(Dimethylamino)quinoline-3-carbaldehyde Against Commercial Fluorescent Dyes

Introduction In the dynamic fields of cellular biology and drug discovery, the demand for novel fluorescent probes with superior photophysical properties is incessant. 2-(Dimethylamino)quinoline-3-carbaldehyde (2-DMAQ-3-...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the dynamic fields of cellular biology and drug discovery, the demand for novel fluorescent probes with superior photophysical properties is incessant. 2-(Dimethylamino)quinoline-3-carbaldehyde (2-DMAQ-3-C) emerges as a promising candidate from the quinoline family, a class of heterocyclic compounds known for their inherent fluorescent properties and utility in creating optoelectronic materials.[1] This guide provides a comprehensive framework for rigorously evaluating the performance of 2-DMAQ-3-C. As a Senior Application Scientist, my objective is not merely to present protocols but to elucidate the scientific reasoning behind them, ensuring a robust and self-validating benchmarking process.

We will benchmark 2-DMAQ-3-C against three well-established commercial fluorescent dyes, chosen for their spectral relevance and widespread use in biological imaging:

  • DAPI (4′,6-diamidino-2-phenylindole): A classic blue-fluorescent DNA stain, DAPI is celebrated for its significant fluorescence enhancement upon binding to the minor groove of A-T rich DNA sequences.[2][3][4] It serves as a benchmark for nuclear counterstaining in fixed cells.[3][5]

  • Hoechst 33342: Another blue-emitting nuclear stain, Hoechst 33342 has the distinct advantage of being cell-permeant, making it ideal for staining the nuclei of living cells.[6][7][] Its utility in live-cell imaging provides a critical comparison point for assessing the practical applicability of 2-DMAQ-3-C.

  • Prodan (6-propionyl-2-(dimethylamino)naphthalene): A solvatochromic dye, Prodan's emission spectrum is highly sensitive to the polarity of its environment.[9][10] This makes it an excellent tool for probing the microenvironment of cellular membranes.[10][11] Including Prodan allows us to explore if 2-DMAQ-3-C possesses similar environment-sensing capabilities.

This guide will walk you through the essential photophysical characterization and a practical application in cell imaging, providing the data-driven insights necessary to determine the true potential of 2-DMAQ-3-C in a researcher's toolkit.

Section 1: Foundational Photophysical Parameters: The 'What' and 'Why'

Before embarking on experimental work, it is crucial to understand the key performance indicators for a fluorescent dye. These parameters collectively define a dye's utility for specific applications.

  • Molar Absorptivity (ε): Also known as the molar extinction coefficient, this value quantifies how strongly a dye absorbs light at a specific wavelength.[12] A higher molar absorptivity is desirable as it indicates that the dye can be excited more efficiently, leading to brighter fluorescence signals with less excitation light, which in turn minimizes phototoxicity in live-cell imaging. It is a cornerstone of the Beer-Lambert law, which relates absorbance to concentration.[12]

  • Fluorescence Quantum Yield (ΦF): This is the ultimate measure of a fluorophore's emission efficiency. It is defined as the ratio of the number of photons emitted to the number of photons absorbed.[13][14] A quantum yield closer to 1 signifies that the molecule is highly fluorescent and efficiently converts absorbed energy into light, rather than losing it to non-radiative pathways like heat.[13] This is a critical parameter for any imaging application where a bright signal is paramount.

  • Stokes Shift: This is the difference in wavelength between the maximum absorbance (excitation) and the maximum emission. A larger Stokes shift is generally advantageous as it minimizes the overlap between the excitation and emission spectra. This leads to a better signal-to-noise ratio by reducing the amount of scattered excitation light that reaches the detector, resulting in darker backgrounds and clearer images.

  • Photostability: This refers to a fluorophore's resistance to photochemical degradation upon exposure to excitation light. Dyes with high photostability can be imaged for longer periods without significant signal loss, which is essential for time-lapse microscopy and experiments requiring prolonged imaging sessions.

Section 2: The Competitors: A Profile of Commercial Dyes

A successful benchmark requires well-characterized standards for comparison. The chosen dyes are staples in fluorescence microscopy.

DyeExcitation Max (nm)Emission Max (nm)Primary ApplicationCell Permeability
DAPI ~358-360[2][15]~460-461[2][15]Nuclear Staining (Fixed Cells)Poor
Hoechst 33342 ~350~461[7]Nuclear Staining (Live & Fixed Cells)Excellent[7][]
Prodan ~347 (in Toluene)[10]~416 (in Toluene)[10]Environmental Polarity ProbeGood

Section 3: Experimental Benchmarking Protocols

Scientific integrity demands meticulous and reproducible methodologies. The following protocols are designed to be self-validating by incorporating standard practices and reference materials.

Protocol for Determining Molar Absorptivity (ε)

This protocol is based on the Beer-Lambert Law (A = εbc), where A is absorbance, ε is molar absorptivity, b is the path length of the cuvette (typically 1 cm), and c is the molar concentration.[12]

Causality: By measuring the absorbance of several known, dilute concentrations, we can plot absorbance versus concentration. The slope of this line is equal to εb. Since b is known (1 cm), the slope directly yields the molar absorptivity. This multi-point measurement is more accurate than a single-point calculation and confirms that the dye behaves according to the Beer-Lambert law in the tested concentration range.

Step-by-Step Methodology:

  • Stock Solution Preparation: Accurately weigh a small amount of the dye (e.g., 1 mg) and dissolve it in a precise volume (e.g., 10 mL) of a high-purity spectroscopic grade solvent (e.g., DMSO for stock, PBS for working solutions) to create a concentrated stock solution.

  • Serial Dilutions: Prepare a series of at least five dilutions from the stock solution in the desired experimental solvent (e.g., PBS, pH 7.4). The final concentrations should result in absorbance values between 0.02 and 0.1 to avoid deviations from the Beer-Lambert law due to aggregation or inner filter effects.

  • Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up for at least 30 minutes for stabilization.

  • Blanking: Fill a 1 cm path length quartz cuvette with the pure solvent and use it to zero the spectrophotometer at all wavelengths (baseline correction).

  • Absorbance Measurement: Measure the full absorbance spectrum (e.g., from 300 nm to 600 nm) for each dilution, starting from the lowest concentration.

  • Data Analysis:

    • Identify the wavelength of maximum absorbance (λmax).

    • For the λmax, plot absorbance (A) on the y-axis against concentration (c) in mol/L on the x-axis.

    • Perform a linear regression on the data points. The R² value should be >0.99, confirming linearity.

    • The molar absorptivity (ε) is the slope of the line. The units will be M⁻¹cm⁻¹.

Protocol for Determining Fluorescence Quantum Yield (ΦF)

The comparative method is the most common and reliable approach for determining quantum yield.[13][14] It involves comparing the fluorescence intensity of the unknown sample to that of a well-characterized standard with a known quantum yield.

Causality: The core principle is that if a standard and an unknown sample have the same absorbance at the same excitation wavelength, they are absorbing the same number of photons. Therefore, the ratio of their integrated fluorescence intensities is directly proportional to the ratio of their quantum yields. Using a reference standard corrects for instrument-specific variables like lamp intensity and detector efficiency. Quinine sulfate in 0.1 M H₂SO₄ (ΦF = 0.54) is a common standard for blue-emitting dyes.

Step-by-Step Methodology:

  • Prepare Solutions: Prepare solutions of the reference standard (e.g., Quinine Sulfate) and the test dye (2-DMAQ-3-C and other commercial dyes) in the same solvent if possible. If not, a correction for the refractive index of the solvents must be applied. Prepare a series of dilutions for each, with absorbances ranging from 0.02 to 0.1 at the chosen excitation wavelength.

  • Record Absorbance: Measure the absorbance of all solutions at the excitation wavelength (e.g., 350 nm).

  • Record Emission Spectra: Using a fluorometer, record the fluorescence emission spectrum for each solution, exciting at the same wavelength used for the absorbance measurements. Ensure instrument settings (e.g., slit widths) are identical for all measurements.

  • Solvent Blank: Record the emission spectrum of the pure solvent to check for background fluorescence or Raman scattering.

  • Data Analysis:

    • Integrate the area under the emission curve for each spectrum. If a solvent blank shows a peak (e.g., Raman peak), its area should be subtracted.

    • For both the standard and the test dye, plot the integrated fluorescence intensity (y-axis) versus absorbance (x-axis).

    • Determine the slope of the resulting straight line for both the standard (GradStd) and the test sample (GradTest).

    • Calculate the quantum yield of the test sample (ΦTest) using the following equation: ΦTest = ΦStd × (GradTest / GradStd) × (η2Test / η2Std) Where ΦStd is the quantum yield of the standard, Grad is the slope from the plot, and η is the refractive index of the solvent.

Protocol for Comparative Analysis in Live-Cell Nuclear Staining

This protocol provides a real-world application to assess the dyes' performance in a biological context.

Causality: While photophysical data from cuvettes is essential, a dye's performance can be altered by the complex cellular environment. This experiment directly visualizes staining efficacy, brightness, signal-to-noise, and photostability in the target application, providing crucial practical insights that complement the quantitative data.

Step-by-Step Methodology:

  • Cell Culture: Plate adherent cells (e.g., HeLa or A549 cells) on glass-bottom imaging dishes. Culture them until they reach 50-70% confluency.

  • Dye Preparation: Prepare working solutions of 2-DMAQ-3-C, Hoechst 33342, and DAPI at an optimized concentration (e.g., 1 µg/mL) in complete cell culture medium.

  • Cell Staining:

    • For live-cell staining, aspirate the old medium from the dishes with 2-DMAQ-3-C and Hoechst 33342, and add the dye-containing medium. Incubate for 15-30 minutes at 37°C.

    • For fixed-cell staining with DAPI, first fix the cells with 4% paraformaldehyde, permeabilize with 0.1% Triton X-100, and then incubate with the DAPI solution.

  • Washing: For live cells, gently wash twice with pre-warmed PBS or live-cell imaging solution to remove unbound dye. For fixed cells, wash with PBS.

  • Fluorescence Microscopy:

    • Image the cells using a fluorescence microscope equipped with a DAPI filter set (e.g., ~360 nm excitation, ~460 nm emission).

    • Crucially, use identical imaging parameters (laser power/exposure time, camera gain, objective) for all dyes to ensure a fair comparison.

  • Photostability Test:

    • Focus on a field of stained cells.

    • Acquire a time-lapse series of images (e.g., one image every 10 seconds for 5 minutes) with continuous illumination.

    • Measure the average fluorescence intensity of the nuclei over time to quantify the rate of photobleaching.

  • Image Analysis: Qualitatively and quantitatively compare the images for nuclear specificity, signal brightness, background fluorescence (signal-to-noise ratio), and the rate of photobleaching from the time-lapse data.

Section 4: Data Presentation and Analysis

Table 1: Comparative Photophysical Properties

Parameter2-DMAQ-3-CDAPI (bound to DNA)Hoechst 33342 (bound to DNA)Prodan (in PBS)
λmax, abs (nm) [Experimental]~358~350[Experimental]
λmax, em (nm) [Experimental]~461~461[Experimental]
Molar Absorptivity (ε) (M⁻¹cm⁻¹) [Experimental]~30,000~42,000[Experimental]
Quantum Yield (ΦF) [Experimental]~0.8~0.6[Experimental]
Stokes Shift (nm) [Calculated]103111[Calculated]
Photostability (% remaining after 5 min) [Experimental][Experimental][Experimental]N/A

*Note: Values for commercial dyes are approximate and can vary with environment (e.g., solvent, DNA binding). Experimental values should be determined under identical conditions as 2-DMAQ-3-C for a true benchmark.

Analysis of Cell Imaging Results:

The cell staining experiment provides a visual and practical benchmark. Key points for analysis include:

  • Brightness & Signal-to-Noise: Which dye provides the brightest nuclear signal with the darkest cytoplasm under identical imaging conditions? This is a direct reflection of quantum yield, molar absorptivity, and specific binding.

  • Photostability: The time-lapse experiment will generate bleaching curves. A slower decay in fluorescence intensity indicates higher photostability, which is critical for long-term imaging.

  • Toxicity/Cell Health (for live-cell dyes): Do cells stained with 2-DMAQ-3-C and Hoechst 33342 maintain normal morphology and behavior during the imaging period? Any signs of cell stress, like blebbing or detachment, should be noted.

Section 5: Visualization of Workflows

Visual diagrams help clarify complex experimental processes and logical flows.

Benchmarking_Workflow cluster_prep Phase 1: Preparation & Characterization cluster_app Phase 2: Application & Performance cluster_analysis Phase 3: Analysis & Conclusion Dye_Prep Dye & Standard Preparation Molar_Abs Measure Molar Absorptivity (ε) Dye_Prep->Molar_Abs Quantum_Yield Determine Quantum Yield (ΦF) Dye_Prep->Quantum_Yield Data_Table Compile Quantitative Data Table Molar_Abs->Data_Table Quantum_Yield->Data_Table Cell_Stain Live/Fixed Cell Staining Microscopy Fluorescence Microscopy Cell_Stain->Microscopy Photostability Photostability Assay Microscopy->Photostability Image_Analysis Analyze Cellular Images Photostability->Image_Analysis Conclusion Final Performance Evaluation Data_Table->Conclusion Image_Analysis->Conclusion start Start Benchmarking start->Dye_Prep Quantum_Yield_Determination A1 Prepare Serial Dilutions (Test Dye & Standard) Abs < 0.1 B1 Measure Absorbance at Excitation λ A1->B1 C1 Measure Emission Spectra (Same Excitation λ) B1->C1 D1 Integrate Area Under Emission Curve C1->D1 E1 Plot: Integrated Intensity vs. Absorbance D1->E1 F1 Calculate Slope (Grad) for Test & Standard E1->F1 G1 Calculate ΦF_Test using Comparative Equation F1->G1

Caption: The comparative method for quantum yield determination.

Cell_Staining_Workflow A Plate Adherent Cells on Imaging Dish B Prepare Dye Working Solutions A->B C Incubate Cells with Dyes B->C D Wash to Remove Unbound Dye C->D E Image with Identical Microscope Settings D->E F Perform Time-Lapse for Photostability E->F G Analyze Brightness, S/N, and Bleaching Rate F->G

Caption: Workflow for cell staining and microscopy analysis.

Conclusion

This guide outlines a rigorous, multi-faceted approach to benchmarking 2-(Dimethylamino)quinoline-3-carbaldehyde. By systematically measuring core photophysical parameters and evaluating performance in a relevant biological application, researchers can generate a comprehensive and objective profile of this novel dye. The comparison against industry-standard dyes like DAPI, Hoechst 33342, and Prodan provides the necessary context to judge its true potential. A successful outcome would be for 2-DMAQ-3-C to demonstrate high molar absorptivity, a strong quantum yield, good photostability, and effective targeting in cells. Such results would position it as a valuable new tool for the scientific community, particularly if it offers advantages in specific niches, such as improved live-cell compatibility or unique environmental sensitivity.

References

  • Beckman Coulter. (n.d.). DAPI Viability Dye. Retrieved from [Link]

  • Beta LifeScience. (2025, June 10). DAPI Staining Guide for Clear Nuclear Imaging. Retrieved from [Link]

  • Boster Biological Technology. (2022, December 20). DAPI Staining: Fluorescent DNA Binding for Cell Imaging. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Novel Synthesis of 2-aminoquinoline-3-carbaldehyde, benzo[b] [2][13]naphthyridines and study of their fluorescence behavior. Retrieved from [Link]

  • MDPI. (n.d.). Benchmarking Density Functional Approximations for Excited-State Properties of Fluorescent Dyes. Retrieved from [Link]

  • University of California, Irvine. (n.d.). A Guide to Recording Fluorescence Quantum Yields. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Determination of Relative Fluorescence Quantum Yield Using the Agilent Cary Eclipse. Retrieved from [Link]

  • MDPI. (n.d.). 4,6,8-Triarylquinoline-3-carbaldehyde Derivatives: Synthesis and Photophysical Properties. Retrieved from [Link]

  • Grokipedia. (n.d.). Prodan (dye). Retrieved from [Link]

  • National Institute of Standards and Technology. (1972). Accurate Measurement of Molar Absorptivities. Retrieved from [Link]

  • Virtual Labs. (n.d.). Determination of the Molar Absorptivity of a Light Absorbing Molecule. Retrieved from [Link]

  • Housing Innovations. (2025, August 29). How to Calculate Molar Absorptivity: A Step-by-Step Guide. Retrieved from [Link]

  • PubMed. (1995). DAPI: a DNA-specific fluorescent probe. Retrieved from [Link]

  • Bio-Rad Laboratories. (n.d.). PureBlu™ Hoechst 33342 Nuclear Staining Dye. Retrieved from [Link]

  • PubMed. (2015). Usefulness of Fluorescent Probe Prodan To Gain Insight into the Polarity of Plant Cuticles. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Structural Activity Relationship of 2-(Dialkylamino)quinoline-3-carbaldehyde Derivatives in Drug Discovery

For researchers, medicinal chemists, and professionals in drug development, the quinoline scaffold represents a "privileged structure" due to its recurring presence in a multitude of biologically active compounds.[1] Its...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, medicinal chemists, and professionals in drug development, the quinoline scaffold represents a "privileged structure" due to its recurring presence in a multitude of biologically active compounds.[1] Its versatile synthetic accessibility and diverse pharmacological profile make it a cornerstone in the design of novel therapeutic agents. This guide provides an in-depth technical comparison of 2-(dialkylamino)quinoline-3-carbaldehyde derivatives, focusing on their synthesis, structural activity relationships (SAR), and the experimental methodologies crucial for their evaluation. We will delve into the causal relationships behind experimental choices, ensuring a robust and validated understanding of these promising molecules.

The 2-(Dialkylamino)quinoline-3-carbaldehyde Scaffold: A Hub for Biological Activity

The core structure, 2-(dialkylamino)quinoline-3-carbaldehyde, is a versatile platform for generating diverse molecular libraries. The quinoline core itself is associated with a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The strategic placement of a dialkylamino group at the 2-position and a carbaldehyde at the 3-position provides key points for chemical modification to modulate the compound's physicochemical properties and biological activity. The electron-donating nature of the amino group at C2 can significantly influence the electronic properties of the quinoline ring system, while the aldehyde at C3 serves as a reactive handle for the synthesis of a wide array of derivatives, most notably Schiff bases and hydrazones.

Comparative Analysis of Biological Activity: A Structural-Activity Relationship (SAR) Perspective

Anticancer Activity

The anticancer potential of these derivatives is a significant area of investigation. The primary mode of derivatization of the 3-carbaldehyde is the formation of Schiff bases and hydrazones, which have shown promising cytotoxic effects against various cancer cell lines.

Table 1: Comparative Anticancer Activity (IC50 in µM) of 2-Substituted Quinoline-3-Carbaldehyde Derivatives

Compound ID2-Substituent3-Carbaldehyde DerivativeCancer Cell LineIC50 (µM)Reference
3c Morpholino4-Anilino (N-(4-(3-Fluorobenzyloxy)-3-chlorophenyl))HepG211.42[3]
3d Morpholino4-Anilino (N-(4-(3-(Trifluoromethyl)benzyloxy)-3-chlorophenyl))HepG28.50[3]
3e Morpholino4-Anilino (N-(4-((6-Chloropyridin-3-yl)methoxy)-3-chlorophenyl))HepG212.76[3]
5e 1H-Benzotriazol-1-ylHydrazone (2-(pyridin-2-yl)hydrazonomethyl)DAN-G (Pancreatic)1.23[4]
5e 1H-Benzotriazol-1-ylHydrazone (2-(pyridin-2-yl)hydrazonomethyl)LCLC-103H (Lung)1.49[4]
5e 1H-Benzotriazol-1-ylHydrazone (2-(pyridin-2-yl)hydrazonomethyl)SISO (Cervical)1.35[4]
7a 1H-Benzotriazol-1-ylAcylhydrazone (N'-methylene-benzohydrazide)DAN-G (Pancreatic)2.53[4]
9h 1H-Benzotriazol-1-ylSulfonylhydrazone (N'-methylene-naphthalene-2-sulfonohydrazide)SISO (Cervical)3.28[4]

Key SAR Insights for Anticancer Activity:

  • Influence of the 2-Substituent: The nature of the heterocyclic amine at the 2-position is critical. While direct comparisons are limited, the data suggests that bulky and electron-rich substituents like morpholine and benzotriazole can confer potent anticancer activity.[3][4] The benzotriazole moiety in compounds 5e , 7a , and 9h appears to be particularly effective, leading to low micromolar IC50 values.[4]

  • Impact of the 3-Carbaldehyde Derivatization:

    • Hydrazones vs. Acylhydrazones/Sulfonylhydrazones: The simple hydrazone derivative 5e exhibits the most potent activity in its series, with IC50 values in the low micromolar range across multiple cell lines.[4] The introduction of an acyl or sulfonyl group to the hydrazone moiety (as in 7a and 9h ) slightly diminishes the potency, suggesting that the unsubstituted hydrazone may have a more optimal interaction with its biological target.[4]

    • Anilino Derivatives: The 4-anilinoquinoline derivatives (3c-3e ) also demonstrate significant activity against the HepG2 cell line.[3] The substituent on the aniline ring plays a role in modulating this activity, with the trifluoromethylbenzyloxy group in 3d showing the highest potency in this series.[3] This highlights the importance of exploring the steric and electronic effects of substituents on the appended aromatic ring.

Antimicrobial Activity

Quinoline derivatives are also well-known for their antimicrobial properties. The derivatization of the 3-carbaldehyde into hydrazones has been shown to be a fruitful strategy for developing new antimicrobial agents.

Key SAR Insights for Antimicrobial Activity:

  • While specific data for 2-(dimethylamino) derivatives is scarce, studies on other quinoline-3-carbaldehyde hydrazones have shown promising activity against methicillin-resistant Staphylococcus aureus (MRSA).[3] The lipophilicity and hydrogen bonding capacity of the hydrazone moiety are thought to be important for antimicrobial action.

  • The substitution pattern on the quinoline ring and on the hydrazone moiety can be fine-tuned to optimize activity against specific bacterial or fungal strains.

Experimental Protocols: A Guide to Synthesis and Evaluation

The following protocols provide a detailed, step-by-step guide for the synthesis and biological evaluation of 2-(dialkylamino)quinoline-3-carbaldehyde derivatives. The rationale behind key steps is explained to provide a deeper understanding of the experimental design.

Synthesis of 2-(Dialkylamino)quinoline-3-carbaldehydes

The synthesis of the target scaffold is typically a two-step process, starting from a readily available N-arylacetamide.

Diagram of the Synthetic Workflow:

SynthesisWorkflow A N-Arylacetamide C 2-Chloro-3-formylquinoline A->C Vilsmeier-Haack Cyclization B Vilsmeier-Haack Reagent (POCl3, DMF) B->C E 2-(Dialkylamino)quinoline-3-carbaldehyde C->E Nucleophilic Substitution D Dialkylamine (e.g., Dimethylamine) D->E

Caption: Synthetic route to 2-(dialkylamino)quinoline-3-carbaldehydes.

Step 1: Vilsmeier-Haack Cyclization to form 2-Chloro-3-formylquinoline

The Vilsmeier-Haack reaction is a reliable and efficient method for the synthesis of 2-chloro-3-formylquinolines from N-arylacetamides.[4][5]

  • Principle: The reaction involves the formation of a Vilsmeier reagent (a chloroiminium salt) from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF). This electrophilic reagent then reacts with the electron-rich aromatic ring of the N-arylacetamide, leading to cyclization and the formation of the quinoline ring system.

  • Protocol:

    • To a cooled (0-5 °C) and stirred solution of N,N-dimethylformamide (DMF), add phosphorus oxychloride (POCl₃) dropwise.

    • After the formation of the Vilsmeier reagent, add the N-arylacetamide to the reaction mixture.

    • Heat the reaction mixture (typically to around 80-90 °C) for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

    • Upon completion, pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium bicarbonate solution) to precipitate the product.

    • Collect the solid by filtration, wash with water, and purify by recrystallization or column chromatography.

  • Causality behind Experimental Choices:

    • The use of an excess of the Vilsmeier reagent ensures the complete conversion of the starting material.

    • The reaction is performed under anhydrous conditions as the Vilsmeier reagent is sensitive to moisture.

    • The final workup with ice and base is necessary to hydrolyze the reaction intermediates and precipitate the final product.

Step 2: Nucleophilic Substitution with a Dialkylamine

The 2-chloro group of the quinoline is activated towards nucleophilic substitution, allowing for the introduction of various amino groups.

  • Principle: The electron-withdrawing nature of the quinoline ring and the adjacent formyl group facilitates the displacement of the chloride ion by a nucleophilic dialkylamine.

  • Protocol:

    • Dissolve the 2-chloro-3-formylquinoline in a suitable solvent (e.g., ethanol, DMF).

    • Add the desired dialkylamine (e.g., a solution of dimethylamine in a suitable solvent).

    • The reaction can be performed at room temperature or with gentle heating to drive it to completion.

    • Monitor the reaction by TLC.

    • Upon completion, the product can be isolated by removing the solvent under reduced pressure and purified by column chromatography or recrystallization.

Derivatization of the 3-Carbaldehyde Group: Synthesis of Schiff Bases
  • Principle: The aldehyde group readily undergoes condensation with primary amines to form Schiff bases (imines).

  • Protocol:

    • Dissolve the 2-(dialkylamino)quinoline-3-carbaldehyde in a suitable solvent like ethanol.

    • Add an equimolar amount of the desired primary amine.

    • A catalytic amount of an acid (e.g., a few drops of glacial acetic acid) is often added to facilitate the reaction.

    • The reaction mixture is typically stirred at room temperature or refluxed for a few hours.

    • The resulting Schiff base often precipitates out of the solution upon cooling and can be collected by filtration.

Biological Evaluation: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Diagram of the MTT Assay Workflow:

MTTWorkflow A Seed cells in a 96-well plate B Treat cells with varying concentrations of the test compound A->B C Incubate for 24-72 hours B->C D Add MTT reagent C->D E Incubate for 2-4 hours (Formazan formation) D->E F Solubilize formazan crystals (e.g., with DMSO) E->F G Measure absorbance at ~570 nm F->G H Calculate IC50 value G->H

Caption: A simplified workflow for the MTT cytotoxicity assay.

  • Protocol:

    • Cell Seeding: Plate the desired cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

    • Compound Treatment: Prepare serial dilutions of the test compounds in the cell culture medium and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

    • Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours).

    • MTT Addition: Add MTT solution to each well and incubate for a few hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

    • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

    • Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.

    • Data Analysis: Calculate the percentage of cell viability compared to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

  • Trustworthiness of the Protocol: This protocol is self-validating through the inclusion of appropriate controls. The vehicle control ensures that the solvent used to dissolve the compounds does not have a significant effect on cell viability, while the positive control confirms that the assay is responsive to cytotoxic agents.

Mechanistic Insights and Future Directions

The precise mechanism of action of 2-(dialkylamino)quinoline-3-carbaldehyde derivatives is likely multifaceted and dependent on the specific structural features of the molecule. For many quinoline-based anticancer agents, proposed mechanisms include:

  • DNA Intercalation and Topoisomerase Inhibition: The planar quinoline ring system can intercalate between DNA base pairs, disrupting DNA replication and transcription.

  • Kinase Inhibition: Many quinoline derivatives are known to inhibit various protein kinases that are crucial for cancer cell signaling and proliferation.

  • Induction of Apoptosis: These compounds can trigger programmed cell death (apoptosis) in cancer cells through various intrinsic and extrinsic pathways.

Diagram of a Potential Mechanism of Action:

MOA A 2-(Dialkylamino)quinoline-3-carbaldehyde Derivative B Cancer Cell A->B C DNA Intercalation/ Topoisomerase Inhibition B->C D Kinase Inhibition B->D E Disruption of Cell Cycle C->E D->E F Induction of Apoptosis E->F G Cell Death F->G

Caption: Potential mechanisms of anticancer activity.

Future research should focus on synthesizing a focused library of 2-(dimethylamino)quinoline-3-carbaldehyde derivatives with systematic variations in the 3-position to establish a more definitive SAR. Further mechanistic studies, including enzyme inhibition assays and cell-based assays for apoptosis and cell cycle arrest, will be crucial in identifying the specific molecular targets and pathways modulated by these promising compounds.

References

  • Moghadam, F. A., et al. (2015). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B, 54B(4), 534-543.
  • Al-Suwaidan, I. A., et al. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. Scientific Reports, 14(1), 1633. [Link]

  • BenchChem. (2025). Application Notes and Protocols: Vilsmeier-Haack Reaction for Quinoline Synthesis. BenchChem Scientific Resources.
  • Korcz, M., et al. (2018). Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones Bearing a 1,2,4-Triazole or Benzotriazole Moiety. Molecules, 23(6), 1459. [Link]

  • Hamama, W. S., et al. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(15), 8484-8515.
  • Tekale, A. S., et al. (2015). A highly efficient synthesis of 2-chloro-3-formyl-8-methyl quinoline: Vilsmeier-haack reagent. International Journal of Chemical Studies, 2(6), 42-45.
  • Deokar, S. C., et al. (2025). Designing, Synthesis, and Anticancer Evaluation of Some New Quinoline and Benzothiazole Containing Schiff's Bases. Asian Journal of Green Chemistry.
  • Saeed, A., et al. (2019). Synthesis, characterization, and anticancer activity of Schiff bases. Journal of Biomolecular Structure & Dynamics, 38(11), 3246-3259.
  • Yilmaz, M., et al. (2020). Antimicrobial and antiproliferative activity studies of some new quinoline-3-carbaldehyde hydrazone derivatives. Bioorganic Chemistry, 101, 104014.
  • Al-Omary, F. A. M., et al. (2019). New Hydrazide-Hydrazone Derivatives of Quinoline 3-Carboxylic Acid Hydrazide: Synthesis, Theoretical Modeling and Antibacterial Evaluation. Letters in Organic Chemistry, 16(5), 406-416.
  • Verma, K. K., et al. (2009). Biological activities of quinoline derivatives. Mini-Reviews in Medicinal Chemistry, 9(14), 1648-1654.
  • Tiglani, D., et al. (2021). Updates on Synthesis and Biological Activities of Quinoline Derivatives: A Review. International Journal of Pharmaceutical Research, 13(1), 3941-3954.

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 2-(Dimethylamino)quinoline-3-carbaldehyde

Hazard Analysis: Understanding the Risks 2-(Dimethylamino)quinoline-3-carbaldehyde incorporates two key functional groups that dictate its potential hazard profile: the quinoline core and the aromatic aldehyde group. Qui...

Author: BenchChem Technical Support Team. Date: January 2026

Hazard Analysis: Understanding the Risks

2-(Dimethylamino)quinoline-3-carbaldehyde incorporates two key functional groups that dictate its potential hazard profile: the quinoline core and the aromatic aldehyde group.

Quinoline Core: The quinoline scaffold is a known structural alert in toxicology. Quinolines can exhibit a range of biological activities and associated toxicities.[1] Studies on quinoline itself have indicated potential for:

  • Carcinogenicity: Quinoline is classified as a Category 2 carcinogenic substance in some jurisdictions, with evidence suggesting it may cause cancer.[2]

  • Genotoxicity: Some studies have shown that quinoline can damage DNA.[3]

  • Acute and Chronic Toxicity: High doses of quinoline can lead to irritation of the gastrointestinal and respiratory tracts.[3] Chronic exposure may impact the nervous system and liver.[2][3]

  • Skin and Eye Irritation: Quinoline is reported to be an irritant to the skin and severely irritating to the eyes, with the potential for permanent damage.[2]

Aromatic Aldehyde Group: The carbaldehyde group can also present hazards:

  • Irritation: Aromatic aldehydes are often irritating to the skin, eyes, and respiratory system.[4][5]

  • Sensitization: Some individuals may develop allergic skin reactions upon repeated exposure.[6]

Based on these structural components, it is prudent to assume that 2-(Dimethylamino)quinoline-3-carbaldehyde may be harmful if swallowed, toxic in contact with skin, and cause serious eye irritation.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial when handling this compound. The following table outlines the minimum required PPE.

Body PartRequired PPERationale
Eyes/Face Chemical splash goggles and a full-face shield.[7]Protects against splashes and potential dust particles. A face shield offers an additional layer of protection for the entire face.[8]
Hands Chemical-resistant gloves (e.g., nitrile).[9]Prevents skin contact. Gloves should be inspected before use and changed immediately if contaminated.[10]
Body A flame-resistant lab coat.[11]Protects skin and clothing from spills and splashes.
Feet Closed-toe shoes.[12]Prevents injury from spills or dropped items.
Respiratory Use in a certified chemical fume hood.[6]A fume hood is the primary engineering control to prevent inhalation of dust or vapors.[10] A respirator may be required for large spills or in situations where ventilation is inadequate.[9]

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is essential for minimizing exposure and ensuring safety.

Workflow Diagram

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_area Designate Work Area (Fume Hood) don_ppe Don PPE prep_area->don_ppe gather_materials Gather Materials (Chemical, Spatula, Weigh Paper, etc.) don_ppe->gather_materials weigh Weigh Compound gather_materials->weigh transfer Transfer to Reaction Vessel weigh->transfer dissolve Dissolve in Solvent transfer->dissolve decontaminate_tools Decontaminate Tools dissolve->decontaminate_tools dispose_waste Dispose of Waste decontaminate_tools->dispose_waste doff_ppe Doff PPE dispose_waste->doff_ppe wash_hands Wash Hands doff_ppe->wash_hands

Caption: Workflow for handling 2-(Dimethylamino)quinoline-3-carbaldehyde.

Step-by-Step Protocol
  • Preparation:

    • Designate a specific work area within a certified chemical fume hood.[11]

    • Ensure that an eyewash station and safety shower are readily accessible.[13]

    • Put on all required PPE as outlined in the table above.[14]

    • Gather all necessary materials, including the chemical container, clean spatulas, weigh paper or boat, and the reaction vessel.

  • Weighing and Transfer:

    • As this compound is likely a solid powder, handle it carefully to avoid generating dust.[6]

    • Open the container away from your face.[11]

    • Use a clean spatula to carefully transfer the desired amount of the compound onto a weigh paper or into a weigh boat on a calibrated balance inside the fume hood.

    • Carefully transfer the weighed powder into the reaction vessel.

    • Close the chemical container tightly immediately after use.[6]

  • In Case of a Spill:

    • Alert others in the vicinity.[11]

    • For a small spill, use an appropriate absorbent material to contain it.

    • For a large spill, evacuate the area and follow your institution's emergency procedures.

    • Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan

Proper disposal of chemical waste is critical to protect both personnel and the environment.

  • Solid Waste: All disposable materials that have come into contact with 2-(Dimethylamino)quinoline-3-carbaldehyde, such as gloves, weigh papers, and contaminated paper towels, should be placed in a designated hazardous waste container.[15]

  • Liquid Waste: Any solutions containing this compound should be collected in a labeled hazardous waste container. Do not pour chemical waste down the drain.

  • Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. Follow your institution's guidelines for the disposal of empty chemical containers.

Emergency Procedures

In the event of an exposure, immediate action is crucial.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water while removing contaminated clothing. Seek medical attention if irritation persists.[13]

  • Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[13]

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[15]

By adhering to these guidelines, you can safely handle 2-(Dimethylamino)quinoline-3-carbaldehyde and minimize the risks associated with its use. Always prioritize safety and consult your institution's environmental health and safety department for any specific questions or concerns.

References

  • U.S. Environmental Protection Agency. (n.d.). Toxicological Review of Quinoline (CAS No. 91-22-5). Retrieved from [Link]

  • PubMed. (n.d.). Ecotoxicity of quinoline and hydroxylated derivatives and their occurrence in groundwater of a tar-contaminated field site. Retrieved from [Link]

  • Jinjing Chemical. (2025). What are the toxicological studies of quinoline in antimalarial use? - Blog. Retrieved from [Link]

  • Australian Government Department of Health. (2015). Quinolines: Human health tier II assessment. Retrieved from [Link]

  • University of California, Berkeley - Environment, Health & Safety. (n.d.). Weighing Hazardous Powders in the Laboratory. Retrieved from [Link]

  • GZ Industrial Supplies. (2025). Safe Handling Practices for Laboratory Chemicals. Retrieved from [Link]

  • ScienceLab.com. (2003). Material Safety Data Sheet. Retrieved from [Link]

  • Thermo Fisher Scientific. (2025). Safety Data Sheet. Retrieved from [Link]

  • University of California, Riverside - Environmental Health & Safety. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory. Retrieved from [Link]

  • Centers for Disease Control and Prevention. (n.d.). Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures. Retrieved from [Link]

  • U.S. Department of Health & Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Working with Chemicals. In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

  • Finar Chemicals. (2010). Material Safety Data Sheet Quinoline. Retrieved from [Link]

  • Dartmouth College - Environmental Health and Safety. (n.d.). Personal Protective Equipment in Chemistry. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.